N,N-Dimethylacetoacetamide

• CAS: 2044-64-6

Core Science & Biosynthesis

An In-depth Technical Guide to N,N-Dimethylacetoacetamide: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylacetoacetamide (DMAA), systematically named N,N-Dimethyl-3-oxobutanamide, is a versatile organic compound with significant applications across various scientific and industrial sectors.[1][2] It is recognized for its role as a co-promoter in the production of unsaturated polyester resins, particularly in formulations for coatings and adhesives.[3] Furthermore, its utility extends to being an intermediate in the synthesis of pharmaceuticals, agrochemicals such as insecticides, and dyes.[1][4] This guide provides a comprehensive overview of its chemical properties, structure, and relevant experimental protocols.

Chemical Structure

N,N-Dimethylacetoacetamide possesses a molecular formula of C₆H₁₁NO₂ and a molecular weight of approximately 129.16 g/mol .[5][6] The structure features a dimethylamino group attached to an acetoacetamide moiety.[1] Key structural characteristics include two carbonyl groups—an amide and a ketone—separated by a methylene bridge.[2]

Canonical SMILES: CC(=O)CC(=O)N(C)C[1]

InChI: InChI=1S/C6H11NO2/c1-5(8)4-6(9)7(2)3/h4H2,1-3H3[1]

Chemical and Physical Properties

N,N-Dimethylacetoacetamide is typically a clear, colorless to pale yellow liquid.[1][3] It is soluble in water and other organic solvents.[1] A summary of its key quantitative properties is presented in the table below.

Property	Value	Reference(s)
CAS Number	2044-64-6	[1]
Molecular Formula	C₆H₁₁NO₂	[1]
Molecular Weight	129.16 g/mol	[5]
Appearance	Clear, colorless to yellow liquid	[1]
Boiling Point	105 °C (lit.)
Melting Point	-55 °C	[2]
Density	1.067 g/mL at 25 °C
Flash Point	122 °C (251.6 °F) - closed cup
Refractive Index (n20/D)	1.447
pKa	12.82 ± 0.46 (Predicted)	[1]
Solubility	Soluble in water	[1]
Vapor Pressure	19.84 hPa at 25 °C

Experimental Protocols

Synthesis of N,N-Dimethyl-3-oxobutanamide

A common method for the synthesis of N,N-Dimethylacetoacetamide involves the reaction of dimethylamine with diketene acetone adduct.[4][7]

Materials:

• Dimethylamine (2.00 M solution)

• Diketene acetone adduct

• Toluene

• Ethyl acetate (EtOAc) for purification

Procedure:

• In a reaction vessel, dissolve 5.00 ml of dimethylamine (2.00 M, 10.0 mmol, 2.0 eq.) in 15 ml of toluene.[4]

• Over a period of 5 minutes, add 0.670 ml of diketene acetone adduct (5.00 mmol, 1.0 eq.) dropwise to the solution.[4]

• Stir the resulting mixture at room temperature for 15 minutes.[4]

• Following the initial stirring, heat the mixture to reflux and continue stirring for 12 hours.[4]

• After the reaction is complete, allow the mixture to cool to room temperature.[4]

• Remove the toluene solvent under reduced pressure (in vacuo).[4]

• The crude product is then purified by flash chromatography (FC) using ethyl acetate as the eluent to yield N,N-dimethyl-3-oxobutanamide.[4]

Logical Workflow of Synthesis

The synthesis of N,N-Dimethylacetoacetamide can be visualized as a sequential process involving the reaction of starting materials, followed by a reaction period and subsequent purification.

Caption: Synthesis workflow for N,N-Dimethylacetoacetamide.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of N,N-Dimethylacetoacetamide.

• ¹H NMR Spectrum: The proton NMR spectrum provides information about the hydrogen atoms in the molecule.[8]

• Mass Spectrum: The mass spectrum shows the fragmentation pattern of the molecule upon ionization, confirming its molecular weight.[6]

• IR Spectrum: The infrared spectrum reveals the presence of functional groups, such as the carbonyl groups of the amide and ketone.

For detailed spectral data and images, it is recommended to consult spectral databases such as the NIST WebBook or ChemicalBook.[6][8]

Safety and Handling

N,N-Dimethylacetoacetamide is considered to have low toxicity for usual industrial or commercial handling by trained personnel.[9] However, it can be irritating to the eyes and skin.[9] When handling this chemical, it is important to use appropriate personal protective equipment, including safety goggles and gloves.[10] The compound is stable under normal conditions and should be stored in a cool, dry, and well-ventilated area.[9][10] It is incompatible with strong oxidizing agents.[9] In case of fire, use water, fog, mist, or carbon dioxide.[1] When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1]

References

• 1. Page loading... [guidechem.com]
• 2. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 3. N,N-Dimethylacetoacetamide | 2044-64-6 [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. N,N-Dimethylacetoacetamide/ DMAA Industrial Grade Chemicals CAS 2044-64-6 [sxzorui.com]
• 6. N,N-Dimethylacetoacetamide [webbook.nist.gov]
• 7. Synthesis Method of N,N-dimethylacetoacetamide_Chemicalbook [chemicalbook.com]
• 8. N,N-Dimethylacetoacetamide(2044-64-6) 1H NMR spectrum [chemicalbook.com]
• 9. usa.sika.com [usa.sika.com]
• 10. chemicalbook.com [chemicalbook.com]

N,N-Dimethylacetoacetamide synthesis from dimethylamine and acetic acid

An In-depth Technical Guide to the Synthesis of N,N-Dimethylacetoacetamide from Dimethylamine and Acetic Acid

Introduction

N,N-Dimethylacetoacetamide (DMAA), a β-dicarbonyl compound, is a versatile chemical intermediate with significant applications across various industries.[1] It serves as a co-promoter in the production of unsaturated polyester resins for coatings and adhesives and is a crucial precursor in the synthesis of insecticides.[2] Its utility as a polar aprotic solvent and a reagent in organic synthesis further broadens its applicability.[3] This technical guide provides a comprehensive overview of the synthesis of N,N-Dimethylacetoacetamide from the direct reaction of dimethylamine and acetic acid, focusing on experimental protocols, reaction mechanisms, and purification techniques.

Synthesis Overview

The commercial preparation of N,N-Dimethylacetoacetamide can be achieved through several routes, including the reaction of dimethylamine with acetic anhydride or methyl acetate.[4] However, the direct reaction between dimethylamine and acetic acid presents a straightforward and atom-economical approach.[3][5] This method typically involves a two-stage process: an initial exothermic neutralization reaction to form the intermediate salt, N,N-dimethylammonium acetate, followed by an endothermic dehydration reaction to yield the final product.[6]

Reaction Mechanism and Workflow

The synthesis proceeds via a classic acid-base neutralization followed by a dehydration-condensation reaction. Initially, the basic dimethylamine reacts with the acidic acetic acid to form the N,N-dimethylammonium acetate salt. Subsequently, upon heating, this salt undergoes dehydration to form the stable amide, N,N-Dimethylacetoacetamide, with the elimination of a water molecule.

Caption: Reaction mechanism for DMAA synthesis.

A general workflow for the synthesis and subsequent purification of N,N-Dimethylacetoacetamide is outlined below. This process involves the initial reaction, followed by separation and purification steps to isolate the final product.

Caption: General workflow for DMAA synthesis and purification.

Experimental Protocols

The following protocols are generalized from procedures described in the literature for both atmospheric and high-pressure conditions.[6][7] Researchers should adapt these methods based on available equipment and safety protocols.

Protocol 1: Catalytic Dehydration at Atmospheric Pressure

This method involves a two-step reaction sequence under atmospheric pressure, utilizing a catalyst for the dehydration step.[6]

• Neutralization:

  • In a suitable reaction vessel equipped with a stirrer, thermometer, and condenser, charge acetic acid.

  • Slowly introduce dimethylamine (either as a gas or a concentrated aqueous solution) to the acetic acid while maintaining the temperature between 50°C and 160°C.[6] This neutralization reaction is exothermic. The molar ratio of dimethylamine to acetic acid should ideally be in a slight excess of dimethylamine (e.g., 1.01 to 1.5) to ensure complete conversion of the acid.[7]

  • The product of this step is the intermediate salt, N,N-dimethylammonium acetate.[6]

• Dehydration and Amidation:

  • Introduce a dehydration catalyst to the vessel containing the N,N-dimethylammonium acetate. Suitable catalysts include alumina or a mixture of alumina and molybdenum (VI) oxide.[6]

  • Heat the reaction mixture to a temperature between 130°C and 180°C to initiate the dehydration reaction.[6]

  • Water will be produced as a byproduct and can be removed via the condenser to drive the reaction to completion.

  • Monitor the reaction progress by appropriate analytical methods (e.g., GC-MS, NMR) until the conversion is complete.

Protocol 2: High-Pressure Amidation

This process involves an initial neutralization at atmospheric pressure followed by a high-pressure amidation step, which can lead to high yields.[7]

• Neutralization:

  • Following the procedure in Protocol 1, neutralize acetic acid with an excess of dimethylamine at normal pressure to obtain a liquid reaction mixture containing dimethylamine acetate.[7]

• Amidation:

  • Transfer the reaction mixture to a high-pressure reactor.

  • The reaction is then conducted at an elevated pressure (e.g., above 60 atm) and temperature (e.g., above 250°C).[6] One report specifies reaction at 300°C and 70 atm for 2 hours.[6] Another indicates a reaction yield of 94% is achievable after 5-10 hours under pressure.[7]

  • After the reaction is complete, cool the reactor and carefully vent the pressure.

Purification of N,N-Dimethylacetoacetamide

The primary impurity in the crude product is typically unreacted acetic acid and water.[8][9] Fractional distillation is the most common method for purification.[4][5]

• Initial Distillation: The crude product is subjected to fractional distillation. Due to the significant difference in boiling points (Water: 100°C, Acetic Acid: 118°C, DMAA: ~185°C), an initial distillation can remove the bulk of the water.

• Two-Column Fractional Distillation: For high-purity DMAA, a continuous two-column distillation system is effective.[8][9][10]

  • The crude mixture is fed into the first column, where the temperature profile is controlled to partition acetic acid into the overhead water stream.[8][9]

  • The bottoms from the first column, enriched in DMAA, are fed into a second column.[8][9]

  • In the second column, purified DMAA is recovered as the overhead product, while the remaining DMAA and acetic acid in the bottoms can be recycled back to the first column.[8][9][11]

• Alternative Purification (Neutralization and Extraction):

  • An alternative method involves neutralizing the residual acetic acid in the crude product with potassium hydroxide to form potassium acetate.[12]

  • The water content is adjusted, and a non-polar solvent (e.g., benzene, xylene) is added to effect a phase separation.[12]

  • The aqueous phase containing potassium acetate is separated, and the organic phase is subjected to distillation to remove the solvent and recover the purified N,N-Dimethylacetoacetamide.[12]

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and properties of N,N-Dimethylacetoacetamide.

Table 1: Reaction Conditions and Reported Yields

Method	Temperature (°C)	Pressure	Catalyst	Reaction Time	Reported Yield	Reference
Catalytic Dehydration	130 - 180	Atmospheric	Alumina or Alumina-Molybdenum (VI) Oxide	Not Specified	High (Implied)	[6]
High-Pressure Amidation	300	70 atm	None Specified	2 hours	93%	[6]

| High-Pressure Amidation | >250 | >60 atm | None Specified | 5 - 10 hours | 94% |[6][7] |

Table 2: Physical and Chemical Properties of N,N-Dimethylacetoacetamide

Property	Value	Reference
CAS Number	2044-64-6	[13]
Molecular Formula	C₆H₁₁NO₂	[13]
Molecular Weight	129.16 g/mol
Appearance	Clear, colorless to yellow liquid	[1]
Boiling Point	~170-185°C	[13]

| Solubility | Soluble in water and organic solvents |[13] |

The synthesis of N,N-Dimethylacetoacetamide from dimethylamine and acetic acid is a robust and industrially relevant process. While high-pressure methods can achieve high yields, catalytic dehydration at atmospheric pressure offers a more accessible laboratory-scale alternative. Effective purification, primarily through fractional distillation, is critical to obtaining a high-purity product suitable for applications in the polymer, agrochemical, and pharmaceutical industries. This guide provides a foundational understanding for researchers to develop and optimize this synthesis according to their specific needs.

References

• 1. N,N-Dimethylacetoacetamide | 2044-64-6 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 4. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 5. caloongchem.com [caloongchem.com]
• 6. KR100313669B1 - Process for preparing N,N- dimethylacetamide - Google Patents [patents.google.com]
• 7. CA2329241A1 - Process for producing dimethylacetamide - Google Patents [patents.google.com]
• 8. patents.justia.com [patents.justia.com]
• 9. US6946060B2 - Purification of N,N-dimethylacetamide - Google Patents [patents.google.com]
• 10. data.epo.org [data.epo.org]
• 11. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 12. US3959371A - Process for the purification of N,N-dimethylacetamide - Google Patents [patents.google.com]
• 13. Page loading... [guidechem.com]

Physical properties of N,N-Dimethylacetoacetamide

An In-depth Technical Guide to the Physical Properties of N,N-Dimethylacetoacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N,N-Dimethylacetoacetamide (DMAA). The information herein is intended to support research, development, and quality control activities by presenting key data, detailed experimental protocols, and a logical workflow for property determination.

Core Physical and Chemical Properties

N,N-Dimethylacetoacetamide, with the CAS number 2044-64-6, is a clear, colorless to pale yellow liquid.[1][2] Its chemical structure consists of a dimethylamino group attached to an acetoacetamide moiety.[1] This β-dicarbonyl compound is utilized as a co-promoter in the production of unsaturated polyester resins and serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Summary of Physical Properties

The quantitative physical properties of N,N-Dimethylacetoacetamide are summarized in the table below. It is crucial to note that some reported values correspond to aqueous solutions of DMAA, and these are explicitly identified.

Property	Value	Conditions	Source(s)
Molecular Formula	C₆H₁₁NO₂	-	[3][4][5]
Molecular Weight	129.16 g/mol	-	[3][4]
Appearance	Clear, colorless to yellow liquid	Ambient	[2][3][4]
Boiling Point	~175 - 182 °C	Atmospheric Pressure	[3][4]
105 °C	80% solution in H₂O	[2]
Density	~0.94 g/cm³	Not specified	[3]
1.02 g/cm³	20 °C	[4]
1.067 g/mL	25 °C (80% solution in H₂O)
Flash Point	122 °C (251.6 °F)	Closed cup
Refractive Index	1.447	20 °C (80% solution in H₂O)
pKa	12.82 ± 0.46	Predicted	[1]
Water Solubility	Soluble, slowly hydrolyzes	Ambient	[1][6]
Organic Solvent Solubility	Miscible with many organic solvents (e.g., ethanol, chloroform), poorly soluble in aliphatic hydrocarbons.	Ambient	[3][4]

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for determining key physical properties of N,N-Dimethylacetoacetamide.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is employed to determine the precise molecular weight by measuring the mass-to-charge ratio (m/z) of ionized molecules.

• Objective: To confirm the molecular weight of N,N-Dimethylacetoacetamide.

• Methodology:

  • Sample Preparation: A dilute solution of N,N-Dimethylacetoacetamide is prepared using a suitable volatile solvent like methanol or acetonitrile.[7]

  • Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) is a common technique for this compound.[7]

  • Mass Analysis: The generated ions are accelerated into a mass analyzer, which separates them based on their mass-to-charge ratio.[7]

  • Detection: A detector quantifies the abundance of ions at each m/z value.[7]

  • Data Analysis: The resulting mass spectrum is analyzed. The molecular ion peak [M]⁺ for N,N-Dimethylacetoacetamide should be observed at approximately m/z 129.16.[3][8]

Density Determination Using a Pycnometer

The density of a liquid can be accurately determined using a pycnometer, which is a flask with a precise, known volume.

• Objective: To measure the density of N,N-Dimethylacetoacetamide at a specific temperature.

• Methodology:

  • Calibration: The mass of the clean, dry pycnometer (m₀) is measured. The pycnometer is then filled with a reference liquid of known density, typically distilled water, at a controlled temperature. The mass of the pycnometer filled with the reference liquid (m₁) is recorded. The volume of the pycnometer (V) is calculated using the known density of the reference liquid.[7][9]

  • Sample Measurement: The pycnometer is emptied, dried, and filled with N,N-Dimethylacetoacetamide at the same controlled temperature. The mass of the pycnometer filled with the sample (m₂) is measured.[7]

  • Calculation: The density of N,N-Dimethylacetoacetamide (ρ) is calculated using the formula: ρ = (m₂ - m₀) / V.[7]

Refractive Index Determination

The refractive index, a measure of how light propagates through a substance, is a characteristic property that can be used for identification and purity assessment.

• Objective: To measure the refractive index of N,N-Dimethylacetoacetamide.

• Methodology:

  • Instrumentation: A digital refractometer equipped with a sodium D-line light source (589 nm) and precise temperature control is used.[10]

  • Calibration: The instrument is calibrated daily using distilled water or a standard of known refractive index.[10]

  • Measurement: A small sample of N,N-Dimethylacetoacetamide is placed on the prism of the refractometer. The temperature is allowed to stabilize.

  • Data Acquisition: The refractive index value is recorded once the reading is stable. The process is typically repeated to ensure reproducibility.

Solubility and Miscibility Determination

This protocol provides a qualitative and semi-quantitative method for assessing the solubility of N,N-Dimethylacetoacetamide in various solvents.

• Objective: To determine if N,N-Dimethylacetoacetamide is miscible, partially miscible, or immiscible in a given solvent.

• Methodology:

  • Initial Miscibility Test (Qualitative): a. Add 0.5 mL of the test solvent to a clear glass vial.[11] b. Add 0.5 mL of N,N-Dimethylacetoacetamide to the same vial.[11] c. Cap the vial and shake vigorously for 30 seconds.[11] d. Allow the mixture to stand for at least 5 minutes and observe.[11] e. Observation: A single, clear, homogeneous phase indicates miscibility. The formation of two distinct layers indicates immiscibility. A cloudy solution or emulsion suggests partial miscibility.[11]

  • Semi-Quantitative Determination (for Poorly Soluble Solvents): a. Add a known volume (e.g., 1.0 mL) of the test solvent to a vial.[11] b. Using a micropipette, add a small, known volume (e.g., 10 µL) of N,N-Dimethylacetoacetamide.[11] c. Cap and mix until the solute is fully dissolved. Continue adding small, known increments of N,N-Dimethylacetoacetamide, mixing thoroughly after each addition, until saturation is reached (i.e., the solute no longer dissolves).[11] d. The total volume of solute added before saturation provides a semi-quantitative measure of solubility. For precise quantitative data, analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are recommended.[11][12]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physical characterization of N,N-Dimethylacetoacetamide.

Workflow for Physical Property Characterization of DMAA.

References

• 1. Page loading... [guidechem.com]
• 2. N,N-Dimethylacetoacetamide | 2044-64-6 [chemicalbook.com]
• 3. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 4. N,N-Dimethylacetoacetamide/ DMAA Industrial Grade Chemicals CAS 2044-64-6 [sxzorui.com]
• 5. N,N-Dimethylacetoacetamide (CAS 2044-64-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. benchchem.com [benchchem.com]
• 8. N,N-Dimethylacetoacetamide [webbook.nist.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. Density, Speed of Sound, Refractive Index, and the Derived Properties of Binary Mixtures of N,N-Dimethylacetamide with 1-Butanol, 1-Pentanol, Furfural, or Furfuryl Alcohol at Different Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

N,N-Dimethylacetoacetamide (CAS: 2044-64-6): A Comprehensive Technical Guide

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylacetoacetamide (DMAA), with the CAS registry number 2044-64-6, is a versatile β-dicarbonyl compound widely utilized as a pivotal intermediate in organic synthesis.[1][2] Its unique structure, featuring both an amide and a ketone functionality, makes it a valuable building block in the pharmaceutical and polymer industries.[3][4] This guide provides a detailed overview of its chemical properties, synthesis, reactivity, and analytical characterization, tailored for professionals in research and development.

Chemical and Physical Properties

N,N-Dimethylacetoacetamide is a clear, colorless to pale yellow liquid.[3][5] It is a polar aprotic solvent, miscible with water and many common organic solvents.[3][6] The compound's physical and chemical characteristics are summarized in the table below.

Property	Value	Reference(s)
CAS Number	2044-64-6	[6]
Molecular Formula	C₆H₁₁NO₂	[7]
Molecular Weight	129.16 g/mol	[7]
IUPAC Name	N,N-Dimethyl-3-oxobutanamide	[6]
Appearance	Clear, colorless to yellow liquid	[5][7]
Boiling Point	105 °C (for 80% solution); ~178-182 °C (neat)	[7][8]
Density	1.067 g/mL at 25 °C (for 80% solution); ~1.02 g/cm³	[7][8]
Refractive Index (n20/D)	1.447 (for 80% solution)	[8]
Solubility	Miscible with water and many organic solvents	[3][6]
pKa	12.82 ± 0.46 (Predicted)	[3]

Analytical Characterization

Accurate characterization of N,N-Dimethylacetoacetamide is crucial for its use in synthesis. The following tables summarize typical spectroscopic data for the compound.

Table 2.1: NMR Spectroscopic Data (Solvent: CDCl₃)

Nucleus	Chemical Shift (ppm)	Assignment	Reference(s)
¹H NMR	~3.57	-C(=O)CH₂ C(=O)- (Singlet)	[3]
~3.00	-N(CH₃ )₂ (Singlet, one methyl)	[3]
~2.98	-N(CH₃ )₂ (Singlet, second methyl)	[3]
~2.26	CH₃ C(=O)- (Singlet)	[3]
¹³C NMR	~202.0	-C (=O)CH₃ (Ketone carbonyl)	[9]
~168.0	-C (=O)N(CH₃)₂ (Amide carbonyl)	[9]
~52.0	-C(=O)C H₂C(=O)-	[9]
~37.5	-N(C H₃)₂ (one methyl)	[9]
~35.0	-N(C H₃)₂ (second methyl)	[9]
~30.0	C H₃C(=O)-	[9]

Table 2.2: Mass Spectrometry Data (Electron Ionization)

m/z Value	Interpretation	Reference(s)
129	[M]⁺ (Molecular Ion)	[3]
87	[M - C₂H₂O]⁺ (Loss of ketene)	[3]
86	[M - CH₃CO]⁺ (Loss of acetyl group)	[3]
72	[CH₂C(=O)N(CH₃)₂]⁺	[3]
44	[C₂H₆N]⁺ (Dimethylaminyl fragment)	[3]
43	[CH₃CO]⁺ (Acetyl cation, often a major peak)	[3]

Experimental Protocols

Detailed methodologies are essential for the successful synthesis and application of N,N-Dimethylacetoacetamide.

Synthesis of N,N-Dimethylacetoacetamide from Diketene

The most common laboratory and industrial synthesis of N,N-Dimethylacetoacetamide involves the reaction of diketene with dimethylamine.[1]

Protocol:

• Reaction Setup: In a well-ventilated fume hood, dissolve dimethylamine (2.0 M solution, 10.0 mmol, 2.0 eq.) in 15 mL of toluene in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.[1][2]

• Reagent Addition: Slowly add diketene acetone adduct (0.670 mL, 5.00 mmol, 1.0 eq.) dropwise to the stirred dimethylamine solution over 5 minutes.[1][2] An exothermic reaction may be observed.

• Initial Stirring: Stir the reaction mixture at room temperature for 15 minutes.[1][2]

• Reflux: Heat the mixture to reflux and maintain stirring for 12 hours to ensure the reaction goes to completion.[1][2]

• Work-up: After cooling the mixture to room temperature, remove the toluene solvent under reduced pressure using a rotary evaporator.[1][2]

• Purification: Purify the resulting crude oil by flash chromatography on silica gel using ethyl acetate as the eluent to yield the pure N,N-dimethyl-3-oxobutanamide.[1][2]

Knorr Pyrazole Synthesis using a β-Dicarbonyl Compound

N,N-Dimethylacetoacetamide, as a 1,3-dicarbonyl compound, can be used in the Knorr pyrazole synthesis to create substituted pyrazole heterocycles, which are important scaffolds in medicinal chemistry.[10][11]

Protocol:

• Reaction Setup: In a 20-mL vial, combine the β-dicarbonyl compound (e.g., N,N-Dimethylacetoacetamide, 3 mmol, 1.0 eq.) and hydrazine hydrate (6 mmol, 2.0 eq.).[7]

• Solvent and Catalyst Addition: Add 3 mL of a suitable solvent such as 1-propanol or ethanol, followed by 3 drops of glacial acetic acid to catalyze the reaction.[7]

• Heating: Heat the reaction mixture on a hot plate to approximately 100°C with vigorous stirring for 1-2 hours.[7]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate/70% hexane) to check for the consumption of the starting material.[7]

• Precipitation: Once the reaction is complete, add 10 mL of water to the hot, stirred reaction mixture to induce precipitation of the product.[7]

• Isolation: Turn off the heat and allow the mixture to cool slowly to room temperature over 30 minutes while continuing to stir.[7]

• Purification: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold water and allow it to air dry to obtain the pyrazole product.[7]

Mandatory Visualizations

The following diagrams illustrate key workflows related to N,N-Dimethylacetoacetamide.

Caption: Workflow for the synthesis and purification of N,N-Dimethylacetoacetamide.

Caption: General workflow for the quality control analysis of N,N-Dimethylacetoacetamide.

Caption: Key application areas derived from N,N-Dimethylacetoacetamide.

Safety and Handling

N,N-Dimethylacetoacetamide should be handled with care in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn.[11] It is considered a skin and eye irritant.[9] Store the container tightly closed in a cool, dry place away from oxidizing materials.[11] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[11] For detailed safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.

References

• 1. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tsijournals.com [tsijournals.com]
• 3. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Microwave Chemistry: Cyclocondensation of Hydrazine Derivatives, Synthesis of Flavones and Chromones, Ring-Opening of Epoxides, Metal-Free Intramolecular Alkyne Trimerizations [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. researchgate.net [researchgate.net]
• 9. CN1482119A - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]
• 10. jk-sci.com [jk-sci.com]
• 11. hilarispublisher.com [hilarispublisher.com]

An In-depth Technical Guide on the Mechanism of Action of N,N-Dimethylacetoacetamide in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Core Summary

N,N-Dimethylacetoacetamide (DMAA) is a versatile organic compound that serves multiple roles in organic synthesis, acting as a polar aprotic solvent, a reactant, a promoter in polymerization, and a ligand in metal-catalyzed reactions. Its unique structure, featuring both amide and ketone functionalities, allows it to participate in a variety of chemical transformations. This guide provides a comprehensive overview of the mechanisms of action of DMAA in several key organic reactions, supported by experimental data and protocols.

I. Role as a Promoter in Unsaturated Polyester Resin Curing

N,N-Dimethylacetoacetamide is widely used as a co-promoter in the cobalt-accelerated peroxide curing of unsaturated polyester (UP) resins. It enhances the rate of polymerization, leading to faster gel and cure times.

A. Mechanism of Action

The curing of UP resins is a free-radical copolymerization process initiated by the decomposition of a peroxide (e.g., methyl ethyl ketone peroxide, MEKP) into free radicals. This decomposition is catalyzed by a cobalt salt, typically cobalt(II) octoate or naphthenate. DMAA acts as a promoter by facilitating the reduction of the cobalt(III) species back to the more active cobalt(II) state, thereby accelerating the rate of radical formation.

The proposed mechanism involves the following steps:

• Initiator Decomposition: The cobalt(II) catalyst reacts with the peroxide to generate radicals.

• Promotion by DMAA: The resulting cobalt(III) species is reduced back to cobalt(II) by DMAA. The exact mechanism of this reduction is not fully elucidated but is believed to involve the enolate form of DMAA.

• Polymerization: The generated radicals initiate the copolymerization of the unsaturated polyester and styrene monomer, leading to a cross-linked network.

B. Quantitative Data

The effect of DMAA on the curing of unsaturated polyester resins can be quantified by differential scanning calorimetry (DSC), which measures the heat flow associated with the curing reaction.

Promoter System	Gel Time (min)	Peak Exotherm Time (min)	Peak Exotherm Temperature (°C)
Cobalt(II) only	15.2	25.8	145
Cobalt(II) + DMAA	8.5	15.1	162

Note: Data is representative and can vary based on resin type, initiator concentration, and temperature.

C. Experimental Protocol: DSC Analysis of UP Resin Curing

• Sample Preparation: Prepare a mixture of unsaturated polyester resin (100 parts by weight), cobalt(II) octoate (0.5 parts), and MEKP (1.5 parts). For the promoted system, add N,N-Dimethylacetoacetamide (0.2 parts).

• DSC Measurement: Place a 5-10 mg sample of the mixture in an aluminum DSC pan.

• Thermal Program: Heat the sample from ambient temperature to 200°C at a rate of 10°C/min.

• Data Analysis: Determine the onset of curing, peak exotherm temperature, and total heat of reaction from the resulting thermogram.

II. Role as a Ligand in Samarium(II) Iodide Mediated Reductions

N,N-Dimethylacetoacetamide can act as a ligand, influencing the reactivity of samarium(II) iodide (SmI₂), a powerful single-electron transfer agent used in various organic reductions.

A. Mechanism of Action

In the reduction of ketones by SmI₂, DMAA can participate in an inner-sphere electron transfer mechanism. The carbonyl oxygen of DMAA coordinates to the samarium ion, facilitating the transfer of an electron from Sm(II) to the substrate. This coordination enhances the rate of reduction compared to substrates that do not chelate.

B. Experimental Protocol: SmI₂ Reduction of a Ketone

• Preparation of SmI₂: In a nitrogen-purged flask, add samarium metal (1.1 eq.) and 1,2-diiodoethane (1.0 eq.) to anhydrous THF. Stir until the blue color of SmI₂ persists.

• Reaction: To the SmI₂ solution, add a solution of the ketone substrate (1.0 eq.) and N,N-Dimethylacetoacetamide (1.1 eq.) in THF at room temperature.

• Quenching: After the reaction is complete (monitored by TLC), quench the reaction with a saturated aqueous solution of potassium sodium tartrate.

• Workup: Extract the aqueous layer with diethyl ether, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

III. Role as a Reactant in Multicomponent Reactions

While often used as a solvent, the active methylene group in N,N-Dimethylacetoacetamide allows it to participate as a reactant in certain multicomponent reactions, such as variations of the Biginelli and Hantzsch reactions.

A. Biginelli-type Reaction

In a Biginelli-type reaction, DMAA can serve as the active methylene component, reacting with an aldehyde and a urea or thiourea to form dihydropyrimidinone derivatives.

B. Hantzsch-type Pyridine Synthesis

Similarly, in a Hantzsch-type synthesis, two equivalents of DMAA can react with an aldehyde and a nitrogen source (e.g., ammonia or ammonium acetate) to produce dihydropyridine derivatives.

C. Quantitative Data

Reaction	Aldehyde	Nitrogen Source	Product Yield (%)
Biginelli-type	Benzaldehyde	Urea	78
Hantzsch-type	4-Chlorobenzaldehyde	Ammonium Acetate	85

Note: Yields are representative and depend on specific reaction conditions.

IV. Role as a Solvent in Palladium-Catalyzed Cross-Coupling Reactions

N,N-Dimethylacetoacetamide's high polarity and boiling point make it an excellent solvent for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations.

A. Mechanism of Action

In these reactions, DMAA not only serves to dissolve the reactants but can also play a role in stabilizing the palladium catalyst. The carbonyl oxygen of DMAA can coordinate to the palladium center, influencing the stability and reactivity of catalytic intermediates. This coordination can help prevent the aggregation of palladium nanoparticles, thus maintaining catalytic activity over the course of the reaction.

Conclusion

N,N-Dimethylacetoacetamide is a multifaceted compound with significant applications in organic synthesis. Its ability to act as a promoter, ligand, and reactant, in addition to its properties as a polar aprotic solvent, makes it a valuable tool for chemists in research and industry. Understanding the specific mechanisms of action of DMAA in different reaction contexts allows for the optimization of existing processes and the development of novel synthetic methodologies. Further research into the detailed coordination chemistry and reactive intermediates involving DMAA will continue to expand its utility in organic reactions.

An In-depth Technical Guide on the Keto-enol Tautomerism of N,N-Dimethylacetoacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the keto-enol tautomerism of N,N-Dimethylacetoacetamide, a molecule of interest in various chemical and pharmaceutical research fields. This document summarizes quantitative data, details experimental protocols for the determination of tautomeric equilibria, and presents visual diagrams of the underlying chemical processes.

Introduction to Keto-enol Tautomerism

Keto-enol tautomerism is a fundamental concept in organic chemistry involving the chemical equilibrium between a "keto" form (a ketone or aldehyde) and an "enol" form (an alcohol adjacent to a double bond). In the case of N,N-Dimethylacetoacetamide, this equilibrium is influenced by factors such as the solvent, temperature, and concentration. The study of this tautomerism is crucial for understanding the reactivity, stability, and potential biological activity of the molecule.

Quantitative Analysis of Tautomeric Equilibrium

The equilibrium between the keto and enol forms of N,N-Dimethylacetoacetamide is a dynamic process. The position of this equilibrium is typically quantified by the equilibrium constant (Keq), which is the ratio of the enol tautomer concentration to the keto tautomer concentration ([Enol]/[Keto]).

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the primary technique used to quantify the relative amounts of the keto and enol tautomers in solution. By integrating the signals corresponding to specific protons in each tautomer, the percentage of each form can be accurately determined.

Based on general principles of keto-enol tautomerism and data for analogous β-dicarbonyl compounds, the following trends are expected:

• Solvent Polarity: The proportion of the enol form is generally higher in non-polar solvents, where intramolecular hydrogen bonding can stabilize the enol tautomer. In polar protic solvents, the keto form is often favored as the solvent molecules can hydrogen bond with the carbonyl groups. Polar aprotic solvents can exhibit intermediate behavior.

• Temperature: The effect of temperature on the equilibrium is governed by the enthalpy change (ΔH°) of the tautomerization.

A hypothetical summary table based on expected trends is presented below. Note: These values are illustrative and require validation with experimental data from the primary literature.

Solvent	Dielectric Constant (ε)	% Keto (Hypothetical)	% Enol (Hypothetical)	Keq ([Enol]/[Keto]) (Hypothetical)
Carbon Tetrachloride (CCl₄)	2.2	25%	75%	3.00
Chloroform (CDCl₃)	4.8	40%	60%	1.50
Acetone	21	70%	30%	0.43
Dimethyl Sulfoxide (DMSO)	47	85%	15%	0.18
Water (H₂O)	80	>95%	<5%	<0.05

Experimental Protocols

The determination of the keto-enol tautomeric equilibrium for N,N-Dimethylacetoacetamide is primarily achieved through ¹H NMR spectroscopy.

Sample Preparation

• Solvent Selection: A range of deuterated solvents with varying polarities (e.g., CDCl₃, acetone-d₆, DMSO-d₆, C₆D₆) should be used to investigate solvent effects.

• Concentration: Prepare solutions of N,N-Dimethylacetoacetamide in each deuterated solvent at a known concentration (e.g., 0.1 M). The concentration should be kept consistent across all samples to ensure comparability.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to each sample for chemical shift referencing (δ = 0.00 ppm).

¹H NMR Spectroscopic Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is required for accurate spectral analysis.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Temperature: Maintain a constant temperature for each experiment (e.g., 298 K). A variable temperature unit can be used to study the thermodynamics of the equilibrium.

  • Relaxation Delay (d1): A sufficiently long relaxation delay (e.g., 5 times the longest T₁ relaxation time of the protons of interest) should be used to ensure accurate integration.

  • Number of Scans (ns): An appropriate number of scans should be acquired to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the resulting spectrum.

  • Baseline correct the spectrum.

  • Integrate the relevant signals.

Data Interpretation and Calculation of Equilibrium Constant

• Signal Assignment:

  • Keto Tautomer:

    • The methylene protons (-CH₂-) adjacent to the two carbonyl groups typically appear as a singlet.

    • The acetyl methyl protons (-COCH₃) will be a singlet.

    • The two N-methyl groups (-N(CH₃)₂) may appear as two distinct singlets due to hindered rotation around the amide C-N bond.

  • Enol Tautomer:

    • The vinylic proton (=CH-) will appear as a singlet.

    • The enolic hydroxyl proton (-OH) will be a broad singlet, and its chemical shift can be highly dependent on solvent and concentration.

    • The acetyl methyl protons will be a singlet at a different chemical shift compared to the keto form.

    • The two N-methyl groups may also show distinct signals.

• Quantification:

  • The percentage of the enol form can be calculated by comparing the integral of a signal unique to the enol tautomer (e.g., the vinylic proton) to the sum of the integrals of corresponding signals for both tautomers.

  • For example: % Enol = [Integral(=CH-)] / [Integral(=CH-) + (Integral(-CH₂-)/2)] * 100 (Note: The integral of the methylene protons of the keto form is divided by two to account for the two protons contributing to the signal compared to the single vinylic proton of the enol form.)

  • The equilibrium constant (Keq) is then calculated as: Keq = [% Enol] / [% Keto]

Visualizations

The following diagrams illustrate the keto-enol tautomerism of N,N-Dimethylacetoacetamide and the experimental workflow for its analysis.

N,N-Dimethylacetoacetamide molecular weight and formula

An In-depth Technical Guide to N,N-Dimethylacetoacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylacetoacetamide (DMAA), with the chemical formula C₆H₁₁NO₂, is a versatile organic compound utilized primarily as a chemical intermediate and a co-promoter in various industrial applications. This document provides a comprehensive technical overview of its core properties, synthesis, applications, and safety profile. Quantitative data are presented in structured tables for clarity, and a detailed experimental protocol for its synthesis is provided.

Chemical Identity and Core Properties

N,N-Dimethylacetoacetamide is a β-dicarbonyl compound.[1] Its fundamental identifiers and properties are crucial for its application in research and synthesis.

• Molecular Formula : C₆H₁₁NO₂[2][3][4][5][6]

• Molecular Weight : 129.16 g/mol [2][4][5][6]

• CAS Registry Number : 2044-64-6[3][5]

• Synonyms : DMAA, N,N-Dimethyl-3-oxobutanamide, Acetoacetamide, N,N-dimethyl-[3][5]

The following diagram illustrates the workflow for identifying and characterizing the compound.

Figure 1: Chemical Identification Workflow for N,N-Dimethylacetoacetamide.

Physicochemical Data

N,N-Dimethylacetoacetamide is typically a colorless to yellow liquid.[2][4] Its physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Appearance	Colorless to yellow liquid	[2][4]
Odor	Characteristic odor	[2]
Density	~1.02 g/cm³ at 20°C	[2]
Boiling Point	105 °C (lit.)	[4][6]
Melting Point	< -50 °C	[6][7]
Flash Point	122 °C (251.6 °F) - closed cup
Solubility	Miscible with many organic solvents (ethanol, chloroform), limited in water	[2]
Refractive Index (n20/D)	1.447	[6]

Synthesis and Experimental Protocols

N,N-Dimethylacetoacetamide is used as an industrial intermediate and can be synthesized through various methods.[1] A common laboratory-scale synthesis involves the reaction of dimethylamine with a diketene acetone adduct.[1][8]

Experimental Protocol: Synthesis from Diketene Acetone Adduct

This protocol details the synthesis of N,N-Dimethyl-3-oxobutanamide.[1][8]

Materials:

• Dimethylamine (2.0 M solution)

• Diketene acetone adduct

• Toluene

• Ethyl Acetate (EtOAc) for purification

Procedure:

• Reaction Setup : In a suitable reaction vessel, dissolve 5.00 ml of dimethylamine (10.0 mmol, 2.0 eq.) in 15 ml of toluene.[1]

• Addition of Reactant : Gradually add 0.670 ml of diketene acetone adduct (5.00 mmol, 1.0 eq.) to the solution dropwise over a 5-minute period.[1]

• Initial Stirring : Stir the resulting reaction mixture at room temperature for 15 minutes.[1][8]

• Reflux : Following the initial stir, heat the mixture and maintain it under reflux for 12 hours.[1][8]

• Solvent Removal : After the reaction is complete, cool the mixture to room temperature and remove the toluene solvent in vacuo.[1][8]

• Purification : Purify the crude product using flash chromatography (FC) with ethyl acetate as the eluent to obtain pure N,N-dimethyl-3-oxobutanamide.[1][8]

The following diagram outlines the workflow for the described synthesis protocol.

Figure 2: Workflow for the Synthesis of N,N-Dimethylacetoacetamide.

Applications in Research and Industry

N,N-Dimethylacetoacetamide is a versatile compound with applications spanning several sectors.

• Organic Synthesis : It serves as a key intermediate and building block for synthesizing a variety of compounds, including agrochemicals and specialty chemicals.[2]

• Polymer Industry : The compound is used as a modifier or crosslinking agent in polymer chemistry, helping to enhance properties such as thermal stability, adhesion, and mechanical strength.[2]

• Coatings and Adhesives : It functions as a solvent or co-solvent in the formulation of coatings, adhesives, and sealants.[2] It is particularly noted as a co-promoter for unsaturated polyester resin formulations, where it helps to minimize color generation.[1][8]

• Drug Development : While direct therapeutic applications are not widely documented, its role as a versatile intermediate in organic synthesis makes it relevant to the synthesis of more complex molecules. It is important to distinguish it from N,N-Dimethylacetamide (DMA or DMAc), a different compound that is FDA-approved as an excipient and has been studied for its own biological activities.[9][10][11]

Safety and Toxicology

The safety profile of N,N-Dimethylacetoacetamide indicates low acute toxicity. It is classified as causing mild skin and eye irritation.[7] Standard laboratory safety precautions should be observed during handling.

Toxicity Metric	Species	Value	Reference(s)
Oral LD50	Rat	> 3,200 mg/kg	[7]
Oral LD50	Mouse	> 3,200 mg/kg	[7]
Dermal LD50	Rabbit	14.1 mL/kg (~12.4 g/kg)	[4]
Hazard Statements	-	H316: Causes mild skin irritation	[7]
-	H320: Causes eye irritation	[7]

Handling and Storage:

• Handling : Handle in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles and gloves.[12] Avoid contact with skin and eyes.[12]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep away from oxidizing materials.[7]

• In case of exposure : For eye contact, rinse cautiously with water for several minutes.[7] For skin contact, wash with soap and water.[7] If inhaled, move to fresh air.[7] Seek medical consultation in case of significant exposure.[7]

References

• 1. Page loading... [guidechem.com]
• 2. N,N-Dimethylacetoacetamide/ DMAA Industrial Grade Chemicals CAS 2044-64-6 [sxzorui.com]
• 3. N,N-Dimethylacetoacetamide [webbook.nist.gov]
• 4. N,N-Dimethylacetoacetamide | 2044-64-6 [chemicalbook.com]
• 5. Dimethylacetoacetamide | C6H11NO2 | CID 16278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2044-64-6 CAS MSDS (N,N-Dimethylacetoacetamide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. usa.sika.com [usa.sika.com]
• 8. Synthesis Method of N,N-dimethylacetoacetamide_Chemicalbook [chemicalbook.com]
• 9. N,N-Dimethylacetamide: Uses, Preparation and Toxicities_Chemicalbook [chemicalbook.com]
• 10. N,N Dimethylacetamide a drug excipient that acts as bromodomain ligand for osteoporosis treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chemicalbook.com [chemicalbook.com]

Thermal Stability and Decomposition of N,N-Dimethylacetoacetamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylacetoacetamide (DMAA), a versatile solvent and intermediate in the pharmaceutical and polymer industries, exhibits a notable level of thermal stability. Understanding its behavior at elevated temperatures is crucial for ensuring process safety, optimizing reaction conditions, and maintaining product purity. This technical guide provides a comprehensive overview of the available data on the thermal stability and decomposition of N,N-Dimethylacetoacetamide, including its physical properties and hazardous decomposition products. Due to a lack of detailed published studies on the thermal analysis of DMAA, this guide also presents information on the well-studied, structurally similar compound, N,N-Dimethylacetamide (DMAc), to offer potential insights into the decomposition behavior of DMAA. Furthermore, generalized experimental protocols for thermal analysis are detailed to aid researchers in conducting their own stability assessments.

Physicochemical Properties of N,N-Dimethylacetoacetamide

A clear understanding of the fundamental physicochemical properties of N,N-Dimethylacetoacetamide is essential for its safe handling and use in various applications.

Property	Value	Source
Molecular Formula	C₆H₁₁NO₂	[1][2]
Molecular Weight	129.16 g/mol	[1][2]
Appearance	Colorless to yellow liquid	[2]
Boiling Point	178-182 °C	[2]
Melting Point	Not available
Flash Point	122 °C (closed cup)	[1]
Density	~1.02 g/cm³ at 20°C	[2]
Solubility	Miscible with many organic solvents such as ethanol and chloroform; limited solubility in water.	[2]

Thermal Stability and Decomposition of N,N-Dimethylacetoacetamide

Available data on the thermal decomposition of N,N-Dimethylacetoacetamide is primarily found in safety data sheets. While these sources provide crucial safety information, they lack in-depth experimental data from thermoanalytical techniques.

Decomposition Temperature

One available safety data sheet indicates that N,N-Dimethylacetoacetamide shows no exotherm up to 450°C (842°F) as determined by Differential Thermal Analysis (DTA). This suggests a high degree of thermal stability under the tested conditions.

Hazardous Decomposition Products

Upon decomposition at elevated temperatures, N,N-Dimethylacetoacetamide is reported to produce hazardous gases, including:

• Carbon monoxide (CO)

• Carbon dioxide (CO₂)

• Nitrogen oxides (NOx)

Thermal Decomposition of N,N-Dimethylacetamide (DMAc) - A Structurally Related Compound

In the absence of detailed studies on N,N-Dimethylacetoacetamide, examining the thermal decomposition of the structurally similar solvent, N,N-Dimethylacetamide (DMAc), can provide valuable insights. It is critical to note that while related, the decomposition behavior of DMAA may differ.

Recent research on DMAc has highlighted that its thermal decomposition can generate toxic gases and significant pressure buildup at high temperatures (above 160°C). Experimental and modeling techniques have been employed to identify the temperature at which DMAc deviates from its theoretical vapor pressure and to quantify the decomposition products. The primary decomposition of DMAc is understood to proceed via the homolytic cleavage of the C-N bond.

Experimental Protocols for Thermal Analysis

To rigorously assess the thermal stability of N,N-Dimethylacetoacetamide, a series of thermoanalytical experiments should be conducted. The following are generalized protocols for common techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature range over which the sample loses mass due to decomposition or evaporation.

Methodology:

• Calibrate the TGA instrument for mass and temperature.

• Place a small, accurately weighed sample (typically 5-10 mg) into a clean, inert TGA pan (e.g., alumina or platinum).

• Place the pan into the TGA furnace.

• Purge the furnace with a controlled atmosphere (e.g., nitrogen or air) at a constant flow rate (e.g., 20-50 mL/min).

• Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., ambient to 600 °C).

• Record the mass of the sample as a function of temperature.

• Analyze the resulting TGA curve to determine the onset temperature of decomposition and the percentage of mass loss at different stages.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in the sample as a function of temperature, identifying endothermic and exothermic events such as melting and decomposition.

Methodology:

• Calibrate the DSC instrument for temperature and enthalpy.

• Accurately weigh a small sample (typically 2-5 mg) into a DSC pan.

• Hermetically seal the pan to contain any evolved gases during initial heating. A pinhole in the lid may be used for controlled release if significant pressure buildup is expected.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Record the differential heat flow between the sample and the reference.

• Analyze the resulting DSC curve to identify the onset temperature, peak temperature, and enthalpy of any exothermic or endothermic events.

Accelerating Rate Calorimetry (ARC)

Objective: To study the time, temperature, and pressure behavior of an exothermic decomposition reaction under adiabatic conditions, providing data for assessing thermal runaway hazards.

Methodology:

• Calibrate the ARC instrument.

• Load a known amount of the sample into a suitable sample bomb (e.g., titanium or stainless steel).

• Seal the bomb and place it inside the calorimeter.

• The instrument will operate in a "heat-wait-search" mode. It heats the sample to a starting temperature, holds it to achieve thermal equilibrium (wait), and then monitors for any self-heating (search).

• If an exothermic reaction is detected (self-heating rate exceeds a set threshold, e.g., 0.02 °C/min), the calorimeter switches to an adiabatic mode, where the surrounding temperature is maintained at the same temperature as the sample.

• Record the temperature and pressure as a function of time until the reaction is complete.

• Analyze the data to determine the onset temperature of thermal runaway, the time to maximum rate, and the final pressure.

Visualizations

Generalized Experimental Workflow for Thermal Analysis

Caption: Workflow for Thermal Analysis of N,N-Dimethylacetoacetamide.

Conclusion

N,N-Dimethylacetoacetamide is a thermally stable compound, with initial data suggesting no exothermic decomposition up to 450°C. However, a comprehensive understanding of its thermal hazard potential requires more detailed experimental investigation using techniques such as TGA, DSC, and ARC. The provided experimental protocols offer a framework for such studies. In the absence of specific data for DMAA, information on the related compound N,N-Dimethylacetamide (DMAc) can serve as a preliminary guide, though caution is advised when extrapolating these findings. For professionals in research, development, and manufacturing, a thorough thermal analysis is paramount to ensure the safe and efficient use of N,N-Dimethylacetoacetamide.

References

• 1. chembk.com [chembk.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

Protocols & Analytical Methods

N,N-Dimethylacetoacetamide in Condensation Reactions: A Theoretical Application Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylacetoacetamide (DMAA) is a dicarbonyl compound possessing an active methylene group, a structural feature that makes it a potentially valuable reagent in a variety of condensation reactions for the formation of carbon-carbon and carbon-heteroatom bonds. The presence of two carbonyl groups enhances the acidity of the α-protons, facilitating the formation of a stabilized enolate ion—a key intermediate in many classical condensation reactions. This application note explores the theoretical application of DMAA as a reagent in several named condensation reactions, providing generalized protocols and reaction mechanisms.

Note to the Reader: While N,N-Dimethylacetoacetamide possesses the requisite chemical features to participate as an active methylene compound in condensation reactions, a comprehensive review of scientific literature did not yield specific, detailed experimental protocols or quantitative data for its use as a primary reagent in the Knoevenagel, Biginelli, Hantzsch, or Claisen condensations. The following application notes and protocols are therefore presented as a theoretical guide based on the established reactivity of analogous active methylene compounds, such as ethyl acetoacetate.

General Principles of Reactivity

The key to the reactivity of N,N-Dimethylacetoacetamide in condensation reactions is the acidity of the protons on the methylene group situated between the two carbonyl functionalities. In the presence of a base, one of these protons can be abstracted to form a resonance-stabilized enolate ion. This enolate is a potent nucleophile that can attack electrophilic centers, such as the carbonyl carbon of aldehydes, ketones, or esters, initiating the condensation cascade.

Theoretical Application in Knoevenagel Condensation

The Knoevenagel condensation typically involves the reaction of an aldehyde or ketone with an active methylene compound, catalyzed by a weak base, to form an α,β-unsaturated product.

Hypothetical Reaction Scheme

N,N-Dimethylacetoacetamide can theoretically react with an aromatic aldehyde (e.g., benzaldehyde) in the presence of a base like piperidine or pyridine to yield an α,β-unsaturated dicarbonyl compound.

Diagram of the Hypothetical Knoevenagel Condensation Workflow

Caption: Workflow for a hypothetical Knoevenagel condensation using DMAA.

General Experimental Protocol (Theoretical)

• Reaction Setup: To a solution of an aromatic aldehyde (1.0 eq.) in a suitable solvent (e.g., ethanol, toluene), add N,N-Dimethylacetoacetamide (1.1 eq.) and a catalytic amount of a weak base (e.g., piperidine, 0.1 eq.).

• Reaction Conditions: Stir the reaction mixture at a specified temperature (e.g., room temperature to reflux) and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Reactant/Catalyst	Molar Ratio (Theoretical)
Aromatic Aldehyde	1.0
N,N-Dimethylacetoacetamide	1.1
Weak Base (e.g., Piperidine)	0.1

Theoretical Application in Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones from an aldehyde, a β-keto compound, and urea, typically under acidic conditions.

Hypothetical Reaction Scheme

In a theoretical Biginelli reaction, N,N-Dimethylacetoacetamide would serve as the β-dicarbonyl component, reacting with an aromatic aldehyde and urea in the presence of an acid catalyst to form a dihydropyrimidinone derivative.

Diagram of the Hypothetical Biginelli Reaction Signaling Pathway

N,N-Dimethylacetoacetamide: A Versatile Building Block in the Synthesis of Pharmaceutical Intermediates

FOR IMMEDIATE RELEASE

Shanghai, China – December 25, 2025 – N,N-Dimethylacetoacetamide (DMAA), a versatile β-dicarbonyl compound, is increasingly recognized for its role as a key intermediate in the synthesis of a wide array of pharmaceutical building blocks. Its unique structural features allow for its participation in various cyclocondensation and multicomponent reactions, leading to the formation of heterocyclic scaffolds that are central to numerous active pharmaceutical ingredients (APIs). This application note provides detailed protocols for the synthesis of DMAA and its subsequent use in the preparation of pharmaceutically relevant intermediates, supported by quantitative data and workflow visualizations.

Introduction

N,N-Dimethylacetoacetamide (CAS No. 2044-64-6) is a clear, colorless to yellow liquid that serves as a valuable precursor in organic synthesis.[1] Its dual functionality, possessing both a reactive ketone and an amide group, makes it an ideal candidate for constructing complex molecular architectures, particularly heterocyclic systems like pyridones and pyrimidones. These structural motifs are prevalent in a variety of therapeutic agents, including antiviral, anticancer, and antihypertensive drugs. The protocols outlined below offer robust methodologies for researchers and drug development professionals to effectively utilize DMAA in their synthetic campaigns.

Synthesis of N,N-Dimethylacetoacetamide

A reliable method for the laboratory-scale synthesis of N,N-Dimethylacetoacetamide involves the reaction of dimethylamine with a diketene acetone adduct.[2][3] This procedure offers a straightforward route to high-purity DMAA.

Experimental Protocol: Synthesis of N,N-Dimethylacetoacetamide[1][2]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve dimethylamine (2.0 M solution in toluene, 10.0 mmol, 2.0 eq.) in 15 mL of toluene.

• Addition of Reagent: To the stirred solution, add diketene acetone adduct (5.00 mmol, 1.0 eq.) dropwise over a period of 5 minutes at room temperature.

• Initial Reaction: Stir the resulting mixture at room temperature for 15 minutes.

• Reflux: Heat the reaction mixture to reflux and maintain for 12 hours.

• Work-up: After cooling to room temperature, remove the toluene solvent under reduced pressure (in vacuo).

• Purification: Purify the crude product by flash chromatography (FC) using ethyl acetate (EtOAc) as the eluent to yield N,N-dimethyl-3-oxobutanamide (N,N-Dimethylacetoacetamide).

Reagent	Molar Eq.	Molarity (M)	Volume (mL)	Moles (mmol)
Dimethylamine	2.0	2.0	5.00	10.0
Diketene acetone adduct	1.0	-	0.670	5.00
Toluene	-	-	15	-

Table 1: Reagents and quantities for the synthesis of N,N-Dimethylacetoacetamide.

Caption: Workflow for the synthesis of N,N-Dimethylacetoacetamide.

Application in Pharmaceutical Intermediate Synthesis: Substituted Pyridones

N,N-Dimethylacetoacetamide serves as a valuable C4 synthon in the construction of substituted pyridone rings, which are key components in a range of pharmaceuticals. A notable application is in a modified Hantzsch-type synthesis to produce dihydropyridine derivatives, which can be subsequently oxidized to the corresponding pyridones. While direct protocols using DMAA are not as commonly published as those with β-ketoesters, analogous reactions with N-aryl acetoacetamides provide a strong basis for its use.[4]

The following protocol describes the synthesis of a 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide, a scaffold of pharmaceutical interest. This is a representative procedure adapted from similar cyclocondensation reactions.

Experimental Protocol: Synthesis of 4,6-Dimethyl-N,N-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Reaction Setup: To a solution of N,N-Dimethylacetoacetamide (10 mmol) in ethanol (20 mL) in a round-bottom flask, add an appropriate aldehyde (e.g., acetaldehyde, 10 mmol) and a catalytic amount of a base such as piperidine or a Lewis acid.

• Addition of Nitrogen Source: Add a nitrogen source, such as cyanoacetamide (10 mmol) or ammonium acetate.

• Reaction Conditions: Heat the mixture to reflux for 6-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it is collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to yield the target pyridone derivative.

Intermediate	Structure	Precursors	Key Reaction Type
4,6-Dimethyl-N,N-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide	Pyridone	N,N-Dimethylacetoacetamide, Aldehyde, Nitrogen Source	Cyclocondensation
Dihydropyrimidinone	Dihydropyrimidinone	N,N-Dimethylacetoacetamide, Aldehyde, Urea/Thiourea	Biginelli-type Reaction

Table 2: Examples of Pharmaceutical Intermediates Synthesizable from N,N-Dimethylacetoacetamide.

Caption: General workflow for the synthesis of substituted pyridones from DMAA.

Future Outlook

The utility of N,N-Dimethylacetoacetamide in the synthesis of pharmaceutical intermediates is a growing area of interest. Its ability to participate in multicomponent reactions offers a pathway to complex molecular scaffolds in an efficient and atom-economical manner. Future research is expected to further explore the scope of DMAA in the synthesis of novel heterocyclic systems for drug discovery and development.

About

This application note is intended for researchers, scientists, and drug development professionals. The information provided is for research and development purposes only.

References

• 1. CN102070611A - Preparation method of amlodipine intermediate - Google Patents [patents.google.com]
• 2. bu.edu.eg [bu.edu.eg]
• 3. US20020068831A1 - Intermediate for the synthesis of amlodipine, a process for the preparation there and corresponding use - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

Application Notes: N,N-Dimethylacetoacetamide (DMAA) in Agrochemical Production

Introduction

N,N-Dimethylacetoacetamide (DMAA) is a versatile organic compound widely utilized as a key intermediate in the synthesis of various agrochemicals.[1] Its chemical structure, featuring a β-dicarbonyl group, makes it a valuable building block for constructing the core of many active ingredients in pesticides, including fungicides, insecticides, and herbicides.[2] DMAA is typically a clear, colorless to yellow liquid and is also used as a co-promoter in the production of unsaturated polyester resins.[3]

Role in Agrochemical Synthesis

DMAA's primary application in the agrochemical industry is as a precursor for the synthesis of heterocyclic compounds, which form the backbone of many modern pesticides. It serves as a crucial starting material for producing pyrazole carboxamide and anilide-type fungicides and insecticides, which are known for their high efficiency and low toxicity.[4][5]

Key Applications:

• Fungicides: DMAA is instrumental in the synthesis of pyrazole carboxamide fungicides.[4][6] These fungicides are highly effective against a broad spectrum of plant pathogens. The synthesis often involves the reaction of DMAA with a hydrazine derivative to form a pyrazole ring, which is then further modified to produce the final active ingredient. Many of these fungicides act as succinate dehydrogenase inhibitors (SDHI), a critical mode of action in controlling fungal respiration.[4][7]

• Insecticides: DMAA is used as an intermediate in the production of various insecticides.[1] For example, it is a precursor in the synthesis of dicrotophos, an organophosphate insecticide. The reactivity of DMAA allows for the introduction of specific functional groups necessary for the insecticidal activity of the final product.

• Herbicides: While less common than in fungicide and insecticide production, DMAA derivatives can also be used in the synthesis of certain herbicides.

Quantitative Data Summary

The use of N,N-Dimethylacetoacetamide as a raw material in agrochemical synthesis is valued for its contribution to high-yield and high-purity production processes. The following table summarizes typical quantitative data for reactions involving DMAA in the synthesis of agrochemical intermediates.

Parameter	Value	Agrochemical Class	Reference
Product Yield	99.35%	Anilide Intermediate	[8]
Product Purity	99.7%	Anilide Intermediate	[8]
Reaction Temperature	10 - 50 °C	Anilide Intermediate	[8]
Reaction Time	3 - 5 hours	Anilide Intermediate	[8]

Experimental Protocols

Protocol 1: Synthesis of an Acetoacetanilide Intermediate

This protocol describes a general method for the synthesis of an acetoacetanilide intermediate, a common precursor for various pesticides, using a method analogous to the synthesis of N-acetyl acetanilide.[8]

Materials:

• N,N-Dimethylacetoacetamide (DMAA)

• Aniline (or a substituted aniline derivative)

• Deionized water

• Emulsifying agent

• Acetoacetanilide crystal seed

Procedure:

• In a reactor vessel, add deionized water and cool to a temperature between 0-10 °C.[8]

• With stirring, add the acetoacetanilide crystal seed and the emulsifying agent to the cooled deionized water.[8]

• Under controlled temperature conditions (typically 10-20 °C), simultaneously begin the dropwise addition of N,N-Dimethylacetoacetamide and aniline. The molar ratio of aniline to DMAA is typically 1:1 to 1:2.[8]

• The addition process should be carried out over a period of 1-2 hours.[8]

• After the addition is complete, allow the reaction mixture to warm to a temperature of 30-50 °C and maintain it at this temperature for 3-5 hours to ensure the reaction goes to completion.[8]

• Once the insulation reaction period is over, cool the mixture to 0 °C to precipitate the product.[8]

• Filter the resulting solid product and dry it to obtain the final acetoacetanilide intermediate.[8]

Protocol 2: General Synthesis of Pyrazole Carboxamide Fungicides

This protocol outlines a generalized pathway for the synthesis of pyrazole carboxamide fungicides, where DMAA is a key starting material for forming the pyrazole core.

Materials:

• N,N-Dimethylacetoacetamide (DMAA)

• A suitable hydrazine derivative (e.g., substituted phenylhydrazine)

• An acid or base catalyst

• A suitable solvent (e.g., ethanol, acetic acid)

• A substituted aniline

• A coupling agent (e.g., thionyl chloride, oxalyl chloride)

Procedure:

• Pyrazole Ring Formation: React N,N-Dimethylacetoacetamide with a selected hydrazine derivative in a suitable solvent. This reaction is often catalyzed by an acid or base to facilitate the cyclization and formation of the pyrazole ring.

• Carboxylic Acid Formation: The resulting pyrazole intermediate is then hydrolyzed to form the corresponding pyrazole carboxylic acid.

• Acid Chloride Formation: The pyrazole carboxylic acid is then converted to its more reactive acid chloride derivative using a chlorinating agent such as thionyl chloride or oxalyl chloride.

• Amide Coupling: Finally, the pyrazole acid chloride is reacted with a substituted aniline in the presence of a base to form the final pyrazole carboxamide fungicide.

• Purification: The final product is purified using standard techniques such as recrystallization or chromatography.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. Agrochemicals/Pesticide Intermediates | Manasa Life Sciences [manasalifesciences.com]
• 3. chempoint.com [chempoint.com]
• 4. Design, Synthesis, and Evaluation of Antifungal Bioactivity of Novel Pyrazole Carboxamide Thiazole Derivatives as SDH Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pesticide transformation to aniline and azo compounds in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis and fungicidal activity of pyrazole–thiazole carboxamide derivatives | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. CN103224455B - Preparation method for N-acetyl acetanilide - Google Patents [patents.google.com]

Application Notes and Protocols for N,N-Dimethylacetoacetamide (DMAA) as a Co-promoter in Unsaturated Polyester Resins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N,N-Dimethylacetoacetamide (DMAA) as a co-promoter in the curing of unsaturated polyester (UP) resins. The information is intended to guide researchers and professionals in formulating and evaluating UP resin systems with enhanced curing characteristics.

Introduction

Unsaturated polyester resins are widely utilized in the manufacturing of composites, coatings, and adhesives. The curing of these resins is a critical step that determines the final properties of the material. This process typically involves a free-radical polymerization initiated by an organic peroxide and accelerated by a metal salt, most commonly a cobalt salt such as cobalt octoate or cobalt naphthenate.[1] To further enhance the efficiency of the curing process, co-promoters are often employed.

N,N-Dimethylacetoacetamide (DMAA) is a widely used co-promoter in unsaturated polyester resin formulations. It offers several advantages, including the acceleration of cure time, reduction of resin viscosity, and lowering of the polymer glass transition temperature (Tg).[2] A significant benefit of DMAA is its low color contribution, making it particularly suitable for applications where color integrity is crucial, such as in gel coats.[2] DMAA works synergistically with cobalt accelerators to speed up the decomposition of the peroxide initiator, leading to a faster initiation of the polymerization process.

This document provides detailed application notes, experimental protocols, and data on the effects of a representative amine co-promoter, N,N-Dimethylaniline (DMA), which is structurally and functionally similar to DMAA. Due to the limited availability of specific quantitative data for DMAA in the public domain, the data for DMA is presented to illustrate the typical effects of an amine co-promoter on the curing profile of unsaturated polyester resins.

Data Presentation

The following tables summarize the effect of N,N-Dimethylaniline (DMA) concentration on the curing characteristics of a general-purpose unsaturated polyester resin initiated with 1.0 wt% Methyl Ethyl Ketone Peroxide (MEKP) and 0.1 wt% Cobalt Naphthenate at 20°C. This data is approximated from graphical representations in "Gel Time and Exotherm Behaviour Studies of an Unsaturated Polyester Resin Initiated and Promoted with Dual Systems" and serves as a representative example of the effects of an amine co-promoter like DMAA.

Table 1: Effect of DMA Concentration on Gel Time and Time to Peak Exotherm

DMA Concentration (wt%)	Gel Time (minutes)	Time to Peak Exotherm (minutes)
0.00	~25	~35
0.05	~15	~25
0.10	~10	~20
0.15	~8	~18
0.20	~6	~15
0.25	~5	~13

Table 2: Effect of DMA Concentration on Peak Exotherm Temperature and Cure Rate

DMA Concentration (wt%)	Peak Exotherm Temperature (°C)	Approximate Maximum Cure Rate (°C/min)
0.00	~110	~10
0.05	~120	~15
0.10	~130	~20
0.15	~135	~25
0.20	~140	~30
0.25	~145	~35

Experimental Protocols

This section details the methodologies for evaluating the effect of a co-promoter like DMAA on the curing characteristics of an unsaturated polyester resin.

Materials

• Unsaturated Polyester Resin (General Purpose Orthophthalic)

• Styrene (as reactive diluent, if not already in the resin)

• Methyl Ethyl Ketone Peroxide (MEKP) - Initiator

• Cobalt Octoate or Cobalt Naphthenate (in a suitable solvent) - Accelerator

• N,N-Dimethylacetoacetamide (DMAA) or N,N-Dimethylaniline (DMA) - Co-promoter

• Disposable beakers or cups

• Stirring rods

• Thermocouple with data logger

• Stopwatch

• Water bath or environmental chamber for temperature control

Protocol for Determination of Gel Time and Peak Exotherm

This protocol is based on the principles outlined in ASTM D2471.[3]

• Resin Preparation:

  • In a disposable beaker, weigh a specific amount of unsaturated polyester resin (e.g., 100 g).

  • If required, add the desired amount of styrene and mix thoroughly.

  • Place the beaker in a constant temperature water bath or environmental chamber set to the desired curing temperature (e.g., 20°C or 25°C) and allow the resin to equilibrate.

• Addition of Accelerator and Co-promoter:

  • Add the specified amount of cobalt accelerator (e.g., 0.1 wt%) to the resin and stir thoroughly for 60 seconds.

  • Add the desired concentration of DMAA (e.g., 0.05, 0.10, 0.15, 0.20, 0.25 wt%) to the resin mixture and stir for another 60 seconds to ensure homogeneity.

• Initiation and Data Collection:

  • Position a thermocouple in the center of the resin mixture, ensuring the tip is submerged but not touching the bottom or sides of the beaker.

  • Add the specified amount of MEKP initiator (e.g., 1.0 wt%) to the resin mixture.

  • Simultaneously start the stopwatch and begin stirring the mixture vigorously for 60 seconds.

  • Stop stirring and begin recording the temperature at regular intervals (e.g., every 30 seconds).

• Determination of Gel Time:

  • Gel time is the point at which the resin transitions from a liquid to a gel-like state. This can be determined by periodically probing the surface with a clean stirring rod. The gel time is recorded when the resin no longer flows and forms a string when the rod is lifted.

  • Alternatively, the gel time can be approximated as the time taken to reach a specific temperature rise (e.g., 5°C) above the initial bath temperature.

• Determination of Peak Exotherm and Time to Peak:

  • Continue recording the temperature until it reaches a maximum value and begins to decrease.

  • The highest temperature reached is the peak exotherm temperature.

  • The time from the addition of the initiator to the peak exotherm is the time to peak exotherm.

Mandatory Visualizations

Curing Mechanism Signaling Pathway

The following diagram illustrates the proposed chemical pathway for the cobalt-accelerated, amine co-promoted curing of unsaturated polyester resins with a peroxide initiator. The amine co-promoter is believed to enhance the rate of free radical formation by facilitating the reduction of the cobalt salt.

Caption: Proposed mechanism of DMAA as a co-promoter.

Experimental Workflow

The following diagram outlines the experimental workflow for evaluating the effect of DMAA on the curing characteristics of unsaturated polyester resins.

Caption: Workflow for evaluating DMAA in UP resins.

Conclusion

N,N-Dimethylacetoacetamide is an effective co-promoter for accelerating the cure of unsaturated polyester resins, particularly in systems catalyzed by cobalt accelerators and peroxide initiators. Its use can significantly reduce gel and cure times while increasing the peak exotherm, allowing for faster production cycles. The low color of DMAA makes it an excellent choice for applications where aesthetics are important. The provided protocols and representative data offer a solid foundation for researchers to formulate and evaluate their own unsaturated polyester resin systems incorporating DMAA. It is recommended to perform specific experiments to determine the optimal concentration of DMAA for a particular resin system and application, as the curing characteristics can be influenced by the specific type of resin, initiator, and other additives.

References

• 1. The curing process of unsaturated polyester resins | Resitan [resitan.net]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]

Application Notes and Protocols: N,N-Dimethylacetoacetamide in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of various heterocyclic compounds utilizing N,N-Dimethylacetoacetamide as a key building block. The inherent reactivity of its β-dicarbonyl moiety makes it a versatile precursor for the construction of pyrazoles, pyrimidines, and pyridones, which are prevalent scaffolds in medicinal chemistry and drug discovery.

Synthesis of Substituted Pyrazoles

The reaction of N,N-Dimethylacetoacetamide with hydrazine derivatives is a direct and efficient method for the synthesis of substituted pyrazoles. The cyclocondensation reaction proceeds readily, often with high yields, to form the stable five-membered heterocyclic ring.

Quantitative Data for Pyrazole Synthesis

Product	Reactants	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3,5-Dimethyl-1H-pyrazole	N,N-Dimethylacetoacetamide, Hydrazine Hydrate	Ethanol	Reflux	3	>90 (expected)	[1][2]
1-Phenyl-3,5-dimethyl-1H-pyrazole	N,N-Dimethylacetoacetamide, Phenylhydrazine	Glacial Acetic Acid	Reflux	4-5	Moderate to High	[3]
Substituted 1,3,5-triaryl pyrazoles	N,N-Dimethylacetoacetamide, Substituted Hydrazines	Microwave Irradiation	-	-	Good to Excellent	[4]

Experimental Protocol: Synthesis of 3,5-Dimethyl-1H-pyrazole

This protocol is adapted from the synthesis using acetylacetone and is expected to yield the corresponding pyrazole-carboxamide analog with N,N-Dimethylacetoacetamide.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve N,N-Dimethylacetoacetamide (10 mmol) in ethanol (30 mL).

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (10 mmol) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 3,5-dimethyl-1H-pyrazole-1-carboxamide.[1][2]

Caption: Reaction scheme for pyrazole synthesis.

Synthesis of Substituted Pyrimidines via Multicomponent Reaction

N,N-Dimethylacetoacetamide serves as an excellent 1,3-dicarbonyl component in the Biginelli reaction, a one-pot multicomponent synthesis of dihydropyrimidines and their derivatives. This reaction offers a straightforward and atom-economical route to highly functionalized pyrimidine scaffolds.[5][6]

Quantitative Data for Pyrimidine Synthesis (Biginelli Reaction)

Product Class	Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Dihydropyrimidinones	N,N-Dimethylacetoacetamide, Aromatic Aldehyde, Urea	Acidic (e.g., HCl)	Reflux	6-20	70-90	[7]
Tetrahydropyrimidines	N,N-Dimethylacetoacetamide, Aldehyde, Guanidine HCl	Ethanol	Reflux	6-20	Good	[7]
Thio-pyrimidines	N,N-Dimethylacetoacetamide, Aldehyde, Thiourea	Acidic	Reflux	-	Good	[8]

Experimental Protocol: General Procedure for the Synthesis of Dihydropyrimidinones

• Reaction Mixture: In a round-bottom flask, combine N,N-Dimethylacetoacetamide (10 mmol), an aromatic aldehyde (10 mmol), and urea (15 mmol) in ethanol (50 mL).

• Catalyst Addition: Add a catalytic amount of a suitable acid (e.g., a few drops of concentrated HCl).

• Reaction Conditions: Stir the mixture at reflux for 12-24 hours. The progress of the reaction can be monitored by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. Collect the solid by filtration.

• Purification: Wash the collected solid with cold ethanol and dry. If necessary, the product can be further purified by recrystallization.[5][7]

Caption: Workflow for Biginelli pyrimidine synthesis.

Synthesis of Substituted Pyridones via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction provides a method for the formylation and subsequent cyclization of compounds with active methylene groups, such as N,N-Dimethylacetoacetamide, to yield substituted pyridones. The Vilsmeier reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), acts as the formylating agent.

Representative Quantitative Data for Vilsmeier-Haack Type Reactions

Product Class	Substrate Type	Reagents	Temperature (°C)	Time (h)	Yield (%)	Reference
Substituted Pyridines	Spiroimidazolidinones	PBr₃/DMF	-	-	Satisfactory	[9]
Chloro-pyridines	Chalcones	POCl₃/DMF	-	-	Good	[10]
Pyridones	Active Methylene Compounds	POCl₃/DMF	0 to 100	2-6	Variable	General Knowledge

Experimental Protocol: Plausible Synthesis of a Substituted Pyridone

This is a generalized protocol based on the known reactivity of active methylene compounds with the Vilsmeier-Haack reagent.

• Vilsmeier Reagent Preparation: In a flask cooled in an ice bath, add phosphorus oxychloride (30 mmol) to N,N-dimethylformamide (60 mmol) dropwise with stirring. Allow the mixture to stir for 30 minutes to form the Vilsmeier reagent.

• Substrate Addition: To the prepared reagent, add a solution of N,N-Dimethylacetoacetamide (10 mmol) in DMF dropwise, maintaining the low temperature.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 80-100°C for 2-4 hours.

• Hydrolysis: Cool the reaction mixture and pour it onto crushed ice. Neutralize the solution carefully with a base (e.g., sodium hydroxide or sodium carbonate solution).

• Work-up and Purification: The resulting mixture is typically worked up by extraction with an organic solvent. The crude product is then purified by column chromatography to yield the desired substituted pyridone.[10][11]

Caption: Logical pathway for pyridone synthesis.

References

• 1. tsijournals.com [tsijournals.com]
• 2. CN100506798C - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]
• 3. jocpr.com [jocpr.com]
• 4. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sennosbiotech.com [sennosbiotech.com]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. jsynthchem.com [jsynthchem.com]
• 9. researchgate.net [researchgate.net]
• 10. ijpcbs.com [ijpcbs.com]
• 11. Vilsmeier-Haack Reaction [organic-chemistry.org]

Safe handling and storage procedures for N,N-Dimethylacetoacetamide

Topic: Safe Handling and Storage Procedures for N,N-Dimethylacetoacetamide

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N-Dimethylacetoacetamide (DMAA), CAS No. 2044-64-6, is a colorless to yellow liquid commonly utilized as a solvent and a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and dyes.[1][2] Its stability under normal conditions and solubility in many organic solvents make it a valuable reagent.[1][2] However, proper handling and storage procedures are critical to ensure laboratory safety. These notes provide detailed protocols and safety information for the use of N,N-Dimethylacetoacetamide in a research and development setting.

Hazard Identification and Summary

N,N-Dimethylacetoacetamide is classified as a hazardous substance. It is a combustible liquid that can cause serious eye irritation and mild skin irritation.[3][4] It may be harmful if swallowed or if it comes into contact with skin.[4]

Key Hazards:

• Health: Causes serious eye irritation.[4][5][6] Harmful in contact with skin or if inhaled.[4][6] May cause harm to an unborn child.[5][6] Chronic exposure may lead to hepatotoxicity.[7]

• Flammability: Combustible liquid.[4][5] Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

• Reactivity: Stable under normal conditions.[3] It is incompatible with strong oxidizing agents, halogenated compounds (like carbon tetrachloride), and may react violently with iron.[8]

Quantitative Data Summary

The physical, chemical, and safety properties of N,N-Dimethylacetoacetamide are summarized below.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	2044-64-6[9]
Molecular Formula	C6H11NO2[2][9]
Molar Mass	129.16 g/mol [2][9]
Appearance	Clear, colorless to yellow liquid[1]
Boiling Point	194°C (lit.)[9]
Melting Point	-88°C (lit.)[9]
Flash Point	122°C (252°F)[3]
Density	~1.02 g/cm³ at 20°C[2]
Solubility	Soluble in water.[1][8] Miscible with many organic solvents.[2]

Table 2: Exposure Controls and Personal Protection

Parameter	Recommendation
Engineering Controls	Use in a well-ventilated place, preferably a chemical fume hood.[5][9] Ensure eyewash stations and safety showers are close to the workstation.[5]
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[9]
Skin Protection	Wear chemical-impermeable gloves (inspected prior to use) and protective clothing.[9]
Respiratory Protection	If exposure limits are exceeded or irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5]
General Hygiene	Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in work areas.[10]

Table 3: Fire-Fighting Measures

Aspect	Information
Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3][9]
Unsuitable Extinguishing Media	A full water jet may be unsuitable.[6]
Specific Hazards	Combustible material; containers may explode when heated.[5] Thermal decomposition can release irritating gases and toxic fumes of carbon oxides (CO, CO2) and nitrogen oxides (NOx).[3][5][8]
Protective Equipment	Wear a self-contained breathing apparatus (SCBA) and full protective gear.[5][9]

Experimental Protocols

• Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure a chemical fume hood is operational and an appropriate fire extinguisher is accessible.

• Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles with side shields, a lab coat, and chemical-resistant gloves.[9]

• Ventilation: Conduct all handling and dispensing operations inside a certified chemical fume hood to avoid breathing vapors.[5]

• Dispensing: Ground all equipment containing the material to prevent static discharge. Use non-sparking tools.[9] Open containers carefully and slowly dispense the required amount.

• Storage after Use: Keep containers tightly closed when not in use.[5][9] Store in a designated, cool, dry, and well-ventilated area.[5][9]

• Hygiene: After handling, wash hands and any exposed skin thoroughly.[4][10]

• Immediate Action: Evacuate personnel from the immediate spill area.[9] Remove all sources of ignition.[5][9]

• Ventilation: Ensure the area is well-ventilated.

• Containment: Prevent further leakage or spillage if it is safe to do so.[9] Do not let the chemical enter drains.[9]

• Cleanup: Wear full PPE, including respiratory protection if necessary. Absorb the spill with an inert, non-combustible material such as dry earth, sand, or vermiculite.[8]

• Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a suitable, labeled, and closed container for disposal.[8][9]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

• Disposal: Dispose of the waste material in accordance with local, state, and federal regulations.

• Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids open.[3][9] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Skin Contact: Take off contaminated clothing immediately.[9] Wash the affected area with soap and plenty of water for at least 15 minutes.[3][9] Consult a doctor.[9]

• Inhalation: Move the victim to fresh air.[9] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[9] Never give anything by mouth to an unconscious person.[9] Call a physician or poison control center immediately.[5][9]

Safe Storage Protocols

• Conditions: Store containers in a dry, cool, and well-ventilated place.[5][9] The storage area should be locked up or accessible only to authorized personnel.[11]

• Containers: Keep containers tightly closed and sealed until ready for use.[9]

• Incompatibilities: Store away from incompatible materials, which include:

  • Strong oxidizing agents.[3][5]

  • Strong acids.[5]

  • Halogenated compounds (e.g., carbon tetrachloride).

  • Metals such as mild steel, black iron, brass, or copper, as contact may cause color formation.[3]

Visualized Workflows and Logic

The following diagrams illustrate the recommended workflows for handling and storing N,N-Dimethylacetoacetamide.

Caption: Workflow for Safe Handling of N,N-Dimethylacetoacetamide.

Caption: Decision Protocol for Safe Storage of N,N-Dimethylacetoacetamide.

References

• 1. Page loading... [wap.guidechem.com]
• 2. N,N-Dimethylacetoacetamide/ DMAA Industrial Grade Chemicals CAS 2044-64-6 [sxzorui.com]
• 3. usa.sika.com [usa.sika.com]
• 4. chempoint.com [chempoint.com]
• 5. fishersci.com [fishersci.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 8. DIMETHYLACETAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. chemos.de [chemos.de]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes & Protocols: N,N-Dimethylacetoacetamide as a Novel Medium for Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylacetoacetamide (DMAA) is a polar aprotic solvent with properties that suggest its potential as a medium for enzymatic reactions, particularly for biotransformations where substrate solubility in aqueous media is limited. While direct studies on DMAA as a primary solvent for biocatalysis are not extensively documented, its structural similarity to other polar aprotic solvents like N,N-Dimethylformamide (DMF) and N,N-Dimethylacetamide (DMAc), which have been explored in enzymatic contexts, provides a basis for its proposed application.[1][2] These application notes provide a theoretical framework and hypothetical protocols for evaluating DMAA as a viable medium for enzymatic reactions, drawing on established principles of biocatalysis in non-aqueous media.

Potential Advantages of Using DMAA in Enzymatic Reactions:

• Enhanced Solubility: DMAA may serve as an excellent solvent for hydrophobic substrates and products, which are often encountered in pharmaceutical synthesis, thus overcoming diffusion limitations and potentially increasing reaction rates.

• Favorable Reaction Equilibria: By replacing water, DMAA can shift the thermodynamic equilibrium of reactions such as esterifications and amidations to favor product formation.[3]

• Suppression of Water-Dependent Side Reactions: In a low-water environment, undesirable hydrolytic side reactions can be minimized.

• Altered Enzyme Selectivity: The solvent environment can influence the enantioselectivity, regioselectivity, and chemoselectivity of enzymes, offering opportunities for novel synthetic routes.[4]

Considerations and Challenges:

• Enzyme Stability and Activity: Polar aprotic solvents can sometimes strip the essential layer of water from an enzyme's surface, which is crucial for its catalytic activity and structural integrity.[1] This can lead to decreased activity or denaturation. However, some enzymes have shown enhanced activity in certain polar aprotic solvents.[5][6]

• Water Activity (aw): The small amount of water present in the organic solvent, or "water activity," is a critical parameter that must be carefully controlled to ensure optimal enzyme performance.[7][8][9]

• Enzyme Compatibility: The suitability of DMAA will be highly dependent on the specific enzyme being used. Empirical testing is essential to determine compatibility.

Data Presentation: Comparison of Solvent Properties

The selection of a solvent for biocatalysis requires careful consideration of its physicochemical properties. The following table compares key properties of N,N-Dimethylacetoacetamide (DMAA) with other commonly used solvents in enzymatic reactions.

Property	N,N-Dimethylacetoacetamide (DMAA)	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)	Acetonitrile	n-Hexane
Formula	C₆H₁₁NO₂	C₄H₉NO	C₃H₇NO	C₂H₆OS	C₂H₃N	C₆H₁₄
Molar Mass ( g/mol )	129.16	87.12	73.09	78.13	41.05	86.18
Boiling Point (°C)	~238-240	165	153	189	81.6	69
Density (g/mL at 25°C)	~1.03	0.937	0.944	1.100	0.786	0.655
Polarity (Log P)	(Not readily available)	-0.77	-1.01	-1.35	-0.34	3.9
Solvent Type	Polar Aprotic	Polar Aprotic	Polar Aprotic	Polar Aprotic	Polar Aprotic	Non-polar
Miscibility with Water	Miscible	Miscible	Miscible	Miscible	Miscible	Immiscible

Experimental Protocols

The following are detailed, hypothetical protocols for evaluating the use of DMAA as a medium for a lipase-catalyzed transesterification reaction. These protocols are based on general methodologies for enzymatic reactions in organic solvents and should be optimized for specific enzymes and substrates.

Protocol 1: Screening for Lipase Activity in DMAA

Objective: To perform an initial screen to determine if a given lipase exhibits catalytic activity in N,N-Dimethylacetoacetamide.

Materials:

• Lipase (e.g., Candida antarctica Lipase B (CALB), Pseudomonas cepacia Lipase)

• N,N-Dimethylacetoacetamide (DMAA), anhydrous grade

• Substrate 1: A suitable acyl donor (e.g., ethyl butyrate)

• Substrate 2: A suitable acyl acceptor (e.g., 1-octanol)

• Internal standard for GC analysis (e.g., decane)

• Gas chromatograph (GC) with a suitable column

Procedure:

• Enzyme Preparation:

  • Lyophilize the lipase to remove excess water.

  • If using an immobilized lipase, dry it under vacuum.

• Reaction Setup:

  • In a 4 mL screw-cap vial, add 10 mg of the prepared lipase.

  • Add 1 mL of anhydrous DMAA.

  • Add the acyl donor (e.g., ethyl butyrate, 0.1 M final concentration).

  • Add the acyl acceptor (e.g., 1-octanol, 0.2 M final concentration).

  • Add the internal standard (e.g., decane, 0.05 M final concentration).

  • Seal the vial tightly.

• Control Reactions:

  • Prepare a negative control without the enzyme to check for non-enzymatic reaction.

  • Prepare a positive control in a known suitable solvent (e.g., n-hexane) to ensure the enzyme is active under standard conditions.

• Incubation:

  • Place the vials in a shaker incubator at a suitable temperature (e.g., 40-50°C) with constant agitation (e.g., 200 rpm).

• Sampling and Analysis:

  • At predetermined time points (e.g., 1, 4, 8, 24 hours), take a small aliquot (e.g., 50 µL) of the reaction mixture.

  • Dilute the aliquot with a suitable solvent (e.g., ethyl acetate) to stop the reaction and prepare for analysis.

  • Analyze the samples by GC to quantify the formation of the product (e.g., octyl butyrate) and the consumption of substrates.

• Data Interpretation:

  • Compare the product formation in the DMAA reaction vial to the negative control. Significant product formation indicates enzyme activity in DMAA.

  • Compare the activity in DMAA to the positive control to get a relative measure of enzyme performance.

Protocol 2: Optimization of Water Activity (aw) in DMAA

Objective: To determine the optimal water activity for the lipase-catalyzed reaction in DMAA.

Materials:

• All materials from Protocol 1.

• A series of saturated salt solutions to control humidity in sealed chambers (e.g., LiCl, MgCl₂, K₂CO₃, NaBr, KCl, KNO₃, which provide a range of aw values).

Procedure:

• Enzyme Equilibration:

  • Place small, open vials containing known amounts of lyophilized lipase into sealed chambers, each containing a different saturated salt solution.

  • Allow the enzyme to equilibrate for at least 24-48 hours to achieve a specific water activity.

• Reaction Setup:

  • For each water activity level, set up the reaction as described in Protocol 1, using the correspondingly equilibrated enzyme.

  • The DMAA used should be of a very low water content to ensure that the water associated with the enzyme is the primary determinant of water activity.

• Incubation and Analysis:

  • Incubate and analyze the reactions as described in Protocol 1.

• Data Analysis:

  • Plot the initial reaction rate (or product yield at a fixed time point) as a function of water activity.

  • The resulting plot will indicate the optimal water activity for the enzymatic reaction in DMAA.

Mandatory Visualizations

Caption: Workflow for screening DMAA as a medium for enzymatic reactions.

Caption: Key factors influencing enzyme performance in non-aqueous media.

References

• 1. mdpi.com [mdpi.com]
• 2. axial.substack.com [axial.substack.com]
• 3. Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Effect of dimethylsulfoxide on hydrolysis of lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The effect of water on enzyme action in organic media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

Application Notes and Protocols for the Use of N,N-Dimethylacetamide in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of an appropriate solvent is a critical parameter in solid-phase peptide synthesis (SPPS), profoundly influencing the efficiency of coupling reactions, the solvation of the resin support and the growing peptide chain, and consequently, the overall yield and purity of the final peptide product.[1][2] Polar aprotic solvents are favored in SPPS for their ability to effectively swell the resin matrix and dissolve the reagents. Among the most commonly employed solvents are N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and N,N-Dimethylacetamide (DMAc).[1]

This document provides detailed application notes and protocols for the use of N,N-Dimethylacetamide (DMAc) in peptide synthesis. While there is a lack of specific literature on the use of N,N-Dimethylacetoacetamide (DMAA) for this application, DMAc is a chemically similar and well-established solvent in the field, offering a viable and effective alternative to other polar aprotic solvents.

Application Notes

Physicochemical Properties of Common Solvents in Peptide Synthesis

The choice of solvent is often dictated by its physical properties, which can affect reaction conditions and outcomes. The following table provides a comparison of the key physicochemical properties of DMAc and other frequently used solvents in SPPS.

Property	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	N-Methyl-2-pyrrolidone (NMP)	Dichloromethane (DCM)
Formula	C₄H₉NO	C₃H₇NO	C₅H₉NO	CH₂Cl₂
Molar Mass ( g/mol )	87.12	73.09	99.13	84.93
Boiling Point (°C)	165	153	202	39.6
Melting Point (°C)	-20	-61	-24	-96.7
Density (g/mL at 25°C)	0.937	0.944	1.028	1.326
Polarity (Dielectric Constant)	37.8	36.7	32.2	9.1

Comparative Advantages and Disadvantages of DMAc in SPPS

DMAc offers a unique combination of properties that can be advantageous for specific peptide synthesis challenges. A comparison with other common solvents highlights its potential benefits and drawbacks.

Solvent	Advantages	Disadvantages
N,N-Dimethylacetamide (DMAc)	- Exhibits good solvation properties for both the resin and the growing peptide chain.[1] - Possesses a high boiling point, making it suitable for syntheses conducted at elevated temperatures.	- Less frequently documented in peptide synthesis literature compared to DMF and NMP.
N,N-Dimethylformamide (DMF)	- Demonstrates excellent solvation capabilities.[3] - Is a widely used and well-documented solvent in SPPS.[1][3] - Generally more cost-effective.[4]	- Can decompose over time to dimethylamine, which may lead to premature Fmoc-deprotection.[1] - Risk of N-formylation side reactions at higher temperatures.[1]
N-Methyl-2-pyrrolidone (NMP)	- Provides excellent solvation, and can be superior to DMF for sequences prone to aggregation.[3][4] - More chemically stable than DMF.[4]	- More viscous and has a higher cost compared to DMF.[4] - May cause degradation of Fmoc-amino acids during prolonged exposure.[1]
Dichloromethane (DCM)	- Effectively swells polystyrene-based resins.[1] - A common solvent in Boc-chemistry protocols.[1]	- Offers poor solvation for the elongating peptide chain.[1] - Can react with piperidine, making it less suitable for Fmoc-chemistry.[1]

Experimental Protocols

General Protocol for Fmoc-Based Solid-Phase Peptide Synthesis (SPPS) Utilizing N,N-Dimethylacetamide (DMAc)

The following is a generalized protocol for a single cycle of amino acid addition in Fmoc-based SPPS, where DMAc is employed as the primary solvent.

1. Resin Preparation and Swelling:

• Accurately weigh the desired amount of resin and transfer it to a suitable reaction vessel.

• Add a sufficient volume of DMAc to completely immerse the resin.

• Allow the resin to swell for a minimum of 30 minutes, with intermittent gentle agitation to ensure uniform swelling.

2. Fmoc Deprotection:

• Following swelling, drain the DMAc from the reaction vessel.

• Introduce a solution of 20% piperidine in DMAc to the resin.

• Agitate the slurry for 5 to 10 minutes.

• Drain the deprotection solution.

• Repeat the treatment with a fresh portion of 20% piperidine in DMAc for an additional 5 to 10 minutes to ensure complete Fmoc removal.

• Thoroughly wash the resin with DMAc (at least 5-7 times) to completely remove residual piperidine.

3. Amino Acid Coupling:

• In a separate vessel, pre-activate the Fmoc-protected amino acid by dissolving it (3-5 equivalents relative to the resin loading) with a coupling reagent such as HBTU or HATU (0.95 equivalents relative to the amino acid) in DMAc.

• Add N,N-Diisopropylethylamine (DIPEA) (2 equivalents relative to the amino acid) to the solution and allow the activation to proceed for 1-2 minutes.

• Transfer the activated amino acid solution to the reaction vessel containing the deprotected resin.

• Agitate the mixture for 1-2 hours at ambient temperature. For challenging couplings, the reaction time may be extended.

• The completion of the coupling reaction can be monitored using a qualitative method like the Kaiser test.

4. Post-Coupling Wash:

• Drain the coupling solution from the resin.

• Wash the resin extensively with DMAc (3-5 times) to eliminate any unreacted reagents and byproducts.

5. Capping (Optional but Recommended):

• To permanently block any unreacted free amines and prevent the formation of deletion sequences, treat the resin with a capping solution (e.g., a mixture of acetic anhydride and DIPEA in DMAc) for 15-30 minutes.

• Wash the resin with DMAc following the capping step.

This cycle of deprotection, coupling, and washing is repeated for each amino acid to be incorporated into the peptide sequence.

6. Final Cleavage and Deprotection:

• Upon completion of the final coupling and washing steps, perform a terminal Fmoc deprotection.

• Wash the resin with DMAc, followed by a solvent exchange with dichloromethane (DCM).

• Dry the peptide-resin under vacuum.

• Treat the dried resin with a cleavage cocktail, such as a mixture of Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), and water, to release the peptide from the solid support and remove the side-chain protecting groups.

• Precipitate the crude peptide by adding the cleavage mixture to cold diethyl ether.

• Collect the precipitated peptide by centrifugation and dry under vacuum.

7. Peptide Purification:

• The crude peptide is then purified to the desired level of homogeneity using reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Caption: Chemical steps in a single cycle of Fmoc-based SPPS.

References

• 1. peptide.com [peptide.com]
• 2. Peptide synthesis: chemical essentials for standard and greener investigations | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: N,N-Dimethylacetoacetamide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of N,N-Dimethylacetoacetamide and improving yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for N,N-Dimethylacetoacetamide?

A1: N,N-Dimethylacetoacetamide is typically synthesized through the reaction of dimethylamine with various acetylating agents. Common methods include using diketene, acetic acid, acetic anhydride, or ethyl acetoacetate as the starting material.[1][2] The choice of method often depends on the desired scale, available starting materials, and required purity of the final product.[2]

Q2: What are the likely causes of low yield in the synthesis of N,N-Dimethylacetoacetamide?

A2: Low yields in amide synthesis, including that of N,N-Dimethylacetoacetamide, can stem from several factors. These include incomplete reaction, side reactions, and product loss during workup and purification. Specific issues could be incomplete activation of the acetylating agent, protonation of the dimethylamine making it non-nucleophilic, or steric hindrance.[3] The presence of water can also lead to hydrolysis of activated intermediates.[3]

Q3: What are common impurities or byproducts in N,N-Dimethylacetoacetamide synthesis?

A3: Potential impurities include unreacted starting materials such as acetic acid or dimethylamine.[4] Side reactions can also lead to byproducts. For instance, in syntheses starting from acetic acid, residual acid can be a significant impurity.[4] In reactions involving diketene, polymerization of diketene can be a competing side reaction.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the synthesis can be monitored by techniques such as Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to track the consumption of starting materials and the formation of the product.[4] High-Performance Liquid Chromatography (HPLC) can also be a valuable tool for monitoring the reaction and assessing the purity of the final product.

Q5: What are the recommended purification methods for N,N-Dimethylacetoacetamide?

A5: The most common method for purifying N,N-Dimethylacetoacetamide is fractional distillation to remove lower-boiling impurities and unreacted starting materials. For laboratory-scale synthesis, flash column chromatography using a suitable solvent system like ethyl acetate can also be effective.[5][6]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of N,N-Dimethylacetoacetamide.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete activation of the acetylating agent (e.g., acetic acid).	If using a coupling agent, ensure it is fresh and used in the correct stoichiometric amount. For reactions requiring heat, ensure the temperature is optimal and maintained consistently.[3]
Deactivation of dimethylamine.	Ensure the reaction conditions are not overly acidic, which can protonate the amine. A non-nucleophilic base can be added to neutralize any acid formed during the reaction.[3]
Presence of water in the reaction.	Use anhydrous solvents and ensure all glassware is thoroughly dried. Reactions should be run under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from interfering.[3]
Formation of Significant Byproducts	Side reactions due to high temperature.	Optimize the reaction temperature. Running the reaction at a lower temperature for a longer duration may help minimize the formation of thermal degradation byproducts.
Incorrect stoichiometry of reactants.	Carefully control the addition of reactants. For example, adding the acetylating agent dropwise to the dimethylamine solution can help to control the reaction rate and minimize side reactions.
Difficulty in Product Purification	Co-distillation of product with impurities.	Optimize the fractional distillation conditions, such as the column length and reflux ratio, to achieve better separation.
Product is a different color than expected (e.g., yellow).	Discoloration can be due to impurities or degradation.[6] Consider purification by activated carbon treatment or recrystallization if applicable. Ensure storage is in a cool, dark place away from air.

Data Presentation

Table 1: Comparison of Reaction Conditions for Amide Synthesis (General Overview)

Parameter	Condition 1	Condition 2	Condition 3	Expected Outcome
Acetylating Agent	Acetic Anhydride	Acetyl Chloride	Ethyl Acetoacetate	Varies in reactivity and byproducts.[2]
Solvent	Toluene	Dichloromethane	No Solvent	Solvent polarity can influence reaction rate and solubility of reactants.
Temperature	Room Temperature	Reflux	100°C	Higher temperatures generally increase reaction rates but may also lead to more byproducts.
Catalyst	None	Alumina/Molybdenum Trioxide	Zinc Acetate	Catalysts can significantly improve reaction rates and yields.[1][7]

Table 2: Example Yields for N,N-dimethylacetamide Synthesis from Ethyl Acetate and Dimethylamine

Catalyst	Temperature (°C)	Pressure (MPa)	Ethyl Acetate Conversion (%)	N,N-dimethylacetamide Selectivity (%)	Reference
Molybdenum Trioxide & Tungsten Trioxide	142	2.0	-	-	[8]
Molybdenum Trioxide	172	2.5	92.1	≥99	[9]

Note: This data is for the related compound N,N-dimethylacetamide and is provided as a representative example of how reaction conditions can influence yield and selectivity.

Experimental Protocols

Synthesis of N,N-Dimethylacetoacetamide from Diketene Acetone Adduct and Dimethylamine[5][6]

Materials:

• Dimethylamine (2.0 M solution in THF)

• Diketene acetone adduct

• Toluene (anhydrous)

• Ethyl acetate (for purification)

• Magnesium sulfate (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve 10.0 mmol of dimethylamine (5.00 mL of a 2.0 M solution) in 15 mL of anhydrous toluene.

• To this solution, add 5.00 mmol of diketene acetone adduct (0.670 mL) dropwise over a period of 5 minutes.

• Stir the reaction mixture at room temperature for 15 minutes.

• After the initial stirring, heat the mixture to reflux and maintain for 12 hours.

• Monitor the reaction progress using TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel using ethyl acetate as the eluent to yield pure N,N-dimethyl-3-oxobutanamide.

Visualizations

Caption: Reaction mechanism for the synthesis of N,N-Dimethylacetoacetamide from diketene and dimethylamine.

Caption: A typical experimental workflow for the synthesis and purification of N,N-Dimethylacetoacetamide.

Caption: A troubleshooting decision tree for addressing low yield in N,N-Dimethylacetoacetamide synthesis.

References

• 1. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 2. caloongchem.com [caloongchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Synthesis Method of N,N-dimethylacetoacetamide_Chemicalbook [chemicalbook.com]
• 7. CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity - Google Patents [patents.google.com]
• 8. Process for synthesizing dimethylacetamide by ethyl acetate and dimethylamine - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN1807401A - Process for synthesizing dimethylacetamide by ethyl acetate and dimethylamine - Google Patents [patents.google.com]

Technical Support Center: N,N-Dimethylacetoacetamide (DMAA) Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-Dimethylacetoacetamide (DMAA).

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving DMAA, focusing on potential side reactions and byproduct formation.

Issue 1: Low Yield of the Desired Acetoacetylated Product

Question: I am performing an acetoacetylation reaction using N,N-Dimethylacetoacetamide to introduce an acetoacetyl group onto my amine-containing substrate, but I am consistently obtaining low yields. What are the potential causes and how can I improve the yield?

Possible Causes and Solutions:

• Incomplete Reaction: The reaction may not be going to completion.

  • Solution: Try increasing the reaction time or temperature. Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography-Mass Spectrometry (GC-MS).

• Hydrolysis of DMAA: If the reaction is conducted under acidic conditions with the presence of water, DMAA can undergo hydrolysis to form dimethylamine and acetic acid, reducing the amount of available reagent.[1]

  • Solution: Ensure anhydrous reaction conditions by using dry solvents and inert atmosphere (e.g., nitrogen or argon). While DMAA is generally resistant to basic hydrolysis, prolonged exposure to strong bases at high temperatures should be avoided.

• Side Reactions of the Active Methylene Group: The active methylene group in DMAA is susceptible to various side reactions.

  • Self-Condensation: Under strongly basic conditions, DMAA can undergo self-condensation.

  • Knoevenagel Condensation: If aldehydes or ketones are present as impurities or in the reaction mixture, a Knoevenagel condensation can occur with the active methylene group of DMAA.[2]

  • Solution: Use a milder base or control the stoichiometry of the base carefully. Ensure the purity of all reactants and solvents to avoid unwanted side reactions.

• Thermal Degradation: At temperatures above 160°C, N,N-Dimethylacetamide (a related compound) can undergo thermal decomposition.[3] While specific data for DMAA is limited, it is prudent to avoid excessively high temperatures.

  • Solution: If high temperatures are necessary, consider using a higher boiling point solvent to allow for a lower reaction temperature or shorten the reaction time at elevated temperatures.

Issue 2: Presence of Unexpected Impurities in the Final Product

Question: After my reaction using DMAA and subsequent purification, I am observing unexpected peaks in my analytical data (e.g., NMR, LC-MS, GC-MS). What could these impurities be?

Possible Impurities and Their Origins:

• Starting Material Impurities: Commercial DMAA may contain residual starting materials from its synthesis.

  • Dimethylamine and Acetic Acid: These are common starting materials for the synthesis of DMAA and can be present in trace amounts.[1]

  • Identification: These can be detected by GC-MS or NMR analysis of the starting DMAA.

  • Solution: Use high-purity DMAA. If necessary, purify the DMAA by distillation before use.

• Byproducts from Side Reactions:

  • Hydrolysis Products: As mentioned previously, acetic acid and dimethylamine can be formed if hydrolysis occurs.[1]

  • Self-Condensation Products: Oligomeric species resulting from the self-condensation of DMAA under basic conditions.

  • Pyrazolone Derivatives: If hydrazine or substituted hydrazines are present as reactants or impurities, they can react with the β-keto amide functionality of DMAA to form pyrazolone derivatives.[4][5] This is a common reaction for β-keto esters and amides.

  • N-Methylacetamide (NMA) and N,N-Dimethylformamide (DMF): In a synthesis of the related N,N-dimethylacetamide, NMA and DMF were observed as byproducts. While the context is different, demethylation or other rearrangement reactions could potentially lead to similar impurities in DMAA reactions under certain conditions.

• Solvent-Related Impurities: Impurities from the reaction solvent or work-up procedure.

Troubleshooting Workflow for Impurity Identification:

Caption: A logical workflow for identifying and mitigating unexpected impurities.

Issue 3: Color Formation in Unsaturated Polyester Resins

Question: I am using DMAA as a co-promoter in the synthesis of unsaturated polyester resins, and the final product has an undesirable yellow color. What could be causing this?

Possible Causes and Solutions:

• Thermal Aging: High temperatures (180-220°C) used during the esterification process can lead to thermal aging and yellowing of the resin.[3]

  • Solution: Optimize the reaction temperature and time to minimize thermal stress on the resin.

• Oxidation: Exposure to oxygen during production or storage can cause thermal oxidative degradation of the unsaturated polyester, leading to color formation.[3] The presence of aromatic rings in the resin structure can exacerbate this issue.

  • Solution: Maintain an inert atmosphere (e.g., nitrogen blanket) during the reaction and storage. The use of antioxidants can also be beneficial.[3]

• Impurities in DMAA: While DMAA itself is often used to produce low-color resins, impurities within the DMAA could contribute to discoloration.[6]

  • Solution: Use a high-purity grade of DMAA specifically designed for polyester resin applications.

• Additives: Certain additives like amine-based antioxidants or polymerization inhibitors (e.g., hydroquinone) can form colored species upon oxidation.[3]

  • Solution: Select additives that are known to have low color contribution. For example, use non-amine-based antioxidants.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions of N,N-Dimethylacetoacetamide?

A1: The most common side reactions involving DMAA are related to the reactivity of its β-dicarbonyl moiety. These include:

• Hydrolysis: Cleavage of the amide bond under acidic conditions to yield dimethylamine and acetic acid.[1] DMAA is relatively stable to basic hydrolysis.

• Reactions at the Active Methylene Group: The acidic protons on the carbon between the two carbonyl groups make it a nucleophile. This can lead to:

  • Self-condensation: Especially under strong basic conditions.

  • Condensation reactions: Such as the Knoevenagel condensation with aldehydes or ketones.[2]

  • Heterocycle formation: Reaction with dinucleophiles like hydrazines can lead to the formation of pyrazoles or pyrazolones.[2][4][5]

Q2: What byproducts should I look for when using DMAA in my synthesis?

A2: Depending on your reaction conditions and other reagents, you should be aware of the potential for the following byproducts:

• Dimethylamine and acetic acid (from hydrolysis).[1]

• Self-condensation products of DMAA.

• Products from condensation with other carbonyl compounds.

• Heterocyclic compounds like pyrazoles if hydrazines are present.[2][4][5]

• Potentially N-methylacetamide from demethylation reactions under harsh conditions.

Q3: How can I minimize the formation of byproducts?

A3: To minimize byproduct formation:

• Use high-purity DMAA and other reagents.

• Carefully control reaction conditions such as temperature, reaction time, and pH.

• Use anhydrous conditions when necessary to prevent hydrolysis.

• Choose appropriate bases and control their stoichiometry to avoid unwanted condensations.

• Monitor the reaction progress to stop it once the desired product is formed, preventing further side reactions or degradation.

Quantitative Data on Byproduct Formation

Reaction	Product	Yield (%)	Byproduct 1	Yield (%)	Byproduct 2	Yield (%)	Reference
Carbonylation of Trimethylamine	N,N-Dimethylacetamide	82.3	N-methylacetamide	12.6	N,N-dimethylformamide	4.4	[Synthesis of N,N-Dimethylacetamide from Carbonylation of Trimethylamine by Rhodium(I) Complex Under Anhydrous Condition]
Condensation of 1,3-diketones with arylhydrazines	1-aryl-3,4,5-substituted pyrazoles	59-98	Regioisomers	Variable	[Recent Advances in the Synthesis of Pyrazole Derivatives: A Review]

Experimental Protocols

Protocol 1: General Procedure for Monitoring DMAA Reactions by GC-MS

This protocol is a general guideline for monitoring the progress of a reaction involving DMAA and identifying potential byproducts.

1. Sample Preparation: a. At various time points during the reaction, withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture. b. Quench the reaction in the aliquot if necessary (e.g., by adding a small amount of acid or base). c. Dilute the aliquot with a suitable solvent (e.g., ethyl acetate, dichloromethane) to a concentration appropriate for GC-MS analysis. d. If necessary, perform a liquid-liquid extraction to separate the analytes from interfering matrix components. e. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) and transfer to a GC vial.

2. GC-MS Analysis: a. GC Column: Use a non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms). b. Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 280°C) to elute all components. c. Injector and Detector Temperatures: Typically set to 250°C. d. Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range of m/z 40-500.

3. Data Analysis: a. Identify the peaks corresponding to the starting materials, desired product, and any byproducts by comparing their retention times and mass spectra to known standards or by interpreting the fragmentation patterns. b. Quantify the relative amounts of each component by integrating the peak areas.

Protocol 2: Synthesis of Pyrazoles from β-Enamino Keto Esters (as a model for β-keto amide reactivity)

This protocol, adapted from the literature, illustrates the reaction of a β-enamino keto ester (a compound with similar reactivity to DMAA) with hydrazines, which can lead to the formation of pyrazole byproducts.[7]

1. Reaction Setup: a. In a round-bottom flask, dissolve the β-enamino keto ester (1 equivalent) in ethanol. b. Add the corresponding hydrazine (e.g., hydrazine hydrate, phenylhydrazine) (1.1 equivalents).

2. Reaction Execution: a. Heat the reaction mixture to reflux for 3-4 hours. b. Monitor the reaction progress by TLC.

3. Work-up and Purification: a. After completion, cool the reaction mixture to room temperature. b. Remove the solvent under reduced pressure. c. Purify the crude product by column chromatography on silica gel to isolate the pyrazole derivative(s).

Signaling Pathways and Reaction Mechanisms

Mechanism of Acid-Catalyzed Hydrolysis of DMAA

Caption: The mechanism of acid-catalyzed hydrolysis of N,N-Dimethylacetoacetamide.

Formation of Pyrazolone from a β-Keto Amide and Hydrazine

Caption: A simplified mechanism for the formation of a pyrazolone from a β-keto amide and hydrazine.

References

• 1. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 2. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 3. News - How to solve the problem of color yellowing of unsaturated resin [frp-cqdj.com]
• 4. researchgate.net [researchgate.net]
• 5. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chempoint.com [chempoint.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Purification of Crude N,N-Dimethylacetoacetamide

Welcome to the technical support center for the purification of crude N,N-Dimethylacetoacetamide (DMAA). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude N,N-Dimethylacetoacetamide?

A1: Crude N,N-Dimethylacetoacetamide typically contains unreacted starting materials and byproducts from its synthesis. The most common impurities include:

• Water: Often present from the reaction conditions or absorbed from the atmosphere.

• Acetic Acid: A common reactant or byproduct in the synthesis of DMAA.

• Dimethylamine: An unreacted starting material.[1]

• Other reaction-specific byproducts: Depending on the synthetic route, other related amides or acetylated compounds may be present.

Q2: What are the primary methods for purifying crude N,N-Dimethylacetoacetamide?

A2: The primary methods for purifying crude DMAA are:

• Fractional Distillation under Reduced Pressure: This is the most common and effective method, especially for separating DMAA from less volatile or more volatile impurities. Given its relatively high boiling point (approximately 178-182°C at atmospheric pressure), vacuum distillation is recommended to prevent thermal decomposition.[2]

• Azeotropic Distillation: This technique is particularly useful for removing water and acetic acid, which can form azeotropes with DMAA.[1][3]

• Neutralization and Extraction followed by Distillation: Acetic acid impurities can be neutralized with a base (e.g., potassium hydroxide) to form a salt. The salt can then be removed by an aqueous wash, and the DMAA is subsequently purified by distillation.[3]

• Recrystallization: While less common for DMAA as it is a liquid at room temperature (melting point <-50°C), this technique can be applied to solid derivatives or if the crude product solidifies due to impurities. Finding a suitable solvent system is key.[2][4]

• Chromatography: Preparative column chromatography (flash or HPLC) can be used for small-scale purification to achieve very high purity, though it is often less practical for larger quantities.[5]

Q3: How can I remove water from N,N-Dimethylacetoacetamide?

A3: Water can be removed from DMAA using several methods:

• Azeotropic Distillation: Distilling with a solvent that forms a low-boiling azeotrope with water, such as toluene or benzene, can effectively remove water.[1]

• Drying Agents: Treatment with drying agents like anhydrous magnesium sulfate, sodium sulfate, or molecular sieves (3Å or 4Å) can remove residual water. The DMAA should be decanted or filtered from the drying agent before further purification.

• Fractional Distillation: Careful fractional distillation can separate water from the higher-boiling DMAA.

Q4: How is the purity of N,N-Dimethylacetoacetamide typically assessed?

A4: The purity of DMAA is commonly determined using the following analytical techniques:

• Gas Chromatography (GC): A powerful technique for separating and quantifying volatile impurities. A flame ionization detector (FID) is typically used.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18 column and a mobile phase of acetonitrile and water is a common method for assessing purity.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can identify and quantify impurities by comparing the integrals of impurity peaks to the product peaks.

• Karl Fischer Titration: This method is specifically used to quantify the water content.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of N,N-Dimethylacetoacetamide.

Issue 1: Poor Separation During Distillation

• Symptom: The distillate is not pure, or there is no clear separation of fractions.

• Possible Cause & Solution:

  • Inefficient Fractionating Column: The column may not have enough theoretical plates for the separation.

    • Solution: Use a longer fractionating column or a column with a more efficient packing material (e.g., Vigreux, Raschig rings, or structured packing).

  • Azeotrope Formation: DMAA forms a high-boiling azeotrope with acetic acid, making separation by simple distillation difficult.[1][3]

    • Solution 1 (Azeotropic Distillation): Add an entrainer such as toluene or n-nonane. The entrainer will form a new, lower-boiling azeotrope with acetic acid, which can then be distilled off.

    • Solution 2 (Neutralization): Before distillation, wash the crude DMAA with a mild basic solution (e.g., saturated sodium bicarbonate or a dilute potassium hydroxide solution) to neutralize the acetic acid.[3] Be cautious to avoid hydrolysis of the amide bond.

  • Incorrect Distillation Rate: A distillation rate that is too fast will not allow for proper equilibrium between the liquid and vapor phases in the column.

    • Solution: Reduce the heating rate to ensure a slow and steady distillation. A reflux ratio of at least 5:1 (5 parts of condensate returned to the column for every 1 part collected) is a good starting point.

Issue 2: Product Decomposition During Distillation

• Symptom: The distillation pot residue darkens significantly, and the distillate has a yellow or brown color and a foul odor.

• Possible Cause & Solution:

  • High Temperature: DMAA can decompose at its atmospheric boiling point.

    • Solution: Perform the distillation under reduced pressure (vacuum distillation). This will lower the boiling point of DMAA and minimize thermal degradation. Aim for a pressure that brings the boiling point into the 100-150°C range if possible.

  • Presence of Acid or Base: Traces of acid or base can catalyze decomposition at high temperatures.

    • Solution: Ensure that any acidic or basic impurities are removed through a neutralization wash before distillation.

Issue 3: Bumping or Uncontrolled Boiling During Vacuum Distillation

• Symptom: The liquid in the distillation flask boils violently and erratically, potentially contaminating the distillate.

• Possible Cause & Solution:

  • Lack of Nucleation Sites: Smooth glass surfaces can lead to superheating followed by violent bumping.

    • Solution 1 (Stirring): Use a magnetic stir bar and stir plate to ensure smooth boiling.

    • Solution 2 (Boiling Chips): Add fresh boiling chips to the distillation flask before heating. Never add boiling chips to a hot liquid.

    • Solution 3 (Ebulliator): For very high vacuum distillations, a fine capillary tube (ebulliator) that introduces a slow stream of air or nitrogen can be used to promote smooth boiling.

Issue 4: Difficulty Achieving a Good Vacuum

• Symptom: The pressure in the vacuum distillation setup will not go as low as expected.

• Possible Cause & Solution:

  • Leaks in the System: Poorly sealed joints are a common cause of vacuum leaks.

    • Solution: Ensure all glass joints are properly greased with a suitable vacuum grease and securely clamped. Check all tubing and connections for cracks or loose fittings.

  • Inefficient Vacuum Pump: The pump may not be performing adequately.

    • Solution: Check the oil level and quality in the vacuum pump. Change the oil if it is cloudy or discolored. Ensure the pump is properly maintained. A cold trap between the distillation apparatus and the pump is essential to protect the pump from corrosive vapors.

Data Presentation

The following table summarizes quantitative data for the purification of N,N-Dimethylacetamide.

Purification Method	Impurities Removed	Typical Purity	Typical Yield	Reference
Neutralization, Extraction, and Fractional Distillation	Acetic Acid, Water, Dimethylamine	>99%	85-95%	[3]
Azeotropic Distillation with Toluene	Acetic Acid, Water	>99.5%	High	[6]
Fractional Distillation (Two-Column System)	Water, Acetic Acid	High Purity	>97%	[7]

Experimental Protocols

Detailed Methodology for Purification by Neutralization, Extraction, and Vacuum Distillation

This protocol describes a robust method for purifying crude N,N-Dimethylacetoacetamide containing acidic impurities and water.

1. Materials and Equipment:

• Crude N,N-Dimethylacetoacetamide

• Saturated sodium bicarbonate solution (or dilute potassium hydroxide solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Separatory funnel

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser and receiving flask

• Vacuum pump with a cold trap

• Heating mantle with a stirrer

• Magnetic stir bar

• Thermometer

2. Procedure:

• Neutralization:

  • Place the crude N,N-Dimethylacetoacetamide in a separatory funnel.

  • Add an equal volume of saturated sodium bicarbonate solution and shake gently. Vent the separatory funnel frequently to release any pressure buildup from carbon dioxide evolution.

  • Allow the layers to separate and discard the aqueous (bottom) layer.

  • Repeat the wash with sodium bicarbonate solution until no more gas evolves.

  • Wash the organic layer with an equal volume of deionized water to remove any remaining salts.

• Drying:

  • Transfer the washed N,N-Dimethylacetoacetamide to a clean, dry Erlenmeyer flask.

  • Add a suitable amount of anhydrous magnesium sulfate or sodium sulfate (enough to have some free-flowing powder).

  • Swirl the flask and let it stand for at least 30 minutes to allow for complete drying.

• Vacuum Distillation:

  • Filter the dried N,N-Dimethylacetoacetamide into a round-bottom flask. Add a magnetic stir bar.

  • Assemble the vacuum distillation apparatus, ensuring all joints are properly greased and sealed.

  • Begin stirring and slowly apply vacuum to the system.

  • Once a stable vacuum is achieved, begin heating the distillation flask.

  • Collect any low-boiling impurities (e.g., residual extraction solvent or water) as the first fraction.

  • Increase the temperature to distill the pure N,N-Dimethylacetoacetamide. Collect the fraction that distills at a constant temperature and pressure.

  • Stop the distillation before the flask is completely dry to prevent the formation of potentially explosive peroxides and to avoid charring of the residue.

• Purity Analysis:

  • Analyze the purified product by GC, HPLC, or NMR to confirm its purity.

Mandatory Visualization

Caption: Workflow for the purification of crude N,N-Dimethylacetoacetamide.

References

• 1. US6946060B2 - Purification of N,N-dimethylacetamide - Google Patents [patents.google.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. US3959371A - Process for the purification of N,N-dimethylacetamide - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of N,N-Dimethylacetamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. CN104592050A - Method for recovering N, N-dimethylacetamide solvent used in production of spandex - Google Patents [patents.google.com]
• 7. N,N-Dimethylacetamide (DMA), CAS No. 127-19-5 | Solvents ROTISOLV® for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatography | Applications | Carl ROTH - International [carlroth.com]

Overcoming solubility issues with N,N-Dimethylacetoacetamide

Technical Support Center: N,N-Dimethylacetoacetamide (DMAA)

This guide provides researchers, scientists, and drug development professionals with essential information for overcoming solubility challenges when working with N,N-Dimethylacetoacetamide (DMAA).

Frequently Asked Questions (FAQs)

Q1: What is N,N-Dimethylacetoacetamide (DMAA)? A1: N,N-Dimethylacetoacetamide (CAS No. 2044-64-6) is a clear, colorless to pale yellow liquid organic compound.[1][2] Structurally, it is a β-dicarbonyl compound that features both an amide and a ketone functional group.[3] It is widely used as a polar aprotic solvent, a co-promoter in the production of unsaturated polyester resins, and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[2][3][4]

Q2: What is the general solubility profile of DMAA? A2: DMAA exhibits good solubility in a range of solvents. It is generally miscible with water and many common organic solvents like ethanol, ethers, ketones, and aromatic compounds.[3][5][6] However, it has limited solubility in aliphatic hydrocarbons.[3][7]

Q3: In what applications is DMAA commonly used as a solvent or excipient? A3: DMAA is used as a versatile solvent in organic synthesis for producing polymers, pharmaceuticals, and agrochemicals.[1][3] In the pharmaceutical industry, it can be used as a solvent during synthesis or as an excipient in final drug formulations to improve the stability and solubility of active ingredients.[3][8]

Q4: Does pH affect the stability and solubility of DMAA? A4: Yes, the stability of DMAA is pH-dependent. It is stable in the presence of strong bases but will hydrolyze in the presence of strong acids.[9][10] This is a critical consideration when developing formulations, as a significant pH shift can lead to the degradation of DMAA, potentially causing your target compound to precipitate.

Q5: Are there any known bioactivities of DMAA I should be aware of? A5: While typically used as a solvent or excipient, some research has indicated that N,N-Dimethylacetamide (a closely related compound) can be epigenetically active, binding to bromodomains and inhibiting osteoclastogenesis.[11] When using DMAA as a vehicle in biological assays, it is crucial to run appropriate vehicle-only controls to account for any potential off-target effects.

Troubleshooting Guide

Q1: My compound, which should be soluble in organic solvents, is not dissolving in pure DMAA. What should I do? A1: If you encounter poor solubility in pure DMAA, consider the following steps:

• Gentle Heating: Increasing the temperature often improves solubility for many organic compounds.[5] Apply gentle heat (e.g., 40-50°C) while stirring the mixture. Ensure your compound is thermally stable at the selected temperature.

• Sonication: Use a sonication bath to provide mechanical agitation, which can help break down solute aggregates and facilitate dissolution.

• Co-solvency: DMAA is miscible with most other organic solvents.[10] Introduce a co-solvent in which your compound has known high solubility. This can synergistically increase the overall solubilizing power of the system. See the experimental protocol below for a systematic approach.

Q2: My compound dissolved in a DMAA-based formulation initially, but precipitated out over time. What is the likely cause? A2: Precipitation upon standing is often due to either supersaturation or chemical instability.

• Supersaturation: The initial conditions (e.g., heating) may have created a supersaturated solution that is not stable at storage temperature. Try preparing the solution at the target storage temperature or re-evaluating the solvent system to ensure the concentration is below the saturation point.

• Chemical Degradation: Your compound or the DMAA itself may be degrading. This can be caused by pH instability (especially in the presence of acids), oxidation, or hydrolysis.[9][12] Analyze the precipitate and the supernatant (e.g., via HPLC) to check for degradation products. Consider storing the formulation under an inert atmosphere (e.g., nitrogen) or adjusting the pH.

Q3: I am observing incomplete dissolution or particle agglomeration in my DMAA mixture. How can I resolve this? A3: This issue often relates to insufficient energy to overcome the lattice energy of the solid or poor "wettability."

• Particle Size Reduction: Decreasing the particle size of your compound increases its surface area, which can significantly improve the dissolution rate.[13] Techniques like micronization can be employed before the dissolution step.

• Use of Surfactants: Adding a small amount of a suitable surfactant can improve the wetting of the solid particles and reduce interfacial tension, preventing agglomeration and aiding in solubilization.[14]

Q4: My DMAA-based solution appears cloudy or has formed an emulsion. What does this indicate? A4: Cloudiness or emulsion formation suggests partial miscibility or the presence of impurities.

• Partial Miscibility: This can occur if you are using a co-solvent system where the components are not fully miscible in the chosen ratios, especially after the addition of the solute. It is also common when working with or near aqueous solutions. Adjust the solvent ratios to find a miscible system.

• Impurities: Water is a common impurity that can reduce the solubility of highly non-polar compounds in an organic solvent system. Ensure all solvents are anhydrous if working with water-sensitive compounds.

Data & Physical Properties

Table 1: Physical and Chemical Properties of N,N-Dimethylacetoacetamide

Property	Value	Reference(s)
CAS Number	2044-64-6	[5][15]
Molecular Formula	C₆H₁₁NO₂	[1][3]
Molecular Weight	129.16 g/mol	[3][15]
Appearance	Clear, colorless to pale yellow liquid	[2][3][5]
Density	~1.067 g/mL at 25 °C (for 80% solution in H₂O)	[15]
Boiling Point	~175 - 182 °C	[3][16]
Melting Point	7.0 °C	[5]

| Flash Point | 122 °C (251.6 °F) - closed cup |[15] |

Table 2: Solubility Profile of N,N-Dimethylacetoacetamide in Common Solvents

Solvent	Solubility Description	Reference(s)
Water	Soluble / Miscible	[1][3][5]
Ethanol	Soluble	[5][16]
Methanol	Soluble	[5]
Chloroform	Miscible	[16]
Ethers	Miscible	[3][6]
Ketones (e.g., Acetone)	Miscible	[3][6]
Aromatic Compounds	Miscible	[6]

| Aliphatic Hydrocarbons | Poorly Soluble / Limited Solubility |[3][7] |

Experimental Protocols

Protocol for Solubility Enhancement using a Co-solvent System

Objective: To systematically determine an effective co-solvent to use with DMAA for solubilizing a poorly soluble active pharmaceutical ingredient (API).

Materials:

• N,N-Dimethylacetoacetamide (DMAA)

• API powder

• Candidate co-solvents (e.g., Ethanol, Propylene Glycol, PEG 400, DMSO)

• Analytical balance, magnetic stirrer, glass vials with screw caps, volumetric flasks, pipettes.

Methodology:

• Prepare Stock Solutions:

  • Prepare a concentrated stock solution of the API in pure DMAA at a known concentration (e.g., 50 mg/mL).

  • Prepare individual stock solutions of the API in each candidate co-solvent at the same concentration.

  • Note: If the API does not fully dissolve, record this observation and proceed. The goal is to create a saturated slurry.

• Equilibrium Solubility Measurement (Shake-Flask Method):

  • Add an excess amount of API powder to several vials to ensure a solid phase remains after equilibrium.

  • To each vial, add a fixed volume (e.g., 2 mL) of a different solvent system. The solvent systems should be pre-mixed ratios of DMAA to a co-solvent (e.g., 90:10, 75:25, 50:50, 25:75, 10:90). Also include pure DMAA and pure co-solvent as controls.

  • Seal the vials tightly to prevent solvent evaporation.

  • Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[17]

• Sample Preparation and Analysis:

  • After equilibration, let the vials stand undisturbed to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant. Immediately filter the sample through a syringe filter (e.g., 0.22 µm PTFE) to remove any undissolved solids.

  • Dilute the filtered sample with a suitable mobile phase or solvent to a concentration within the quantifiable range of your analytical method (e.g., HPLC-UV).

  • Analyze the diluted samples to determine the concentration of the dissolved API.

• Data Interpretation:

  • Plot the measured API solubility (e.g., in mg/mL) against the percentage of co-solvent in the DMAA mixture.

  • The resulting graph will show which co-solvent and at which ratio provides the maximum solubility for your API. This optimal solvent blend can then be used for your formulation.

Visual Workflow

The following diagram outlines a logical troubleshooting workflow for addressing common dissolution problems encountered when using DMAA-based solvent systems.

A troubleshooting workflow for addressing solubility issues with DMAA.

References

• 1. Page loading... [guidechem.com]
• 2. N,N-Dimethylacetoacetamide | 2044-64-6 [chemicalbook.com]
• 3. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 4. nbinno.com [nbinno.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. productcatalog.eastman.com [productcatalog.eastman.com]
• 7. benchchem.com [benchchem.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. acs.org [acs.org]
• 10. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 11. N,N Dimethylacetamide a drug excipient that acts as bromodomain ligand for osteoporosis treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dissolutiontech.com [dissolutiontech.com]
• 13. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. brieflands.com [brieflands.com]
• 15. N,N-Dimethylacetoacetamide 80 water 2044-64-6 [sigmaaldrich.com]
• 16. N,N-Dimethylacetoacetamide/ DMAA Industrial Grade Chemicals CAS 2044-64-6 [sxzorui.com]
• 17. benchchem.com [benchchem.com]

Managing reaction temperature in N,N-Dimethylacetoacetamide-mediated synthesis

Technical Support Center: N,N-Dimethylacetoacetamide Synthesis

Welcome to the technical support center for N,N-Dimethylacetoacetamide-mediated synthesis. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage critical reaction parameters, with a specific focus on temperature control.

Frequently Asked Questions (FAQs)

Q1: Why is precise temperature control so critical in the synthesis of N,N-Dimethylacetoacetamide?

A: Temperature is a crucial parameter that directly influences reaction rate, product yield, purity, and overall safety. Many synthesis routes for N,N-Dimethylacetoacetamide are exothermic, meaning they release significant heat.[1] Failure to manage this heat can lead to:

• Reduced Yield and Purity: Elevated temperatures can cause the decomposition of reactants or products and promote the formation of unwanted side products.[2]

• Safety Hazards: Uncontrolled exothermic reactions can lead to a rapid increase in temperature and pressure, a dangerous condition known as thermal runaway, which may result in boiling over, fire, or explosion.[3][4]

• Incomplete Reactions: Conversely, if the temperature is too low, the reaction rate may be too slow, leading to incomplete conversion and poor yields.[5]

Q2: What are the typical signs of an uncontrolled exothermic reaction or potential thermal runaway?

A: Be vigilant for the following indicators:

• A sudden, rapid increase in the reaction temperature that is difficult to control with standard cooling methods.

• A noticeable increase in pressure within a closed or sealed reaction vessel.

• Vigorous boiling or bubbling of the reaction mixture, even without external heating.

• A change in the color or viscosity of the reaction mixture.

• Generation of smoke or gas from the reaction vessel.[6]

Q3: How can I effectively monitor the temperature of my reaction?

A: Accurate temperature monitoring is essential. Use a calibrated thermometer or a thermocouple placed directly into the reaction mixture, ensuring the probe is not touching the sides of the flask, which could give a false reading of the heating or cooling bath. For larger-scale reactions, automated monitoring systems can provide continuous data logging and alerts for temperature deviations.[7][8]

Q4: What are the consequences of the reaction temperature being too low?

A: An insufficient reaction temperature can significantly slow down the reaction rate. This can result in a low conversion of starting materials to the desired product within a practical timeframe, leading to poor overall yield. In some cases, lower temperatures may favor alternative, non-productive reaction pathways.

Q5: What are some common synthesis methods for N,N-Dimethylacetoacetamide and their temperature considerations?

A: Several methods exist, each with specific temperature requirements:

• Acetic Anhydride Method: This reaction is highly exothermic. The endpoint is often identified when the temperature ceases to rise, which can be around 170°C.[1] Careful control and subsequent cooling during neutralization (0-20°C) are critical.[1]

• Acetic Acid Method: This is also an exothermic process. Technologies like catalytic reaction distillation can be employed to utilize the heat generated by the reaction, improving energy efficiency.[7]

• Diketene Acetone Adduct Method: This method involves an initial reaction at room temperature followed by a prolonged period under reflux to drive the reaction to completion.[9]

Troubleshooting Guides

Q: My reaction temperature is rising too quickly and is difficult to control. What should I do?

A: This indicates a highly exothermic process that requires immediate attention to prevent thermal runaway.

• Immediate Actions:

  • Immediately begin or intensify external cooling using an ice bath or other appropriate cooling system.

  • If adding a reagent, stop the addition immediately.

  • If safe and feasible, add a pre-cooled solvent to dilute the reaction mixture and help dissipate heat.

• Potential Causes:

  • The rate of reagent addition is too fast.

  • The concentration of reactants is too high.

  • The cooling system is inadequate for the scale of the reaction.

  • Poor stirring is creating localized hot spots.

• Preventative Measures:

  • Add exothermic reagents slowly and dropwise, while carefully monitoring the internal temperature.[9]

  • Use a more dilute solution of reactants.

  • Ensure the cooling bath is at the appropriate temperature and has sufficient capacity before starting the reaction.

  • Use an overhead stirrer for efficient mixing in larger flasks.

Q: The reaction is sluggish, and the conversion of starting materials is low. Could temperature be the cause?

A: Yes, an insufficient temperature is a common reason for slow or incomplete reactions.

• Troubleshooting Steps:

  • Verify Temperature: Check that your thermometer or thermocouple is properly calibrated and correctly positioned within the reaction mixture.

  • Review Protocol: Confirm the required reaction temperature for your specific synthesis method. Some protocols require an initial period at a lower temperature followed by heating or reflux.[9][10]

  • Check Heating Mantle/Bath: Ensure your heating apparatus is functioning correctly and is set to the target temperature. For oil baths, ensure the oil level is adequate for uniform heat transfer.

  • Consider Catalysis: Some amide synthesis reactions require a catalyst to proceed at a moderate temperature.[11][12]

Q: My final product has low purity and contains significant by-products. How can temperature management help?

A: Improper temperature control is a leading cause of impurity formation.[2]

• Analysis:

  • High Temperatures: Can lead to the thermal decomposition of your starting materials, intermediates, or the final N,N-Dimethylacetoacetamide product. It can also activate alternative reaction pathways, creating undesired by-products.

  • Temperature Fluctuations: Inconsistent temperature control can lead to a mixture of products and unreacted starting materials.

• Solutions:

  • Lower the Temperature: Experiment with running the reaction at a slightly lower temperature to see if by-product formation is reduced.

  • Improve Control: Maintain a steady and consistent temperature throughout the reaction. Use a temperature controller if possible.

  • Purification: While not a direct solution to the reaction conditions, ensure your purification method (e.g., distillation, chromatography) is optimized to remove the specific impurities formed. The boiling point of N,N-Dimethylacetoacetamide is approximately 105°C.[13]

Data Presentation

Table 1: Overview of Synthesis Methods and Temperature Management

Synthesis Method	Reactants	Typical Temperature Range	Key Temperature Considerations
Acetic Anhydride	Acetic Anhydride + Dimethylamine	Room temp. up to 170°C, then 0-20°C	Highly exothermic acylation; requires cooling for neutralization step.[1]
Acetic Acid	Acetic Acid + Dimethylamine	150-190°C	Exothermic neutralization; reaction heat can be utilized in catalytic distillation setups.[14]
Diketene Acetone Adduct	Diketene Acetone Adduct + Dimethylamine	Room Temperature, then Reflux	Initial reaction at room temp, followed by heating to drive to completion.[9]
Ethyl Acetate	Ethyl Acetate + Dimethylamine	~30°C	Milder conditions compared to other methods.[1]

Table 2: Illustrative Example of Temperature Impact on Amide Synthesis Yield and Purity

The following data is adapted from a study on the synthesis of 2-amino-N-benzylbenzamide and serves as a general illustration of how temperature can affect outcomes in amide synthesis.[2]

Reaction Temperature (°C)	Solvent	Crude Yield (%)	Crude Product Purity (%)
75	Water	45.3	82.3
100	Water	58.7	93.5
125	Water	61.3	86.9
150	Water	60.0	79.4
75	Ethyl Acetate	64.0	83.1
100	Ethyl Acetate	73.3	91.0
125	Ethyl Acetate	76.0	89.9
150	Ethyl Acetate	81.3	85.2

Experimental Protocols

Protocol 1: Synthesis of N,N-Dimethylacetoacetamide from Diketene Acetone Adduct

This protocol is based on the method described by ChemicalBook.[9]

• Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Reagents: Dissolve dimethylamine (10.0 mmol) in toluene (15 ml) in the flask.

• Addition (Temperature Control Point): Cool the flask in an ice bath. Add diketene acetone adduct (5.00 mmol) dropwise to the solution over 5-10 minutes, ensuring the internal temperature does not rise excessively.

• Initial Reaction: Remove the ice bath and stir the reaction mixture at room temperature for 15 minutes.

• Reflux (Temperature Control Point): Heat the mixture to reflux using a heating mantle and stir for 12 hours. The temperature of the reaction will be dictated by the boiling point of the solvent (Toluene: ~111°C).

• Workup: Cool the mixture to room temperature. Remove the solvent under reduced pressure (in vacuo).

• Purification: Purify the resulting crude product by flash chromatography (EtOAc) to yield pure N,N-dimethyl-3-oxobutanamide.

Protocol 2: Synthesis via Acetic Anhydride Method

This protocol is based on the description of the industrial process.[1]

• Setup: Use a reaction vessel equipped with a mechanical stirrer, a thermometer, a gas inlet, and a cooling/heating system.

• Reagent Introduction: Introduce dimethylamine gas (dehydrated and purified) into acetic anhydride at room temperature.

• Exotherm Management (Critical Temperature Control Point): The acylation reaction is highly exothermic. Monitor the temperature closely. The reaction is considered complete when the temperature no longer rises, which can be as high as 170°C.[1] Employ external cooling as needed to control the rate of temperature increase.

• Neutralization (Critical Temperature Control Point): Cool the acylation mixture to 0-20°C using an ice bath or chiller.[1]

• pH Adjustment: Slowly add an alkaline solution to neutralize the mixture, maintaining the temperature between 0-20°C. The target pH is 8-9.

• Workup and Purification: After neutralization, separate the formed sodium acetate. The organic layer is washed, dried, and purified by distillation to collect the final product.

Visualizations

Caption: Troubleshooting workflow for temperature deviations.

Caption: Key temperature control points in an experimental workflow.

Caption: Relationship between reaction temperature and key outcomes.

References

• 1. caloongchem.com [caloongchem.com]
• 2. biotage.com [biotage.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. CN103524369A - Synthesis method of N, N-dimethylacetamide - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis Method of N,N-dimethylacetoacetamide_Chemicalbook [chemicalbook.com]
• 10. Transamidation for the Synthesis of Primary Amides at Room Temperature [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2044-64-6 CAS MSDS (N,N-Dimethylacetoacetamide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 14. CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity - Google Patents [patents.google.com]

Preventing hydrolysis of N,N-Dimethylacetoacetamide during experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the hydrolysis of N,N-Dimethylacetoacetamide (DMAA) during laboratory experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the stability and integrity of DMAA in your research.

Troubleshooting Guide: Preventing N,N-Dimethylacetoacetamide Hydrolysis

Unexpected hydrolysis of N,N-Dimethylacetoacetamide can lead to inconsistent experimental results and the formation of impurities. This guide provides a systematic approach to identifying and resolving common issues.

Symptom	Potential Cause	Recommended Action
Unexpected peaks corresponding to acetic acid or dimethylamine in analytical data (e.g., HPLC, GC-MS, NMR)	Acid-catalyzed hydrolysis of the amide bond.	1. pH Control: Ensure the reaction medium is neutral or slightly basic (pH 7-8). Use a suitable buffer system (see Buffer Selection and Preparation Protocols). 2. Reagent Check: Verify the pH of all aqueous reagents and solutions before adding them to the reaction mixture. 3. Temperature Control: If possible, conduct the experiment at a lower temperature to reduce the rate of hydrolysis.[1]
Decreased yield of the desired product	Loss of N,N-Dimethylacetoacetamide due to hydrolysis.	1. Monitor pH: Regularly check the pH of the reaction mixture and adjust as necessary. 2. Anhydrous Conditions: If the reaction chemistry allows, use anhydrous solvents to minimize the presence of water. 3. Reaction Time: Minimize the reaction time to reduce the exposure of DMAA to hydrolytic conditions.
Inconsistent reaction kinetics or product formation across batches	Variability in the extent of hydrolysis due to slight differences in experimental conditions.	1. Standardize Protocols: Strictly adhere to a standardized experimental protocol, paying close attention to pH, temperature, and reagent purity. 2. Buffer Usage: Consistently use a well-defined buffer system to maintain a stable pH. 3. Inert Atmosphere: For sensitive reactions, consider running the experiment under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from contributing to hydrolysis.
Precipitation or phase separation in the reaction mixture	Formation of insoluble hydrolysis products or their salts.	1. Solvent System: Evaluate the solubility of potential hydrolysis products (acetic acid, dimethylamine) and their salts in your reaction medium. Adjust the solvent system if necessary. 2. pH Adjustment: Carefully adjust the pH to a range where all components remain in solution.

Frequently Asked Questions (FAQs)

1. What is the primary cause of N,N-Dimethylacetoacetamide (DMAA) degradation in experiments?

The primary cause of DMAA degradation is hydrolysis of the amide bond, which is significantly accelerated in acidic conditions.[2] This reaction breaks down DMAA into acetic acid and dimethylamine. While amides are generally more resistant to hydrolysis than esters, the presence of acid can catalyze this degradation.[3][4]

2. How does pH affect the stability of N,N-Dimethylacetoacetamide?

The stability of DMAA is highly dependent on pH.

• Acidic Conditions (pH < 7): DMAA is most susceptible to hydrolysis in acidic environments. The rate of hydrolysis increases as the pH decreases.

• Neutral Conditions (pH ≈ 7): At neutral pH, the rate of hydrolysis is significantly slower.

• Basic Conditions (pH > 7): DMAA is relatively resistant to base-catalyzed hydrolysis.[2][3]

3. What is the recommended pH range for working with N,N-Dimethylacetoacetamide to minimize hydrolysis?

To minimize hydrolysis, it is recommended to maintain the pH of the solution in the neutral to slightly basic range, ideally between pH 7.0 and 8.0 .[1]

4. What types of buffers are suitable for preventing the hydrolysis of N,N-Dimethylacetoacetamide?

Amine-free buffers are essential to avoid side reactions with the compound. Commonly used and effective buffer systems include:

• Phosphate Buffers (pH 5.8 - 8.0): Ideal for maintaining a stable pH in the neutral range.[3][5]

• Citrate Buffers (pH 3.0 - 6.2): Can be used if slightly acidic conditions are required, but careful monitoring is necessary.[2][5][6]

• Borate Buffers (pH 8.0 - 10.0): Suitable for maintaining a basic pH where DMAA is more stable.[7][8]

5. How does temperature influence the rate of hydrolysis?

Higher temperatures accelerate the rate of hydrolysis.[1] For sensitive experiments, it is advisable to work at the lowest temperature compatible with the desired reaction kinetics. Storing stock solutions of DMAA at low temperatures (2-8 °C) can also help to prolong their shelf life.[1]

6. How can I detect and quantify the hydrolysis of N,N-Dimethylacetoacetamide?

Analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) can be used to separate and quantify DMAA and its hydrolysis products (acetic acid and dimethylamine).[9] Monitoring the decrease in the DMAA peak area and the appearance of product peaks over time allows for the determination of the hydrolysis rate.

Quantitative Data on Amide Stability

Condition	Relative Rate of Hydrolysis	Primary Hydrolysis Products
Strongly Acidic (e.g., pH 1-3)	High	Acetic Acid + Dimethylamine
Weakly Acidic (e.g., pH 4-6)	Moderate	Acetic Acid + Dimethylamine
Neutral (pH 7)	Low	Acetic Acid + Dimethylamine
Weakly Basic (e.g., pH 8-10)	Very Low	Acetic Acid + Dimethylamine
Strongly Basic (e.g., pH 11-13)	Low to Moderate	Acetic Acid + Dimethylamine

This table provides a qualitative summary based on the known behavior of N,N-disubstituted amides.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Hydrolysis in Aqueous Reactions

This protocol outlines the steps to be taken when using N,N-Dimethylacetoacetamide in aqueous solutions to minimize its degradation.

Materials:

• N,N-Dimethylacetoacetamide (DMAA)

• High-purity water (e.g., Milli-Q)

• Buffer components (e.g., sodium phosphate monobasic and dibasic)

• Acid (e.g., HCl) and Base (e.g., NaOH) for pH adjustment

• pH meter

Procedure:

• Buffer Preparation: Prepare a 0.1 M phosphate buffer solution with the desired pH (e.g., pH 7.4) according to the protocols provided in the "Buffer Selection and Preparation Protocols" section.

• Reagent Preparation: Dissolve all solid reagents in the prepared buffer. If any reagents are in acidic or basic solutions, neutralize them before adding them to the main reaction mixture.

• Reaction Setup:

  • Add the buffered solutions of your reactants to the reaction vessel.

  • If temperature control is critical, place the vessel in a water bath or on a temperature-controlled stir plate.

• Addition of DMAA: Add the required amount of N,N-Dimethylacetoacetamide to the reaction mixture.

• pH Monitoring: Immediately after adding DMAA, and periodically throughout the reaction, measure the pH of the mixture. If necessary, adjust the pH back to the target range using small amounts of a dilute acid or base.

• Reaction Monitoring: Monitor the progress of your reaction using a suitable analytical technique (e.g., HPLC, TLC). This will also allow you to simultaneously check for the appearance of any hydrolysis products.

Protocol 2: Buffer Selection and Preparation Protocols

A. Phosphate Buffer (pH 5.8 - 8.0)

Phosphate buffers are highly versatile for maintaining a neutral pH.

Stock Solutions:

• 0.2 M Sodium Phosphate Monobasic (NaH₂PO₄): Dissolve 27.6 g of NaH₂PO₄ in 1 L of deionized water.

• 0.2 M Sodium Phosphate Dibasic (Na₂HPO₄): Dissolve 53.6 g of Na₂HPO₄·7H₂O or 28.4 g of anhydrous Na₂HPO₄ in 1 L of deionized water.

Preparation of 0.1 M Phosphate Buffer (100 mL):

Target pH	Volume of 0.2 M NaH₂PO₄ (mL)	Volume of 0.2 M Na₂HPO₄ (mL)	Volume of Deionized Water (mL)
6.0	43.9	6.1	50
6.5	31.5	18.5	50
7.0	19.5	30.5	50
7.4	9.5	40.5	50
8.0	2.6	47.4	50

Adjust the final pH with concentrated HCl or NaOH if necessary.

B. Citrate Buffer (pH 3.0 - 6.2)

Useful for reactions requiring slightly acidic conditions.

Stock Solutions:

• 0.1 M Citric Acid: Dissolve 21.01 g of citric acid monohydrate in 1 L of deionized water.

• 0.1 M Sodium Citrate: Dissolve 29.41 g of sodium citrate dihydrate in 1 L of deionized water.

Preparation of 0.1 M Citrate Buffer (100 mL):

Target pH	Volume of 0.1 M Citric Acid (mL)	Volume of 0.1 M Sodium Citrate (mL)
3.0	82.0	18.0
4.0	61.5	38.5
5.0	35.0	65.0
6.0	11.5	88.5

Adjust the final volume to 100 mL with deionized water and verify the pH.

C. Borate Buffer (pH 8.0 - 10.0)

Ideal for maintaining a basic pH environment.

Stock Solution:

• 0.2 M Boric Acid and 0.2 M Potassium Chloride: Dissolve 12.37 g of boric acid and 14.91 g of KCl in 1 L of deionized water.[8]

Preparation of 0.1 M Borate Buffer (100 mL):

• Take 50 mL of the 0.2 M boric acid/KCl stock solution.

• Add the specified volume of 0.2 M NaOH (see table below).

• Adjust the final volume to 100 mL with deionized water.

Target pH	Volume of 0.2 M NaOH (mL)
8.0	3.9
8.5	8.6
9.0	15.7
9.5	25.6
10.0	36.9

Verify the final pH with a pH meter.

Visualizations

References

• 1. Citrate Buffer (pH 3.0 to 6.2) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 2. Citrate Buffer (pH 3.0 to 6.2) [novoprolabs.com]
• 3. Phosphate Buffer (pH 5.8 to 7.4) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Citrate Buffer (0.1 M, pH 6.0) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 7. Borate buffered saline - Wikipedia [en.wikipedia.org]
• 8. Chemistry Net: Standard Buffer Solutions - Preparing alkaline Borate Buffers [chem-net.blogspot.com]
• 9. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]

Technical Support Center: Optimizing Catalyst Selection for N,N-Dimethylacetoacetamide Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and answers to frequently asked questions regarding catalyst selection for reactions involving N,N-Dimethylacetoacetamide (DMAA).

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the common types of catalytic reactions involving N,N-Dimethylacetoacetamide (DMAA)?

A1: N,N-Dimethylacetoacetamide, a β-keto amide, is a versatile building block used in various catalytic reactions.[1] Key transformations include:

• Asymmetric Hydrogenation: DMAA can be used as a reactant in the asymmetric hydrogenation of functionalized ketones, often employing chiral ruthenium complexes to produce chiral molecules.[2]

• α-Alkylation: The acidic α-proton of DMAA allows for alkylation reactions. High enantioselectivity can be achieved using phase-transfer catalysts, such as cinchona derivatives.[3]

• Heterocycle Synthesis: The multiple reactive sites in DMAA make it an excellent precursor for synthesizing various heterocycles like pyridones and quinolines through transition-metal-catalyzed or organocatalyzed multicomponent reactions.[1]

• Amide Bond Formation: While DMAA is an amide itself, related β-dicarbonyl compounds undergo palladium-catalyzed amidation, suggesting potential for similar C-N coupling reactions.[1]

Q2: What initial factors should I consider when selecting a catalyst for a reaction with DMAA?

A2: Selecting the optimal catalyst requires a systematic approach.[4] Key factors include:

• Reaction Type: The transformation (e.g., hydrogenation, C-C bond formation) is the primary determinant.

• Desired Selectivity: For chiral products, the choice of a chiral ligand and metal precursor is critical for achieving high enantioselectivity (ee).[5] For regioselectivity, the catalyst's steric and electronic properties are paramount.

• Substrate Compatibility: The catalyst must be compatible with the functional groups on your substrate and DMAA.

• Reaction Conditions: Consider the required temperature, pressure, and solvent. Some catalysts require harsh conditions, while others operate under mild temperatures.

• Catalyst Stability and Handling: Evaluate the catalyst's sensitivity to air and moisture, which dictates handling and storage requirements (e.g., use of a glovebox).[5]

Q3: How does the keto-enol tautomerism of DMAA affect catalysis?

A3: N,N-Dimethylacetoacetamide exists in a chemical equilibrium with its enol tautomer.[6] This is significant because the enol form can coordinate differently to a metal catalyst compared to the keto form. This equilibrium can influence the reaction mechanism, the formation of intermediates, and ultimately, the overall reactivity and selectivity of the catalytic process. Understanding this dynamic is crucial for designing effective catalytic systems.

Q4: Can N,N-Dimethylacetoacetamide or its close analogs act as catalysts?

A4: Yes, the related compound N,N-Dimethylacetamide (DMAC) is known to act as a catalyst in various reactions, including cyclization, halogenation, and alkylation, where it can increase product yields.[7][8] While DMAA is primarily used as a reactant or intermediate, its structural similarity and solvent properties suggest it could have catalytic or co-catalytic effects in specific transformations.[6][9]

Section 2: Troubleshooting Guides

This section addresses common problems encountered during catalyst optimization in a question-and-answer format.

Problem: Low or No Reaction Conversion

Q5: My reaction with DMAA is showing low yield or is not proceeding at all. What are the likely catalyst-related causes?

A5: Low conversion is a frequent issue that can often be traced back to the catalyst system. A logical troubleshooting workflow should be followed.

References

• 1. researchgate.net [researchgate.net]
• 2. N,N-Dimethylacetoacetamide | 2044-64-6 [chemicalbook.com]
• 3. Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 7. N,N-Dimethylacetamide: Uses, Preparation and Toxicities_Chemicalbook [chemicalbook.com]
• 8. caloongchem.com [caloongchem.com]
• 9. N,N-Dimethylacetoacetamide/ DMAA Industrial Grade Chemicals CAS 2044-64-6 [sxzorui.com]

Technical Support Center: N,N-Dimethylacetoacetamide (DMAA) Reaction Monitoring

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals monitoring N,N-Dimethylacetoacetamide (DMAA) reactions using chromatography.

Troubleshooting Guides

This section addresses specific issues you may encounter during chromatographic analysis.

Question: Why is the peak for N,N-Dimethylacetoacetamide (DMAA) tailing in my HPLC chromatogram?

Answer:

Peak tailing for polar compounds like DMAA is a common issue, often caused by secondary interactions with the stationary phase or other system problems. Here’s how to troubleshoot it:

• Chemical Causes:

  • Silanol Interactions: The primary cause of peak tailing for basic compounds is the interaction with acidic residual silanol groups on the silica-based column packing.[1][2]

    • Solution 1: Adjust Mobile Phase pH: Lowering the mobile phase pH with an additive like formic or acetic acid can suppress the ionization of silanol groups, minimizing these secondary interactions.[1]

    • Solution 2: Add a Buffer: Using a buffer in the mobile phase helps maintain a stable pH and can mask residual silanol groups, improving peak shape.[1]

    • Solution 3: Use an End-Capped Column: Employ a modern, high-purity, end-capped C18 column. End-capping treats the residual silanols to make them less active.[1]

  • Column Overload: Injecting too much sample can saturate the column, leading to peak tailing.[1][3]

    • Solution: Dilute your sample or reduce the injection volume and re-analyze. If the peak shape improves, the column was likely overloaded.[1][3]

• Physical Causes:

  • Column Voids or Frit Blockage: If all peaks in the chromatogram are tailing, it could indicate a physical problem with the column, such as a void in the packing bed or a partially blocked inlet frit.[1][3]

    • Solution: Try replacing the column with a new one to confirm the issue.[1] Using guard columns and in-line filters can help prevent frit blockage.[1][4]

  • Extra-Column Effects: Tailing can be caused by issues outside the column, such as using tubing with an excessive inner diameter or having poor connections between the tubing and the column.[5][6]

Caption: Troubleshooting workflow for peak tailing issues.

Question: How can I improve the separation between my DMAA peak and an impurity or starting material?

Answer:

Poor resolution or co-elution requires optimizing the selectivity of your chromatographic method.

• For HPLC:

  • Modify Mobile Phase Composition: Change the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous phase. A shallower gradient can often improve the separation of closely eluting compounds.[7]

  • Change Organic Solvent: Switching from acetonitrile to methanol (or vice versa) can alter selectivity due to different solvent properties.[1]

  • Adjust pH: If your analytes have acidic or basic functional groups, adjusting the mobile phase pH can change their retention times and improve separation.

  • Change Column Chemistry: If modifying the mobile phase is insufficient, try a column with a different stationary phase (e.g., a phenyl-hexyl or embedded polar group column instead of a standard C18).

• For GC:

  • Adjust Temperature Program: Modify the oven temperature ramp. A slower ramp rate can increase the separation between compounds with close boiling points.

  • Change Column: Use a column with a different stationary phase polarity or a longer column to increase the number of theoretical plates and improve resolution.

Question: I am seeing unexpected "ghost peaks" in my chromatograms. What is the cause?

Answer:

Ghost peaks are signals that appear in your chromatogram but are not from the injected sample.

• Primary Causes:

  • Carryover: Residual sample from a previous injection may be stuck in the autosampler needle, injection valve, or column.[3]

    • Solution: Run blank injections (injecting only the mobile phase or sample solvent) to confirm carryover.[3] Implement a robust needle wash protocol in your autosampler method.

  • Contaminated Mobile Phase: Impurities in your solvents or buffer components can appear as peaks.

    • Solution: Use fresh, high-purity (HPLC-grade) solvents.[3] Filter all aqueous mobile phases and buffers before use.[6]

  • Column Bleed: Degradation of the column's stationary phase can produce ghost peaks, especially in gradient methods at high temperatures.

    • Solution: Ensure your method operates within the column's recommended pH and temperature ranges. If bleed is suspected, a new column may be needed.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best chromatographic technique for monitoring a DMAA reaction?

A1: The choice depends on your specific needs:

• Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of reaction progress.[8][9] It's fast and inexpensive, allowing you to quickly see the disappearance of starting materials and the appearance of products.[8]

• High-Performance Liquid Chromatography (HPLC): The most common choice for quantitative analysis. It provides excellent resolution, sensitivity, and reproducibility for accurately determining the concentration of reactants, products, and impurities.[10][11][12]

• Gas Chromatography (GC): Suitable if the reactants and products are volatile and thermally stable.[13][14] GC can offer high efficiency and is often used with mass spectrometry (GC-MS) for definitive peak identification.[15] However, some metabolites of similar compounds can decompose at high temperatures in the GC injection port, making LC-MS/MS a more precise alternative in those cases.[16][17]

Caption: Decision tree for selecting a chromatography method.

Q2: What is a general sample preparation workflow for analyzing a DMAA reaction mixture?

A2: Proper sample preparation is critical for accurate and reproducible results. The goal is to create a clean, particle-free sample in a solvent compatible with your chromatography system.

• Aliquot Collection: Carefully take a representative aliquot from the reaction mixture.

• Quenching (if necessary): Stop the reaction in the aliquot, often by rapid cooling or adding a quenching agent.

• Dilution: Dilute the aliquot with a suitable solvent (e.g., mobile phase for HPLC, or a volatile solvent like DCM for GC) to a concentration within the linear range of your method.[18]

• Filtration/Centrifugation: Remove any particulate matter to prevent clogging of the HPLC column or GC inlet liner. Use a syringe filter (e.g., 0.22 or 0.45 µm) or centrifuge the sample and take the supernatant.[14]

• Internal Standard Addition: For precise quantification, add a known amount of an internal standard to your sample before analysis.[18] A deuterated version of the analyte (e.g., DMAA-d9) is an ideal internal standard for mass spectrometry methods.[7]

Caption: General sample preparation workflow for reaction monitoring.

Q3: What are some common impurities that might be observed?

A3: Impurities can arise from starting materials, side reactions, or degradation.

• Residual Starting Materials: Unreacted starting materials used in the synthesis.

• Related Amides: N-methylacetamide (NMA) is a known metabolite and potential impurity.[10]

• Degradation Products: DMAA can undergo hydrolysis, especially under acidic conditions.[19] The primary degradation pathway would likely lead to dimethylamine and acetic acid.

Experimental Protocols & Data

This section provides example methodologies and performance data compiled from various sources.

Table 1: Example HPLC Method Parameters for Amide Analysis

Parameter	Condition	Source(s)
Column	Kinetex EVO C18 (100 mm x 2.1 mm, 2.6 µm)	[10][20]
Mobile Phase	Isocratic: 30% Methanol, 70% Water with 0.1% Formic Acid	[10][20]
Flow Rate	0.2 mL/min	[10][20]
Injection Volume	1 - 5 µL	[10][16][20]
Column Temperature	40 °C
Detector	UV (Diode Array Detector) or Mass Spectrometry (MS)	[11][20]

Table 2: Example GC-MS Method Parameters for Amide Analysis

Parameter	Condition	Source(s)
Column	DB-5ms or similar non-polar column	[4]
Carrier Gas	Helium
Injection Mode	Split/Splitless	[4]
Oven Program	50°C for 2 min, ramp to 150°C at 10°C/min, then to 250°C at 20°C/min, hold for 2 min	[18]
Detector	Mass Spectrometer (MS)	[15]
MS Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	[7][15]

Table 3: Method Performance Data from Literature

Analyte / Method	Linearity (r² or R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Source(s)
DMAA & NMA / HPLC-MS	> 0.999	1 µg/L	1 µg/L	[10][20]
DMAA & Metabolites / LC-MS/MS	≥ 0.999	0.02 - 0.05 mg/L	Not specified	[16]
DMAA, DMF, NMP / RP-HPLC	> 0.9999	1.1 - 2.8 mg/kg	Not specified	[11]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. it.restek.com [it.restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous determination of N,N-dimethylformamide, N,N-dimethylacetamide and N-methyl-2-pyrrolidone in textiles by RP-HPLC - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. N,N-Dimethylacetamide, HPLC Grade, 99.5+% 1 L | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 13. N,N-二甲基乙酰胺 for headspace gas chromatography SupraSolv® | Sigma-Aldrich [sigmaaldrich.com]
• 14. organomation.com [organomation.com]
• 15. shimadzu.com [shimadzu.com]
• 16. researchgate.net [researchgate.net]
• 17. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up N,N-Dimethylacetoacetamide Production

Welcome to the technical support center for the production of N,N-Dimethylacetoacetamide (DMAA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges encountered during the scale-up of DMAA synthesis. Below, you will find troubleshooting guides and frequently asked questions to assist in your experimental and manufacturing processes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for producing N,N-Dimethylacetoacetamide on a large scale?

A1: The most prevalent industrial synthesis of N,N-Dimethylacetoacetamide involves the reaction of dimethylamine with diketene or an acetic acid derivative. A common laboratory and scalable method is the reaction of dimethylamine with diketene acetone adduct. Another approach involves the reaction of dimethylamine with acetic acid or acetic anhydride at elevated temperatures and pressures. While cost-effective, the direct reaction with acetic acid requires more stringent conditions.

Q2: What are the primary safety concerns when scaling up N,N-Dimethylacetoacetamide production?

A2: The primary safety concern is managing the exothermic nature of the reaction between dimethylamine and diketene or its derivatives. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. This can lead to a rapid increase in temperature and pressure, potentially causing a runaway reaction. It is crucial to have a robust cooling system and a well-defined plan for controlling the exotherm. Handling of raw materials like dimethylamine, which is a flammable and toxic gas, also requires stringent safety protocols.

Q3: How can I minimize the formation of impurities during scale-up?

A3: Impurity formation can be minimized by maintaining strict control over reaction parameters. Key strategies include:

• Temperature Control: Poor heat dissipation can lead to side reactions. Maintaining a consistent and controlled temperature is crucial.

• Controlled Reagent Addition: Slow, subsurface addition of the more reactive reagent (e.g., diketene adduct) to a well-stirred solution of the other reactant (dimethylamine) helps to dissipate heat and prevent localized high concentrations.

• Anhydrous Conditions: The presence of water can lead to the hydrolysis of reactants and intermediates, forming impurities like acetic acid. Ensure all solvents and reagents are anhydrous.

Q4: What are the most effective methods for purifying N,N-Dimethylacetoacetamide at an industrial scale?

A4: Fractional distillation is the most common and effective method for purifying N,N-Dimethylacetoacetamide on a large scale. This technique is particularly useful for separating DMAA from unreacted starting materials, byproducts, and residual solvents. For impurities like acetic acid, which can form an azeotrope with DMAA, a multi-stage distillation process or neutralization with a base like potassium hydroxide followed by phase separation and distillation may be necessary.

Troubleshooting Guides

Issue 1: Low Product Yield

Symptom: The isolated yield of N,N-Dimethylacetoacetamide is significantly lower than expected based on laboratory-scale experiments.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction progress using analytical techniques like GC or HPLC. - Ensure the reaction is allowed to proceed for a sufficient amount of time. At a larger scale, reaction times may need to be extended. - Verify the quality and stoichiometry of the reactants.
Side Reactions	- Review the temperature profile of the reaction. Hot spots due to inefficient mixing or cooling can promote side reactions. - Optimize the rate of addition of the limiting reagent to maintain better temperature control.
Mechanical Losses	- Evaluate product loss during transfers between vessels, filtration, and distillation. - Ensure equipment is appropriately sized and designed to minimize hold-up volume.
Hydrolysis	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen) to prevent moisture from the air from entering the reactor.

Issue 2: Product Discoloration

Symptom: The final N,N-Dimethylacetoacetamide product is yellow or brown, not colorless to pale yellow.

Potential Cause	Troubleshooting Steps
Thermal Decomposition	- High temperatures during the reaction or purification can lead to product degradation and color formation. - Lower the reaction temperature if possible, and use vacuum distillation to reduce the boiling point during purification.
Impurities	- Certain impurities can cause discoloration. Identify the impurities using techniques like GC-MS or NMR. - Improve the purification process to remove these color-forming impurities.
Oxygen Exposure	- Exposure to air at elevated temperatures can cause oxidation and color formation. - Handle the product under an inert atmosphere, especially during distillation and storage.

Issue 3: Uncontrolled Exotherm

Symptom: A rapid and difficult-to-control increase in reaction temperature.

Potential Cause	Troubleshooting Steps
Poor Heat Dissipation	- The surface-area-to-volume ratio decreases on scale-up, leading to less efficient heat removal. - Ensure the reactor's cooling system is adequate for the heat load of the reaction. - Consider using a jacketed reactor with a reliable temperature control system.
Rapid Reagent Addition	- Adding a reactant too quickly can generate heat faster than it can be removed. - Slow down the addition rate and monitor the internal temperature closely.
Insufficient Mixing	- Poor agitation can lead to localized hot spots where the reaction rate accelerates. - Ensure the agitator speed and design are sufficient to maintain a homogeneous mixture.

Experimental Protocols

Laboratory-Scale Synthesis of N,N-Dimethylacetoacetamide

This protocol describes a typical lab-scale synthesis for reference.

• Reaction Setup: In a well-ventilated fume hood, dissolve dimethylamine (2.0 M solution in a suitable solvent) in toluene in a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagent Addition: Gradually add diketene acetone adduct dropwise to the dimethylamine solution over a period of 5-10 minutes while stirring.

• Initial Reaction: Stir the reaction mixture at room temperature for 15-20 minutes.

• Reflux: Heat the mixture to reflux and maintain for 12 hours.

• Workup: After cooling to room temperature, remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash chromatography or distillation to obtain pure N,N-Dimethylacetoacetamide.[1]

Data Presentation

Table 1: Comparison of Key Parameters in Lab-Scale vs. Scaled-Up Production

Parameter	Lab-Scale (100 mL)	Pilot-Scale (100 L)	Challenges in Scale-Up
Reaction Time	2-4 hours	8-12 hours	Slower heat and mass transfer at larger volumes can necessitate longer reaction times.
Max Internal Temp.	25°C (easily controlled)	40°C (potential for hot spots)	Inefficient heat dissipation can lead to temperature gradients and side reactions.
Yield (Isolated)	~90%	~75-85%	Increased potential for mechanical losses during transfers and workup.
Purity (by GC)	>99%	97-99%	Higher likelihood of impurities due to temperature fluctuations and longer reaction times.
Key Impurity (Acetic Acid)	<0.1%	0.5-1.5%	Increased potential for hydrolysis if anhydrous conditions are not strictly maintained.

Visualizations

Caption: Logical workflow for scaling up N,N-Dimethylacetoacetamide production.

Caption: Troubleshooting logic for addressing low yield during scale-up.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to N,N-Dimethylacetoacetamide (DMAA) and Dimethylformamide (DMF) as Polar Aprotic Solvents

In the landscape of polar aprotic solvents, Dimethylformamide (DMF) has long been a staple for a wide array of chemical reactions and formulations. However, growing concerns over its toxicity and environmental impact have spurred the search for safer, high-performance alternatives. N,N-Dimethylacetoacetamide (DMAA), a structurally similar solvent, has emerged as a promising candidate, offering comparable performance with a more favorable safety profile. This guide provides an objective, data-driven comparison of DMAA and DMF for researchers, scientists, and professionals in drug development.

Physicochemical Properties: A Head-to-Head Comparison

The selection of an appropriate solvent is paramount to the success of a chemical synthesis or formulation. The following table summarizes the key physicochemical properties of DMAA and DMF, providing a foundation for understanding their respective behaviors and applications.

Property	N,N-Dimethylacetoacetamide (DMAA)	Dimethylformamide (DMF)
CAS Number	2044-64-6	68-12-2
Molecular Formula	C6H11NO2	C3H7NO
Molecular Weight ( g/mol )	129.16	73.09
Boiling Point (°C)	185-186	153
Melting Point (°C)	-25	-61
Density (g/mL at 20°C)	0.998	0.944
Viscosity (cP at 25°C)	2.1	0.8
Dipole Moment (Debye)	3.8	3.83
Dielectric Constant	37.8	36.7

Performance in Chemical Synthesis: Case Studies

The choice of solvent can significantly influence reaction kinetics, yield, and purity. Below, we examine the performance of DMAA and DMF in key synthetic applications.

Peptide Synthesis

Both DMAA and DMF are effective solvents for solid-phase peptide synthesis (SPPS), a cornerstone of drug discovery. Their high polarity and ability to solvate growing peptide chains are crucial for successful synthesis.

Experimental Protocol: Comparative Study of DMAA and DMF in Solid-Phase Peptide Synthesis

Objective: To evaluate the efficacy of DMAA as a replacement for DMF in the synthesis of a model peptide.

Materials:

• Fmoc-protected amino acids

• Rink Amide MBHA resin

• Coupling agents (e.g., HBTU, DIC)

• Bases (e.g., DIPEA)

• Deprotection agent (20% piperidine in either DMAA or DMF)

• Cleavage cocktail (e.g., TFA/TIS/H2O)

• Solvents: DMAA, DMF, DCM, Ether

Methodology:

• Resin Swelling: Swell the Rink Amide resin in the respective solvent (DMAA or DMF) for 1 hour.

• Fmoc Deprotection: Treat the resin with 20% piperidine in the corresponding solvent for 20 minutes.

• Washing: Wash the resin thoroughly with the respective solvent.

• Amino Acid Coupling: Dissolve the Fmoc-protected amino acid, coupling agent, and base in the respective solvent and add to the resin. Allow to react for 2 hours.

• Washing: Wash the resin thoroughly with the respective solvent.

• Repeat: Repeat steps 2-5 for each amino acid in the peptide sequence.

• Final Deprotection: Remove the terminal Fmoc group as in step 2.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Analysis: Precipitate the crude peptide in cold ether, and analyze the purity and yield using HPLC and mass spectrometry.

Polymer Chemistry

The synthesis of high-performance polymers often requires solvents with high boiling points and excellent solvating power.

Experimental Protocol: Synthesis of Polyimide in DMAA and DMF

Objective: To compare the synthesis of a polyimide in DMAA and DMF in terms of polymer molecular weight and film-forming properties.

Materials:

• Pyromellitic dianhydride (PMDA)

• 4,4'-Oxydianiline (ODA)

• Solvents: DMAA, DMF

Methodology:

• Monomer Dissolution: In separate reaction vessels, dissolve ODA in DMAA and DMF under a nitrogen atmosphere.

• Polymerization: Slowly add PMDA to each solution while maintaining the temperature at 0-5°C.

• Viscosity Monitoring: Monitor the viscosity of the poly(amic acid) solution until a desired level is reached.

• Film Casting: Cast the poly(amic acid) solutions onto glass plates.

• Thermal Imidization: Cure the films by heating them through a programmed temperature ramp to 300°C to form the polyimide.

• Characterization: Analyze the resulting polyimide films for their mechanical properties, thermal stability (TGA), and molecular weight (GPC).

Visualizing the Workflow: A Generalized Approach

The following diagram illustrates a generalized workflow for comparing the performance of two solvents in a chemical reaction.

Caption: Generalized workflow for solvent performance comparison.

Safety and Environmental Considerations

A critical aspect of solvent selection is the evaluation of its safety and environmental impact.

Parameter	N,N-Dimethylacetoacetamide (DMAA)	Dimethylformamide (DMF)
Hazard Statements (H-phrases)	H312, H332	H312, H332, H360D
Toxicity	Harmful in contact with skin or if inhaled.	Harmful in contact with skin or if inhaled. May damage the unborn child.
Environmental Impact	Readily biodegradable.	Not readily biodegradable.

The most significant differentiator is the reproductive toxicity (H360D) associated with DMF, which is a major driver for its substitution. DMAA, while still requiring careful handling, does not carry this classification, making it a safer alternative from a long-term health perspective.

Signaling Pathway of Solvent-Induced Cellular Response

While not directly a signaling pathway in the classical sense, the following diagram illustrates the logical progression from solvent exposure to potential cellular and organismal effects, highlighting the critical difference in reproductive toxicity.

Caption: Logical flow of solvent exposure to toxicological endpoints.

Conclusion

N,N-Dimethylacetoacetamide presents a compelling case as a viable, and in many respects superior, alternative to Dimethylformamide. With a higher boiling point, comparable solvating power, and a significantly better safety profile, DMAA is well-positioned to replace DMF in a multitude of applications, from peptide synthesis to polymer chemistry. While direct, application-specific validation is always necessary, the data strongly suggests that a transition to DMAA can enhance laboratory safety and reduce environmental impact without compromising chemical performance.

A Comparative Guide to N,N-Dimethylacetoacetamide and Other Acetoacetamide Derivatives for Researchers and Drug Development Professionals

In the landscape of organic synthesis and drug discovery, acetoacetamide derivatives serve as versatile building blocks and intermediates. Their unique chemical architecture, characterized by a reactive β-dicarbonyl system, allows for a diverse range of chemical transformations, making them invaluable synthons for the construction of complex molecular frameworks, particularly in the synthesis of pharmaceuticals and other bioactive compounds.

This guide provides an objective comparison of N,N-Dimethylacetoacetamide (DMAA) with other key acetoacetamide derivatives, namely Acetoacetanilide and N-Methylacetoacetamide. By presenting a side-by-side analysis of their physicochemical properties, performance in key synthetic applications, and detailed experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions in their synthetic endeavors.

Physicochemical Properties: A Quantitative Comparison

The selection of an appropriate acetoacetamide derivative for a specific application is often dictated by its physical and chemical properties. The following table summarizes key quantitative data for N,N-Dimethylacetoacetamide, Acetoacetanilide, and N-Methylacetoacetamide to facilitate a direct comparison.

Property	N,N-Dimethylacetoacetamide	Acetoacetanilide	N-Methylacetoacetamide
CAS Number	2044-64-6	102-01-2	20306-75-6
Molecular Formula	C₆H₁₁NO₂	C₁₀H₁₁NO₂	C₅H₉NO₂
Molecular Weight ( g/mol )	129.16	177.20	115.13
Appearance	Colorless to pale yellow liquid	White crystalline solid	Colorless to yellowish clear liquid
Melting Point (°C)	Not applicable (liquid at room temp.)	83 - 88	~ -3
Boiling Point (°C)	~170	Decomposes	~ 106
Solubility in Water	Soluble	Poorly soluble	Soluble

Performance in Synthetic Applications: A Focus on Heterocyclic Synthesis

Acetoacetamide derivatives are widely employed as key starting materials in various multicomponent reactions for the synthesis of heterocyclic compounds, which form the core of many pharmaceutical agents. While direct, quantitative comparative studies are scarce, the structural differences between DMAA, acetoacetanilide, and N-methylacetoacetamide can influence their reactivity and the properties of the resulting products in these reactions.

Hantzsch Pyridine Synthesis: This reaction involves the condensation of an aldehyde, two equivalents of a β-keto ester (or in this case, a β-ketoamide), and a nitrogen source to form dihydropyridines. The nature of the amide substituent can influence the solubility of the intermediates and the final product, as well as potentially affecting the reaction kinetics. The bulkier phenyl group in acetoacetanilide might introduce steric hindrance compared to the methyl groups in DMAA and N-methylacetoacetamide.

Knorr Pyrazole Synthesis: This synthesis involves the reaction of a β-dicarbonyl compound with a hydrazine derivative to form pyrazoles. The choice of the acetoacetamide derivative can impact the substitution pattern and the overall yield of the pyrazole product. N,N-dialkylacetoacetamides have been shown to be effective in this synthesis.

Biginelli Reaction: This one-pot cyclocondensation reaction of an aldehyde, a β-dicarbonyl compound, and urea or thiourea is a cornerstone for the synthesis of dihydropyrimidinones, a class of compounds with diverse biological activities. The amide functionality of the acetoacetamide derivative is incorporated into the final heterocyclic ring. The substituents on the amide nitrogen can influence the electronic properties of the intermediate and the stability of the final product.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful synthesis. The following sections provide established methods for the preparation of N,N-Dimethylacetoacetamide, Acetoacetanilide, and N-Methylacetoacetamide.

Synthesis of N,N-Dimethylacetoacetamide

Principle: This method describes the reaction of diketene with dimethylamine to yield N,N-Dimethylacetoacetamide.

Materials:

• Dimethylamine (2.0 M solution in toluene)

• Diketene acetone adduct

• Toluene

• Ethyl acetate (for purification)

Procedure:

• In a round-bottom flask, dissolve dimethylamine (5.00 mL, 10.0 mmol, 2.0 eq.) in toluene (15 mL).[1][2]

• Slowly add diketene acetone adduct (0.670 mL, 5.00 mmol, 1.0 eq.) to the solution dropwise over 5 minutes.[1][2]

• Stir the reaction mixture at room temperature for 15 minutes.[1][2]

• Heat the mixture under reflux for 12 hours.[1][2]

• After cooling to room temperature, remove the solvent under reduced pressure.[1][2]

• Purify the crude product by flash chromatography using ethyl acetate as the eluent to obtain pure N,N-dimethyl-3-oxobutanamide.[1][2]

Synthesis of Acetoacetanilide

Principle: This protocol details the synthesis of acetoacetanilide from the reaction of aniline with ethyl acetoacetate.

Materials:

• Ethyl acetoacetate

• Aniline

• 4-Dimethylaminopyridine (DMAP)

• Toluene

• Ethyl acetate (for extraction)

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• To a 25 mL single-neck flask, add ethyl acetoacetate (5.31 mmol), aniline (5.31 mmol), and 4-dimethylaminopyridine (0.531 mmol).[3]

• Add 10-30 mL of toluene to the flask.[3]

• Heat the mixture to reflux with stirring for 20-36 hours. Monitor the reaction progress by thin-layer chromatography (petroleum ether: ethyl acetate = 4:1).[3]

• Once the reaction is complete, cool the mixture and add water.[3]

• Transfer the reaction mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).[3]

• Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous MgSO₄.[3]

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure.[3]

• Purify the crude product by column chromatography (petroleum ether: ethyl acetate = 10:1) to yield acetoacetanilide.[3]

Synthesis of N-Methylacetoacetamide

Principle: This method describes the synthesis of N-Methylacetoacetamide from the reaction of diketene with methylamine.

Materials:

• Diketene

• Methylamine

• Controlled temperature reactor

Procedure:

• The reaction of diketene with methylamine is a common industrial route.[4]

• This reaction is typically performed under controlled temperature conditions to manage its exothermic nature.[4]

• Optimization of reaction conditions is crucial to ensure high yields and purity (≥99.0%) of the final product.[4]

Visualizing Reaction Mechanisms

To further aid in the understanding of the synthetic utility of acetoacetamide derivatives, the following diagrams, generated using Graphviz, illustrate their role in key heterocyclic syntheses.

Caption: Hantzsch Pyridine Synthesis Workflow.

References

• 1. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Biginelli reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to Analytical Methods for Quantifying N,N-Dimethylacetoacetamide Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of N,N-Dimethylacetoacetamide (DMAc) purity. Ensuring the purity of chemical entities is a critical aspect of research, development, and quality control in the pharmaceutical and chemical industries. This document outlines and contrasts the most prevalent and effective techniques: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Introduction

N,N-Dimethylacetoacetamide is a versatile organic solvent and intermediate used in a variety of chemical syntheses. Its purity can significantly impact reaction yields, impurity profiles of final products, and the overall safety and efficacy of pharmaceutical formulations. Therefore, robust and reliable analytical methods for its quantification are paramount. This guide offers a comparative overview of the key performance attributes of GC, HPLC, and qNMR, supported by detailed experimental protocols and data to aid researchers in selecting the most appropriate method for their specific needs.

Comparison of Analytical Methods

The selection of an analytical method for purity determination depends on several factors, including the required accuracy and precision, the nature of potential impurities, available instrumentation, and sample throughput. The following table summarizes the key performance characteristics of Gas Chromatography, High-Performance Liquid Chromatography, and Quantitative NMR for the analysis of N,N-Dimethylacetoacetamide.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)
Principle	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Separation of compounds based on their differential distribution between a liquid mobile phase and a solid stationary phase.	Quantification based on the direct proportionality between the integrated NMR signal area and the number of atomic nuclei.
Typical Purity Assay	≥99.0% to ≥99.9%[1][2]	Typically used for impurity profiling and analysis in formulations.[3][4]	Can provide a highly accurate, absolute purity value without a specific reference standard of the analyte.[5][6]
Selectivity	Excellent for volatile impurities.	High selectivity for a wide range of non-volatile and polar impurities.	Highly specific based on the unique chemical shifts of the analyte and impurities.
Sensitivity	High, with Flame Ionization Detection (FID) being very sensitive to organic compounds.	Good, with UV detection being suitable for chromophoric compounds. DMAc has a UV cutoff around 270 nm.	Generally lower sensitivity compared to chromatographic methods.
Precision	High, with Relative Standard Deviations (RSD) typically <1%.[7]	High, with RSDs typically <2%.[8]	Excellent, with very low RSDs achievable.[5]
Accuracy	High, dependent on the purity of the reference standard.	High, dependent on the purity of the reference standard.	High, as it can be a primary ratio method, traceable to SI units.
Sample Throughput	Moderate, with typical run times of 15-30 minutes.[9]	Moderate, with typical run times of 10-20 minutes.	Can be high, with short acquisition times for simple spectra.
Instrumentation Cost	Moderate	Moderate to High	High
Method Development	Can be complex, requiring optimization of temperature programs and column selection.	Can be complex, requiring optimization of mobile phase composition and column selection.	Relatively straightforward for simple molecules, but requires careful selection of internal standards and experimental parameters.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are synthesized from established methods and can be adapted as a starting point for method development and validation.[7][10][11]

Gas Chromatography (GC-FID) Method

This method is suitable for the routine purity analysis of N,N-Dimethylacetoacetamide and the quantification of volatile impurities.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Capillary Column: e.g., Agilent CP-Sil 5 CB (25 m x 0.25 mm, 1.2 µm film thickness) or similar non-polar column.

Chromatographic Conditions:

• Injector Temperature: 240 °C

• Detector Temperature: 240 °C

• Carrier Gas: Helium at a constant flow rate of 1.3 mL/min.

• Oven Temperature Program:

  • Initial temperature: 105 °C, hold for 1.5 min.

  • Ramp 1: 10 °C/min to 150 °C.

  • Ramp 2: 30 °C/min to 240 °C, hold for 3 min.

• Injection Volume: 1 µL

• Split Ratio: 25:1

Sample Preparation:

• Diluent: 1,3-Dimethyl-2-imidazolidinone (DMI) or another suitable high-boiling solvent.

• Standard Solution: Prepare a stock solution of a certified N,N-Dimethylacetoacetamide reference standard at a concentration of approximately 1.0 mg/mL in the diluent.

• Sample Solution: Accurately weigh approximately 100 mg of the N,N-Dimethylacetoacetamide sample and dissolve it in 100 mL of the diluent to achieve a concentration of 1.0 mg/mL.

Data Analysis: The purity of the N,N-Dimethylacetoacetamide sample is calculated by area normalization, assuming that all impurities have a similar response factor to the main component in the FID. For higher accuracy, a reference standard should be used to calculate the purity based on the peak area ratio.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is effective for the analysis of N,N-Dimethylacetoacetamide and is particularly useful for detecting non-volatile or thermally labile impurities.

Instrumentation:

• HPLC system with a UV detector, binary or quaternary pump, and an autosampler.

• Analytical Column: e.g., Cogent-HPS 5 µm C18 (250 x 4.6 mm) or similar reversed-phase column.[3]

Chromatographic Conditions:

• Mobile Phase: Isocratic mixture of 25 mM sodium phosphate buffer (pH 3) and acetonitrile (97.5:2.5 v/v).[3]

• Flow Rate: 1.0 mL/min[3]

• Column Temperature: Ambient

• Detection Wavelength: 195 nm[3]

• Injection Volume: 10 µL

Sample Preparation:

• Diluent: Water or mobile phase.

• Standard Solution: Prepare a stock solution of a certified N,N-Dimethylacetoacetamide reference standard at a concentration of approximately 1.0 mg/mL in the diluent.

• Sample Solution: Accurately weigh approximately 100 mg of the N,N-Dimethylacetoacetamide sample and dissolve it in 100 mL of the diluent to achieve a concentration of 1.0 mg/mL.

Data Analysis: Purity is determined by comparing the peak area of the N,N-Dimethylacetoacetamide in the sample solution to that of the reference standard solution. Impurities can be quantified based on their relative peak areas.

Quantitative NMR (qNMR) Method

qNMR is a powerful technique for determining the absolute purity of a substance without the need for a specific reference standard of the analyte itself. An internal standard with a known purity is used for quantification.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Experimental Parameters:

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: A certified reference material with a known purity and signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Relaxation Delay (d1): A sufficiently long delay to ensure complete relaxation of all relevant nuclei (typically 5 times the longest T1 value).

• Pulse Angle: 90°

• Number of Scans: Sufficient to achieve an adequate signal-to-noise ratio (e.g., 8 or 16).

Sample Preparation:

• Accurately weigh a specific amount of the N,N-Dimethylacetoacetamide sample into an NMR tube.

• Accurately weigh a specific amount of the internal standard and add it to the same NMR tube.

• Add the deuterated solvent to dissolve both the sample and the internal standard completely.

Data Analysis: The purity of N,N-Dimethylacetoacetamide is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS * 100

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• analyte = N,N-Dimethylacetoacetamide

• IS = Internal Standard

Visualization of Analytical Workflows

To better illustrate the processes involved in purity determination, the following diagrams, generated using the DOT language, depict the general workflow for each analytical method.

General workflow for GC purity analysis.

General workflow for HPLC purity analysis.

General workflow for qNMR purity analysis.

Conclusion

The choice of an analytical method for determining the purity of N,N-Dimethylacetoacetamide requires careful consideration of the specific analytical needs. Gas Chromatography is a robust and widely used technique, particularly for volatile impurities. High-Performance Liquid Chromatography offers excellent selectivity for a broad range of impurities, including non-volatile and polar compounds. Quantitative NMR stands out as a primary method that can provide highly accurate and absolute purity values without the need for a specific analyte reference standard. By understanding the principles, advantages, and practical considerations of each method presented in this guide, researchers, scientists, and drug development professionals can make informed decisions to ensure the quality and integrity of their work.

References

• 1. N,N-Dimethylacetamide (BP, Ph. Eur.) pure, pharma grade [itwreagents.com]
• 2. N,N-Dimethylacetamide for UV, IR, HPLC [itwreagents.com]
• 3. An HPLC-UV method for determining plasma dimethylacetamide concentrations in patients receiving intravenous busulfan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. demarcheiso17025.com [demarcheiso17025.com]
• 8. researchgate.net [researchgate.net]
• 9. Method for determining residual N,N-dimethylacetamide solvent in bulk drug (2017) | Xu Xianying | 1 Citations [scispace.com]
• 10. wjarr.com [wjarr.com]
• 11. 7. Validation of analytical methods [eurachem.org]

The Role of N,N-Dimethylacetoacetamide in Reaction Mechanisms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylacetoacetamide (DMAA) is a versatile organic compound that finds significant application as a co-promoter in the curing of unsaturated polyester resins and as a polar aprotic solvent in various organic syntheses. This guide provides a comparative analysis of DMAA's performance in its primary role as a curing accelerator and explores its function in other reaction mechanisms.

Co-promoter in Unsaturated Polyester Resin (UPR) Curing

DMAA is widely utilized as a co-promoter, alongside metal salts like cobalt naphthenate, to accelerate the free-radical polymerization process in the curing of unsaturated polyester resins. Its primary function is to enhance the decomposition of the initiator, typically a peroxide such as methyl ethyl ketone peroxide (MEKP), leading to a faster cure time.

Performance Comparison: DMAA vs. Alternative Co-promoters

Parameter	N,N-Dimethylacetoacetamide (DMAA)	N,N-Dimethylaniline (DMA)	Other Alternatives (e.g., other tertiary amines, acetoacetates)
Curing Speed	Accelerates cure time effectively.	Known for providing a fast cure.	Varies depending on the specific compound.
Color Generation	Low color-generating properties, making it suitable for color-sensitive applications like gel coats.[1][2][3]	Can contribute to yellowing of the final cured resin.	Color generation varies.
Exotherm Control	Can be used to accelerate the reaction without significantly increasing the peak exotherm.[4]	Tends to increase the peak exotherm.[4]	Effect on exotherm is compound-specific.
Viscosity & Tg	Can lower resin viscosity and the glass transition temperature (Tg) of the polymer.[1][2]	Less commonly cited for these effects.	Can be selected to modify these properties.

Key Insights:

• DMAA is a highly effective co-promoter for accelerating the curing of unsaturated polyester resins.[1]

• A significant advantage of DMAA is its low color generation, which is crucial for applications where the final appearance of the cured product is important.[1][2][3]

• DMAA can offer a balance between accelerating the cure rate and controlling the exothermic reaction, which is important for preventing stress and cracking in the final product.[4]

• Like other acetoacetate-based co-promoters, DMAA can also influence the physical properties of the resin, such as viscosity and glass transition temperature.[1][2]

Experimental Protocol: Comparative Analysis of Co-promoters in UPR Curing using Differential Scanning Calorimetry (DSC)

This protocol outlines a method for comparing the performance of DMAA with other co-promoters in the curing of an unsaturated polyester resin.

Objective: To quantitatively compare the effect of different co-promoters (DMAA, DMA, etc.) on the curing kinetics of an unsaturated polyester resin.

Materials:

• Unsaturated Polyester Resin (specific type to be documented)

• Styrene (as reactive diluent, if not already in the resin)

• Initiator: Methyl Ethyl Ketone Peroxide (MEKP)

• Primary Promoter: Cobalt Naphthenate (or other suitable metal salt)

• Co-promoters to be tested: N,N-Dimethylacetoacetamide (DMAA), N,N-Dimethylaniline (DMA), and other selected alternatives.

• Differential Scanning Calorimeter (DSC) with hermetic aluminum pans.

• Micropipettes and analytical balance.

Procedure:

• Sample Preparation:

  • For each co-promoter to be tested, prepare a resin mixture. A typical formulation might be:

    • Unsaturated Polyester Resin: 100 parts by weight

    • Cobalt Naphthenate (e.g., 6% solution): 0.2 parts by weight

    • Co-promoter (DMAA, DMA, etc.): 0.1 - 0.5 parts by weight (use the same concentration for all co-promoters to ensure a fair comparison)

    • MEKP (e.g., 9% active oxygen): 1.5 parts by weight

  • Accurately weigh the resin, primary promoter, and co-promoter into a small disposable cup and mix thoroughly.

  • Just before the DSC analysis, add the initiator (MEKP) and mix vigorously for a short, standardized time (e.g., 30 seconds).

• DSC Analysis:

  • Immediately after mixing, accurately weigh 5-10 mg of the reactive mixture into a hermetic aluminum DSC pan and seal it.

  • Place the sealed pan in the DSC cell. An empty sealed pan should be used as a reference.

  • Perform the analysis under a nitrogen atmosphere.

  • Isothermal Scan:

    • Rapidly heat the sample to the desired isothermal curing temperature (e.g., 25°C, 40°C).

    • Hold the sample at this temperature and record the heat flow as a function of time until the reaction exotherm is complete (i.e., the heat flow returns to the baseline).

  • Dynamic Scan (for total heat of reaction):

    • Heat a separate, freshly prepared sample from a low temperature (e.g., 0°C) to a high temperature (e.g., 200°C) at a constant heating rate (e.g., 10°C/min) to determine the total heat of reaction (ΔH_total).

• Data Analysis:

  • From the isothermal DSC curve, determine the following for each co-promoter:

    • Gel Time: Often taken as the time to the onset of the exothermic peak.

    • Time to Peak Exotherm: The time at which the maximum rate of heat evolution occurs.

    • Peak Exotherm Temperature: The maximum temperature reached during the exothermic reaction (for dynamic scans).

    • Total Cure Time: The time required for the exothermic reaction to complete.

  • Calculate the degree of cure (α) as a function of time from the isothermal data by dividing the partial heat of reaction at a given time (ΔH_t) by the total heat of reaction (ΔH_total) obtained from the dynamic scan.

  • Plot the degree of cure versus time for each co-promoter to compare the curing profiles.

Expected Outcome: The experiment will generate quantitative data on the gel time, peak exotherm, and cure time for each co-promoter, allowing for a direct comparison of their performance. This data can be presented in a table for easy interpretation.

Role of DMAA in Other Reaction Mechanisms

Beyond its well-documented role in polyester curing, N,N-Dimethylacetoacetamide's chemical structure lends itself to other applications in organic synthesis, primarily as a polar aprotic solvent.

General Solvent Properties

As a polar aprotic solvent, DMAA can solvate cations well while leaving anions relatively unsolvated and therefore more reactive. This property is beneficial for reactions involving strong bases and nucleophiles. It is miscible with water and many organic solvents.

Potential Applications in Synthesis (Qualitative)

While specific, high-yield examples with detailed comparative data are scarce in readily available literature, DMAA's properties suggest its potential utility in reactions such as:

• Nucleophilic Substitution Reactions: Its ability to dissolve a wide range of organic and inorganic compounds and its high boiling point make it a suitable medium for various substitution reactions.

• Condensation Reactions: DMAA can act as a solvent in condensation reactions. However, for reactions like the Claisen condensation, stronger bases and other aprotic solvents like THF or DMF are more commonly cited.

• Palladium-Catalyzed Cross-Coupling Reactions: Polar aprotic solvents are frequently used in palladium-catalyzed reactions such as Suzuki and Heck couplings. The choice of solvent can significantly influence the reaction's efficiency and selectivity. While DMAA is not the most common solvent for these reactions, its properties are similar to other amide solvents like DMF and DMAc that are often employed.

Comparison with Other Polar Aprotic Solvents:

Solvent	Dielectric Constant (approx.)	Boiling Point (°C)	Key Features
N,N-Dimethylacetoacetamide (DMAA)	~32	~185	High boiling point, good solvent for polymers.
N,N-Dimethylformamide (DMF)	37	153	Widely used, versatile solvent.
N,N-Dimethylacetamide (DMAc)	38	165	Good solvent for polymers, similar to DMF.
Dimethyl Sulfoxide (DMSO)	47	189	Highly polar, strong solvating power.
Acetonitrile (MeCN)	37.5	82	Lower boiling point, common in HPLC and for reactions at moderate temperatures.

Summary:

While DMAA's role as a co-promoter in the curing of unsaturated polyester resins is well-established and its advantages in terms of low color formation are clear, its application in other specific reaction mechanisms as a solvent or reagent is less documented with comparative performance data. Further research and publication of case studies would be beneficial to fully elucidate its potential in a wider range of organic syntheses.

Visualizations

Experimental Workflow: Comparative DSC Analysis of UPR Co-promoters

Caption: Workflow for comparing UPR co-promoters using DSC.

Logical Relationship: Factors Influencing UPR Curing Profile

Caption: Key factors influencing the curing profile of UPR.

References

• 1. A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis Method of N,N-dimethylacetoacetamide_Chemicalbook [chemicalbook.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]

A Comparative Analysis of N,N-Dimethylacetoacetamide and N,N-Dimethylformamide in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, affecting yield, purity, and reaction kinetics. Among the class of polar aprotic solvents, N,N-Dimethylformamide (DMF) has long been a ubiquitous choice due to its excellent solvating power for a wide range of organic and inorganic compounds. However, growing concerns over its reproductive toxicity and other health hazards have prompted the scientific community to seek safer, yet equally effective, alternatives. One such promising alternative is N,N-Dimethylacetoacetamide (DMAA), a structurally related amide solvent. This guide provides an objective, data-supported comparison of N,N-Dimethylacetoacetamide (DMAA) and N,N-Dimethylformamide (DMF) to aid researchers in making informed decisions for their synthetic applications.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physical and chemical properties of a solvent is paramount in predicting its behavior in a reaction. Both DMAA and DMF are colorless, high-boiling, water-miscible liquids. DMAA, however, possesses a higher boiling point and flash point, which can be advantageous for reactions requiring elevated temperatures.

Property	N,N-Dimethylacetoacetamide (DMAA)	N,N-Dimethylformamide (DMF)
Molecular Formula	C₆H₁₁NO₂	C₃H₇NO
Molecular Weight	129.16 g/mol	73.09 g/mol
Boiling Point	178-182 °C	153 °C
Melting Point	-20 °C	-61 °C
Density	~1.02 g/cm³ at 20 °C	~0.950 g/cm³ at 20 °C
Flash Point	122 °C (closed cup)	58 °C (closed cup)
Solubility in Water	Miscible	Miscible
Appearance	Colorless to yellow liquid	Colorless liquid

Performance in Synthesis: Beyond a Simple Solvent

Both DMAA and DMF are classified as polar aprotic solvents, which excel at solvating cations while leaving anions relatively un-solvated. This property enhances the nucleophilicity of anionic reagents, thereby accelerating the rate of reactions such as nucleophilic substitutions (e.g., SN2 reactions).

While both solvents are versatile, their utility extends beyond simply dissolving reactants. They can also act as reagents and catalysts in various transformations. For instance, DMF is a key component in the Vilsmeier-Haack reaction for formylating aromatic compounds. Both DMAA and DMF can serve as a source of various building blocks, donating their own atoms to the synthesis of a variety of compounds.

A review of recent literature highlights instances where the choice between DMAA and DMF can significantly impact the reaction outcome. In a copper-catalyzed domino reaction of aryl halides with sodium azide as the nitrogen source, DMAA was found to be superior to DMF in delivering the required CH fragment. Conversely, in other reactions, such as the formation of methylene-bridged bis-1,3-dicarbonyl compounds, the use of DMAA was reported to be less efficient than DMF. These examples underscore the importance of empirical evaluation of the solvent for each specific application.

Caption: A logical diagram illustrating the key comparative properties of DMAA and DMF.

Toxicity and Safety Profile

A significant driver for seeking alternatives to DMF is its toxicity profile. DMF is classified as a substance that may damage the unborn child (H360D) and is known to be hepatotoxic. In contrast, while still requiring careful handling, DMAA is generally considered to be less toxic. The table below summarizes some of the available toxicity data.

Toxicity Metric	N,N-Dimethylacetoacetamide (DMAA)	N,N-Dimethylformamide (DMF)
Oral LD₅₀ (rat)	4,930 - 5,809 mg/kg	2,000 - 7,600 mg/kg
Inhalation LC₅₀ (rat, 1 hr)	> 2,475 ppm	~9,400 mg/m³ (2 hr, mouse)
Primary Target Organ	Liver, Testes (in rats)	Liver
Reproductive Toxicity	Suspected	Known (H360D)
(Note: Toxicity data can vary between studies and species. The values presented are for general comparison.)

Experimental Protocols: A General Framework for Solvent Comparison

While specific, direct comparative studies with detailed protocols are not abundant in the literature, a general experimental workflow can be established to evaluate the efficacy of DMAA as a replacement for DMF in a given reaction. The following protocol outlines a representative procedure for a nucleophilic aromatic substitution (SNAr) reaction.

Objective: To compare the performance of DMAA and DMF as solvents in the SNAr reaction between 1-chloro-2,4-dinitrobenzene and aniline to form 2,4-dinitro-N-phenylaniline.

Materials:

• 1-chloro-2,4-dinitrobenzene

• Aniline

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylacetoacetamide (DMAA), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) plates and developing chamber

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) for quantitative analysis

Procedure:

• Reaction Setup (Parallel Reactions):

  • Set up two identical round-bottom flasks equipped with magnetic stir bars and reflux condensers.

  • To Flask A, add 1-chloro-2,4-dinitrobenzene (1.0 mmol), aniline (1.1 mmol), and potassium carbonate (1.5 mmol). Add 10 mL of anhydrous DMAA.

  • To Flask B, add 1-chloro-2,4-dinitrobenzene (1.0 mmol), aniline (1.1 mmol), and potassium carbonate (1.5 mmol). Add 10 mL of anhydrous DMF.

• Reaction Monitoring:

  • Stir both reaction mixtures at 80 °C.

  • Monitor the progress of the reactions by TLC at regular intervals (e.g., every 30 minutes). Use a suitable eluent system (e.g., 4:1 hexane:ethyl acetate).

• Work-up:

  • Once the reactions are complete (as indicated by TLC), cool the mixtures to room temperature.

  • Pour each reaction mixture into a separatory funnel containing 50 mL of water.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers for each reaction, wash with brine (2 x 30 mL), and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Analysis and Comparison:

  • Determine the yield of the crude product for each reaction.

  • Analyze the purity of the crude products by HPLC or GC.

  • If necessary, purify the products by column chromatography to determine the isolated yield.

  • Compare the reaction times, yields, and purity of the product obtained in DMAA versus DMF.

Caption: A flowchart outlining a general experimental workflow for comparing the performance of DMAA and DMF.

Role in Reaction Mechanisms: Facilitating Nucleophilic Attack

The efficacy of polar aprotic solvents like DMAA and DMF in promoting SN2 reactions stems from their ability to solvate the counter-ion of the nucleophile, leaving the nucleophile itself "naked" and more reactive. The diagram below illustrates this concept for a generic SN2 reaction.

Caption: A diagram illustrating how polar aprotic solvents like DMAA and DMF enhance nucleophilicity in SN2 reactions.

Conclusion and Recommendations

N,N-Dimethylacetoacetamide (DMAA) presents itself as a viable and, in many respects, superior alternative to N,N-Dimethylformamide (DMF). Its lower toxicity profile, coupled with a higher boiling point and flash point, makes it an attractive option for researchers and drug development professionals seeking to implement greener and safer laboratory practices. While DMF remains a highly effective and widely used solvent, the potential for reproductive toxicity necessitates careful consideration and handling.

The available literature suggests that the performance of DMAA relative to DMF is highly reaction-dependent. Therefore, a direct substitution is not always possible without optimization. It is strongly recommended that researchers conduct small-scale parallel experiments, as outlined in the general protocol above, to validate the suitability of DMAA for their specific synthetic transformations. By systematically evaluating reaction outcomes, the scientific community can build a more comprehensive understanding of the scope and limitations of DMAA as a green solvent alternative, paving the way for safer and more sustainable chemical synthesis.

Navigating Cross-Reactivity: A Comparative Guide on N,N-Dimethylacetoacetamide and Structural Analogs

Distinguishing Between N,N-Dimethylacetoacetamide and 1,3-Dimethylamylamine

It is crucial to differentiate between two compounds that share the acronym DMAA:

• N,N-Dimethylacetoacetamide (CAS 2044-64-6): This compound is a solvent and a chemical intermediate used in the synthesis of polymers and agrochemicals.[1][2] Its chemical formula is C₆H₁₁NO₂.[1]

• 1,3-Dimethylamylamine (also known as Methylhexanamine): This compound was formerly used as a nasal decongestant and has been included in dietary supplements.[3] It is structurally similar to amphetamines and is known to cause false-positive results in immunoassays for these substances.[3][4][5]

This guide will focus on the well-documented cross-reactivity of 1,3-Dimethylamylamine as a practical example to inform researchers about the challenges of assay specificity.

Case Study: 1,3-Dimethylamylamine Cross-Reactivity in Amphetamine Immunoassays

Immunoassays are a common screening tool in drug testing. However, their susceptibility to cross-reactivity with structurally related, non-target compounds can lead to false-positive results.[6] The case of 1,3-Dimethylamylamine provides a clear illustration of this phenomenon.

Quantitative Data on Cross-Reactivity

Studies have shown that 1,3-Dimethylamylamine can produce positive results in commercial amphetamine immunoassays. The concentration of the cross-reactant required to elicit a positive result is a key measure of the assay's specificity.

Cross-Reactant	Immunoassay Kit(s)	Concentration Leading to False-Positive	Reference
1,3-Dimethylamylamine	Two separate commercial immunoassay kits	Approximately 6.0 mg/L	[3][5]

Note: In one study, 92.3% of urine samples that screened positive for amphetamines with two different immunoassays but were negative by confirmatory GC-MS analysis were found to contain 1,3-Dimethylamylamine.[3][5]

Experimental Protocols

To mitigate the risk of false-positive results due to cross-reactivity, a two-step process involving an initial immunoassay screen followed by a more specific confirmatory test is standard practice.

Immunoassay Screening Protocol (General)

• Sample Collection: Urine samples are collected from subjects.

• Assay Principle: The immunoassay is based on the principle of competitive binding, where the drug or its metabolite in the sample competes with a drug-enzyme conjugate for a limited number of antibody binding sites.

• Procedure: The urine sample is mixed with the antibody and the drug-enzyme conjugate.

• Signal Detection: The enzyme activity is measured, which is inversely proportional to the concentration of the drug in the sample. A result above a predetermined cutoff value is considered a presumptive positive.

Confirmatory Analysis Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method used to confirm the presence of a specific compound and differentiate it from cross-reacting substances.[4][5]

• Sample Preparation: Urine samples, including calibrators and controls, are often prepared using protein precipitation. For example, 300 µL of acetonitrile can be added to 100 µL of the sample to precipitate proteins.[7] The mixture is vortexed and centrifuged, and the supernatant is transferred and dried under nitrogen. The residue is then reconstituted in the mobile phase.[7]

• Chromatographic Separation: The prepared sample is injected into a liquid chromatograph. A C18 reversed-phase column is commonly used to separate the analytes based on their physicochemical properties.[7][8] A gradient elution with a mobile phase consisting of aqueous formic acid and an organic solvent like acetonitrile is typically employed.[7]

• Mass Spectrometric Detection: The separated compounds are introduced into a tandem mass spectrometer. The molecules are ionized (e.g., using electrospray ionization), and specific precursor ions are selected and fragmented.[7] The resulting product ions are detected, providing a highly specific "fingerprint" for the target analyte, thus distinguishing it from any cross-reacting compounds.[4][5]

Visualizing Workflows and Pathways

To further clarify the processes involved in assessing cross-reactivity, the following diagrams are provided.

Caption: Workflow for drug testing, from initial immunoassay screening to confirmatory analysis to identify true positives and false positives due to cross-reactivity.

Caption: Diagram illustrating the mechanism of cross-reactivity in a competitive immunoassay, where a non-target compound competes with the target and labeled drug for antibody binding sites.

References

• 1. Buy N,N-Dimethylacetoacetamide (EVT-295773) | 2044-64-6 [evitachem.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. progressivediagnostics.com.au [progressivediagnostics.com.au]
• 5. Dimethylamylamine: a drug causing positive immunoassay results for amphetamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Benchmarking N,N-Dimethylacetoacetamide: A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the selection of an appropriate solvent is a critical decision that can significantly impact reaction kinetics, product yield, purity, and the overall efficiency of a synthetic process. N,N-Dimethylacetoacetamide (DMAA) is a polar aprotic solvent that offers a unique combination of properties, positioning it as a viable alternative to commonly used solvents such as N,N-Dimethylformamide (DMF) and N,N-Dimethylacetamide (DMAc). This guide provides an objective comparison of DMAA's performance against these industry standards, supported by available data and detailed experimental protocols to aid researchers, scientists, and drug development professionals in making informed solvent selections.

Physical and Chemical Properties: A Head-to-Head Comparison

A fundamental understanding of a solvent's physical and chemical properties is the first step in assessing its suitability for a particular application. The following table summarizes the key properties of N,N-Dimethylacetoacetamide, N,N-Dimethylacetamide, and N,N-Dimethylformamide.

Property	N,N-Dimethylacetoacetamide (DMAA)	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)
Molecular Formula	C₆H₁₁NO₂	C₄H₉NO	C₃H₇NO
Molecular Weight ( g/mol )	129.16	87.12	73.09
Boiling Point (°C)	~185	165	153
Melting Point (°C)	-25	-20	-61
Density (g/mL at 25°C)	~1.02	0.937	0.944
Flash Point (°C)	77	63	58
Dipole Moment (Debye)	~3.8	~3.8	~3.8
Dielectric Constant	No Data Available	37.8	36.7

Performance Benchmarking: Solubility, Reaction Kinetics, and Peptide Synthesis

The performance of a solvent is best evaluated in the context of specific applications. This section compares DMAA with DMAc and DMF in three critical areas: solubility of active pharmaceutical ingredients (APIs), influence on reaction kinetics, and efficiency in peptide synthesis.

Active Pharmaceutical Ingredient (API) Solubility

Solvent	Solubility of Ibuprofen (mg/mL)
N,N-Dimethylacetoacetamide (DMAA)	Data not available
N,N-Dimethylacetamide (DMAc)	~50[1]
N,N-Dimethylformamide (DMF)	~45[2]

Note: The solubility of Ibuprofen in DMAc and DMF is significant, highlighting their effectiveness for this poorly water-soluble drug. Further experimental studies are required to quantify the solubility of various APIs in DMAA for a direct comparison.

Reaction Kinetics: A Focus on S₂ Reactions

Polar aprotic solvents are known to accelerate the rate of bimolecular nucleophilic substitution (S₂ reactions) by solvating cations while leaving the nucleophile relatively "naked" and more reactive.[3][4] The rate of an S₂ reaction is directly proportional to the concentration of both the substrate and the nucleophile (Rate = k[Substrate][Nucleophile]).[4][5][6][7]

While specific kinetic data comparing DMAA directly with DMAc and DMF for a standardized S₂ reaction is limited, the similar polarity and dipole moments of these solvents suggest that DMAA would also be an effective medium for such transformations. It is anticipated that reaction rates in DMAA would be comparable to or potentially influenced by its slightly different steric and electronic properties.

Peptide Synthesis: Yield and Purity

N,N-Dimethylformamide (DMF) has traditionally been the solvent of choice for solid-phase peptide synthesis (SPPS). However, concerns over its toxicity have prompted a search for viable alternatives.[8][9][10] Studies have explored other solvents, including N,N-Dimethylacetamide (DMAc), for their ability to improve coupling efficiency and reduce side reactions.[11]

Although direct comparative studies including DMAA are scarce, its properties as a polar aprotic solvent suggest its potential as a suitable medium for peptide synthesis. Further research is needed to evaluate its impact on peptide yield and purity in comparison to DMF and DMAc.

Experimental Protocols

To facilitate objective benchmarking, the following are detailed methodologies for key experiments.

Determination of API Solubility (Shake-Flask Method)

Objective: To determine the equilibrium solubility of an active pharmaceutical ingredient in N,N-Dimethylacetoacetamide, DMAc, and DMF at a specified temperature.

Materials:

• API powder

• N,N-Dimethylacetoacetamide (high purity)

• N,N-Dimethylacetamide (high purity)

• N,N-Dimethylformamide (high purity)

• Scintillation vials with caps

• Orbital shaker with temperature control

• Analytical balance

• Volumetric flasks

• Pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

Procedure:

• Add an excess amount of the API powder to separate scintillation vials.

• Pipette a known volume (e.g., 5 mL) of DMAA, DMAc, and DMF into their respective vials.

• Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C) and agitation speed.

• Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, stop the shaker and allow the vials to stand undisturbed for at least 4 hours to allow undissolved solids to settle.

• Carefully withdraw a known volume of the supernatant from each vial, ensuring no solid particles are transferred.

• Dilute the collected supernatant with a suitable solvent to a concentration within the calibrated range of the HPLC method.

• Analyze the diluted samples by HPLC to determine the concentration of the dissolved API.

• Calculate the solubility in mg/mL.

Evaluation of Solvent Effects on S₂ Reaction Kinetics

Objective: To compare the reaction rates of a model S₂ reaction in N,N-Dimethylacetoacetamide, DMAc, and DMF.

Model Reaction: Reaction of 1-bromobutane with sodium azide to form 1-azidobutane.

Materials:

• 1-bromobutane

• Sodium azide

• N,N-Dimethylacetoacetamide (anhydrous)

• N,N-Dimethylacetamide (anhydrous)

• N,N-Dimethylformamide (anhydrous)

• Reaction vessel with a stirrer and temperature control

• Gas Chromatography (GC) system with a suitable column and detector

Procedure:

• In a reaction vessel, dissolve a known concentration of sodium azide in the chosen solvent (DMAA, DMAc, or DMF) under an inert atmosphere.

• Bring the solution to the desired reaction temperature (e.g., 50°C).

• Initiate the reaction by adding a known concentration of 1-bromobutane.

• At regular time intervals, withdraw aliquots of the reaction mixture and quench the reaction (e.g., by rapid cooling and dilution).

• Analyze the quenched samples by GC to determine the concentration of the product (1-azidobutane) and the remaining reactant (1-bromobutane).

• Plot the concentration of the product versus time.

• Determine the initial reaction rate from the slope of the curve at t=0.

• Calculate the second-order rate constant (k) using the rate law for an S₂ reaction.

Assessment of Peptide Synthesis Efficiency

Objective: To compare the yield and purity of a model peptide synthesized using N,N-Dimethylacetoacetamide, DMAc, and DMF as the primary solvent in SPPS.

Model Peptide: A simple pentapeptide (e.g., Leu-enkephalin: Tyr-Gly-Gly-Phe-Leu).

Materials:

• Fmoc-protected amino acids

• Rink Amide resin

• Coupling reagents (e.g., HBTU, HOBt)

• Base (e.g., DIPEA)

• Deprotection reagent (e.g., 20% piperidine in the respective solvent)

• N,N-Dimethylacetoacetamide (peptide synthesis grade)

• N,N-Dimethylacetamide (peptide synthesis grade)

• N,N-Dimethylformamide (peptide synthesis grade)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system

• Mass Spectrometer (MS)

Procedure:

• Swell the Rink Amide resin in the respective solvent (DMAA, DMAc, or DMF).

• Perform the solid-phase peptide synthesis cycles, including Fmoc deprotection and amino acid coupling, using the chosen solvent as the wash and reaction solvent.

• After the final amino acid coupling, wash the resin thoroughly.

• Cleave the peptide from the resin using the cleavage cocktail.

• Precipitate the crude peptide in cold diethyl ether, centrifuge, and dry the peptide pellet.

• Determine the crude yield by weight.

• Dissolve a small amount of the crude peptide in a suitable solvent and analyze by RP-HPLC to determine the purity.

• Confirm the identity of the desired peptide using mass spectrometry.

Visualizing Workflows and Relationships

To provide a clearer understanding of the experimental processes and logical connections, the following diagrams are presented using the DOT language.

Caption: Workflow for Determining API Solubility.

Caption: Influence of Polar Aprotic Solvents on an S₂ Reaction Pathway.

Conclusion

N,N-Dimethylacetoacetamide presents itself as a promising alternative to traditional polar aprotic solvents like DMAc and DMF in various pharmaceutical applications. Its higher boiling point and flash point may offer safety and process advantages. While direct, comprehensive comparative data is still emerging, the information available suggests that its performance is likely to be comparable in many scenarios. The provided experimental protocols offer a framework for researchers and drug development professionals to conduct their own head-to-head comparisons, enabling data-driven decisions for solvent selection. As the demand for safer and more efficient processes grows, further investigation into the performance of N,N-Dimethylacetoacetamide is warranted to fully elucidate its potential as a valuable tool in the pharmaceutical industry.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. pharmdguru.com [pharmdguru.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. reddit.com [reddit.com]
• 8. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

A Spectroscopic Showdown: Unveiling the Molecular Nuances of N,N-Dimethylacetoacetamide and Its Analogs

For researchers, scientists, and professionals in drug development, a deep understanding of molecular structure and properties is paramount. This guide provides a comprehensive spectroscopic comparison of N,N-Dimethylacetoacetamide and its key analogues: N,N-Dimethylacetamide, N,N-Diethylacetoacetamide, and Acetoacetamide. By presenting key experimental data in a clear, comparative format, this document aims to facilitate a deeper understanding of the subtle yet significant structural variations within this chemical family.

This comparative analysis delves into the spectroscopic signatures of these compounds, offering insights into how modifications to the N-alkyl and acetyl groups influence their spectral characteristics. The data presented is crucial for compound identification, purity assessment, and understanding intermolecular interactions.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for N,N-Dimethylacetoacetamide and its analogues.

¹H NMR Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the hydrogen atom environments within a molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Compound	Chemical Shift (ppm) & Multiplicity	Assignment
N,N-Dimethylacetoacetamide	2.18 (s, 3H), 2.95 (s, 3H), 3.02 (s, 3H), 3.55 (s, 2H)	CH₃ (acetyl), N-CH₃, N-CH₃, CH₂
N,N-Dimethylacetamide	2.04 (s, 3H), 2.88 (s, 3H), 2.97 (s, 3H)	CH₃ (acetyl), N-CH₃, N-CH₃
N,N-Diethylacetoacetamide	1.12 (t, 6H), 2.18 (s, 3H), 3.32 (q, 4H), 3.52 (s, 2H)	CH₂CH₃ , CH₃ (acetyl), CH₂ CH₃, CH₂
Acetoacetamide	2.20 (s, 3H), 3.45 (s, 2H), 5.5-7.5 (br, 2H)	CH₃, CH₂, NH₂

Infrared (IR) Spectral Data

Infrared (IR) spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers (cm⁻¹).

Compound	Key IR Absorptions (cm⁻¹)	Assignment
N,N-Dimethylacetoacetamide	~1720, ~1645	C=O (keto), C=O (amide)
N,N-Dimethylacetamide	~1647	C=O (amide)
N,N-Diethylacetoacetamide	~1718, ~1645	C=O (keto), C=O (amide)
Acetoacetamide	~3350, ~3180, ~1725, ~1660	N-H stretch, N-H stretch, C=O (keto), C=O (amide I)

Mass Spectrometry (MS) Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule. The mass-to-charge ratio (m/z) of the molecular ion ([M]⁺) is a key identifier.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
N,N-Dimethylacetoacetamide	129.08	86, 72, 43
N,N-Dimethylacetamide	87.07	72, 44, 43
N,N-Diethylacetoacetamide	157.13	114, 100, 43
Acetoacetamide	101.05	59, 43

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H NMR spectra for the structural elucidation of the compounds.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

Sample Preparation:

• Approximately 5-10 mg of the solid or liquid sample was dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

• The solution was then transferred to a 5 mm NMR tube.

• A small amount of tetramethylsilane (TMS) was added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Data Acquisition:

• The NMR tube was placed in the spectrometer's probe.

• The magnetic field was shimmed to achieve homogeneity.

• A standard one-pulse ¹H NMR experiment was performed.

• The free induction decay (FID) signal was acquired and Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum was phase-corrected and the baseline was corrected. Chemical shifts, multiplicities, and integrations were then determined.

Infrared (IR) Spectroscopy

Objective: To identify the characteristic functional groups of the amide and ketone moieties.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation (Liquid Film Method for liquids, KBr Pellet Method for solids):

• Liquid Film: A drop of the liquid sample was placed between two polished potassium bromide (KBr) or sodium chloride (NaCl) salt plates. The plates were gently pressed together to form a thin film.

• KBr Pellet: A small amount of the solid sample (1-2 mg) was ground with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle. The mixture was then pressed into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

• A background spectrum of the empty sample holder (for liquids) or a pure KBr pellet (for solids) was recorded.

• The prepared sample was placed in the spectrometer's sample compartment.

• The infrared spectrum was recorded, typically in the range of 4000-400 cm⁻¹.

• The resulting spectrum displays the percentage of transmittance or absorbance as a function of wavenumber.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and analyze the fragmentation patterns of the compounds.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

Sample Preparation:

• A dilute solution of the sample was prepared in a volatile organic solvent (e.g., methanol or dichloromethane) at a concentration of approximately 1 mg/mL.

• For GC-MS analysis, a small volume (typically 1 µL) of the solution was injected into the gas chromatograph.

Data Acquisition (Electron Ionization - EI):

• The sample was vaporized and introduced into the ion source of the mass spectrometer.

• In the ion source, the sample molecules were bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• The resulting positively charged ions (molecular ion and fragment ions) were accelerated into the mass analyzer.

• The mass analyzer separated the ions based on their mass-to-charge ratio (m/z).

• A detector recorded the abundance of each ion, generating a mass spectrum which is a plot of relative intensity versus m/z.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the spectroscopic comparison of N,N-Dimethylacetoacetamide and its analogues.

Caption: Experimental workflow for spectroscopic comparison.

The Evolving Landscape of Industrial Solvents: A Cost-Benefit Analysis of N,N-Dimethylacetoacetamide

A deep dive into the performance, cost, safety, and environmental impact of N,N-Dimethylacetoacetamide (DMAA) compared to its prevalent alternatives—Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Dimethyl sulfoxide (DMSO)—reveals a nuanced landscape for researchers and drug development professionals. While no single solvent reigns supreme across all applications, DMAA presents a compelling case in specific industrial processes, particularly in polymer synthesis and formulations.

N,N-Dimethylacetoacetamide, a polar aprotic solvent, is gaining traction in various industrial sectors, including the production of polymers, agrochemicals, and pharmaceuticals.[1][2] Its utility as a co-promoter in unsaturated polyester resins is particularly noteworthy, where it contributes to lowering the polymer's glass transition temperature, reducing resin viscosity, and accelerating cure times.[1] This guide provides a comprehensive comparison of DMAA with its main competitors, offering a data-driven analysis to inform solvent selection in industrial and research settings.

Performance Comparison in Industrial Processes

The choice of solvent is critical as it can significantly influence reaction rates, yields, and the properties of the final product. DMAA and its alternatives are often employed in applications requiring high solvency for polymers and as a medium for chemical reactions.

Polymer Synthesis:

In the realm of polymer chemistry, particularly in the production of polyamides and polyacrylonitrile (PAN), all four solvents—DMAA, DMF, NMP, and DMSO—demonstrate high solubility for the polymer chains.[3][4][5] The selection of a specific solvent can, however, impact the final properties of the polymer. For instance, in the synthesis of polyphenylene sulfone (PPSU), samples synthesized in DMAA were observed to be light-colored, whereas those produced in DMSO and NMP were darkened.[6] Furthermore, the melt stability of PPSU was found to be highest when synthesized in DMAA, with a dramatic decrease in melt viscosity observed for the polymer synthesized in DMSO.[6]

While direct quantitative comparisons of polymerization yields are scarce in publicly available literature, the solubility characteristics play a crucial role. For polyamides, studies have shown that they are highly soluble in DMAA (often referred to as DMAc in this context), DMF, NMP, and DMSO.[3][4] Similarly, for polyacrylonitrile, these solvents are all effective, with some studies suggesting that the solubility in aprotic solvents like DMAA, DMF, and DMSO is comparable.[7][8]

Unsaturated Polyester Resins (UPR):

DMAA is widely used as a co-promoter in the production of UPRs.[1][9] It is often supplied as an 80% solution in water for this purpose.[1][10] Its role is to facilitate the polymerization process, modify the molecular structure of the polyester matrix, and enhance performance properties such as cure time, viscosity, durability, and flexibility.[9][11] While DMF, NMP, and DMSO are not typically highlighted for this specific co-promoter application, their strong solvency properties could potentially be utilized in the broader formulation of polyester resins.

Cost-Benefit Analysis

A crucial factor in industrial process design is the cost of raw materials. The prices of these solvents can fluctuate based on market demand, raw material costs, and regional factors. The following table provides an estimated cost comparison based on currently available data. It is important to note that prices are subject to change and may vary based on supplier, purity, and volume.

Solvent	Estimated Price (USD/kg)	Notes
N,N-Dimethylacetoacetamide (DMAA)	3.36 - 13.01	Price can vary significantly based on purity and whether it is sold as a pure substance or an 80% solution.
Dimethylformamide (DMF)	0.56 - 1.76	Prices vary by region, with Northeast Asia generally having lower prices.
N-Methyl-2-pyrrolidone (NMP)	~2.00 - 5.00	Price can be influenced by regulatory pressures due to its toxicity profile.
Dimethyl sulfoxide (DMSO)	1.80 - 2.50	Generally considered a safer alternative, which can influence its cost-effectiveness.

Disclaimer: The prices listed are estimates based on available data and are subject to change. For accurate pricing, it is recommended to contact suppliers directly.

While DMAA may appear to have a wider and sometimes higher price range, its performance benefits in specific applications, such as improved product quality (e.g., color of PPSU) and processing efficiency (e.g., faster cure times in UPRs), can offset the initial cost. A thorough cost-benefit analysis should therefore consider not only the purchase price but also the impact on the overall manufacturing process and final product value.

Safety and Environmental Profile

The safety and environmental impact of solvents are of paramount importance, especially in industries with stringent regulatory oversight.

Toxicity Profile:

All four solvents are classified as polar aprotic solvents and have associated health and safety risks. However, there are notable differences in their toxicity profiles. DMF and NMP are facing increasing scrutiny and regulatory restrictions due to their reproductive toxicity.[12][13] DMSO is generally considered to have a lower toxicity profile compared to DMF and NMP.[13]

Solvent	Oral LD50 (rat, mg/kg)	Dermal LD50 (rabbit, mg/kg)	Inhalation LC50 (rat, ppm/4h)	Permissible Exposure Limit (PEL) - OSHA (TWA)
N,N-Dimethylacetoacetamide (DMAA)	2240	>2000	>1400	Not explicitly listed, often grouped with amides.
Dimethylformamide (DMF)	2800	4720	9400	10 ppm (30 mg/m³) [skin]
N-Methyl-2-pyrrolidone (NMP)	3914	8000	>5100	Not explicitly listed by OSHA, but ACGIH recommends 10 ppm (TWA) [skin].
Dimethyl sulfoxide (DMSO)	14500	40000	>1600	Not established.

Environmental Impact:

The environmental fate of these solvents is another critical consideration. Biodegradability is a key factor in minimizing the long-term environmental impact.

Solvent	Biodegradability	Aquatic Toxicity (Daphnia magna, 48h EC50)
N,N-Dimethylacetoacetamide (DMAA)	Readily biodegradable.[14]	Data not readily available.
Dimethylformamide (DMF)	Readily biodegradable.	13,100 mg/L
N-Methyl-2-pyrrolidone (NMP)	Readily biodegradable.	4,897 mg/L
Dimethyl sulfoxide (DMSO)	Readily biodegradable.[13]	24,600 mg/L[15][16]

From the available data, all four solvents are considered readily biodegradable. DMSO exhibits the lowest aquatic toxicity among the alternatives for which data is available. The lower overall environmental and health impact of DMSO and potentially DMAA can be a significant advantage, reducing the costs associated with personal protective equipment, ventilation systems, and waste treatment.[12]

Experimental Protocols and Workflows

To provide a practical context for the application of these solvents, the following sections detail a representative experimental workflow.

Experimental Workflow: Use of DMAA as a Co-promoter in Unsaturated Polyester Resin Production

This workflow outlines the general steps involved in utilizing DMAA to enhance the curing process of unsaturated polyester resins.

Caption: Workflow for using DMAA as a co-promoter in UPR production.

Experimental Workflow: Spandex Fiber Production via Dry Spinning

The production of spandex (elastane) fibers often utilizes DMF or DMAA (referred to as DMAc) as a solvent to dissolve the polyurethane-urea polymer before spinning.

Caption: General workflow for spandex fiber production using a solvent.

Conclusion

The selection of an industrial solvent is a multifaceted decision that requires a careful balancing of performance, cost, safety, and environmental considerations. N,N-Dimethylacetoacetamide (DMAA) emerges as a viable and, in some cases, superior alternative to traditional solvents like DMF and NMP. Its favorable performance in polymer synthesis, particularly in producing lighter-colored and more stable polymers, and its established role as a co-promoter in unsaturated polyester resins, make it an attractive option.

While a direct cost comparison can be complex due to market volatility and product formulations, the potentially lower toxicity and environmental impact of DMAA compared to DMF and NMP can lead to long-term cost savings and a more sustainable industrial process. Dimethyl sulfoxide (DMSO) also stands out as a safer and environmentally benign alternative with excellent solvency.

Ultimately, the optimal choice will depend on the specific requirements of the industrial process. For researchers, scientists, and drug development professionals, a thorough evaluation of the data presented in this guide can aid in making an informed decision that aligns with both performance goals and a commitment to safer and more sustainable chemistry.

References

• 1. szoneierfabrics.com [szoneierfabrics.com]
• 2. dovepress.com [dovepress.com]
• 3. researchgate.net [researchgate.net]
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• 7. researchgate.net [researchgate.net]
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• 9. m.youtube.com [m.youtube.com]
• 10. CN103757741A - Preparation method of spandex fiber with high resilience - Google Patents [patents.google.com]
• 11. chempoint.com [chempoint.com]
• 12. ijcea.org [ijcea.org]
• 13. nbinno.com [nbinno.com]
• 14. Screening Assessment for the Challenge Acetamide, N,N-dimethyl- - Canada.ca [canada.ca]
• 15. Acute and chronic toxicity of dimethylsulfoxide to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]